1,7-Heptanediol

• CAS: 629-30-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1,7-Heptanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 1,7-Heptanediol. The information is curated for researchers, scientists, and professionals in drug development, offering quantitative data, detailed experimental methodologies, and visual representations of relevant biological and analytical workflows.

Physicochemical Properties of 1,7-Heptanediol

1,7-Heptanediol, also known as heptamethylene glycol, is a linear diol with the chemical formula C₇H₁₆O₂.[1][2] It presents as a colorless to light yellow liquid or solid at room temperature.[2][3] This versatile compound finds applications as a solvent, plasticizer, and an intermediate in the synthesis of various chemical compounds, including those in the pharmaceutical and cosmetic industries.[2][4]

Quantitative Data Summary

The key physicochemical properties of 1,7-Heptanediol are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₆O₂	[1][2]
Molecular Weight	132.20 g/mol	[2][5][6]
CAS Number	629-30-1	[1][2]
Appearance	Colorless to light yellow liquid or solid	[2][3]
Melting Point	17-19 °C (62.6 - 66.2 °F)	[2][7]
Boiling Point	258-260 °C (496.4 - 500 °F) at 760 mmHg	[1][7]
Density	0.951 - 0.953 g/mL at 25 °C	[1][2]
Solubility	Soluble in water, slightly soluble in ether.[1][8]	[1][8]
logP (Octanol-Water Partition Coefficient)	0.9215	[4][9]
Flash Point	>110 °C (>230 °F)	[5][7]
Refractive Index	1.455 at 20 °C	[1][2]
Vapor Pressure	0.00159 mmHg at 25°C	[8]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of 1,7-Heptanediol.

Melting Point Determination (Capillary Method)

The melting point of 1,7-Heptanediol can be determined using a standard capillary melting point apparatus.

• Principle: A small, powdered sample is heated in a sealed capillary tube, and the temperature range over which the substance melts is observed.

• Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes, thermometer.

• Procedure:

  • A small amount of solid 1,7-Heptanediol is finely powdered.

  • The powdered sample is packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[1]

Boiling Point Determination

The boiling point is determined by observing the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Principle: A small amount of the liquid is heated, and the temperature at which it boils is measured.

• Apparatus: Thiele tube or distillation apparatus, thermometer, heating source.

• Procedure (Thiele Tube Method):

  • A small amount of 1,7-Heptanediol is placed in a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed in the test tube.

  • The test tube is attached to a thermometer and heated in a Thiele tube containing a high-boiling point oil.

  • The oil is heated gently, and the temperature is monitored.

  • The boiling point is the temperature at which a steady stream of bubbles emerges from the capillary tube and the temperature at which the liquid re-enters the capillary upon cooling.

Density Determination (Pycnometer Method)

The density of liquid 1,7-Heptanediol can be accurately measured using a pycnometer.

• Principle: The density is calculated from the mass of a known volume of the liquid.

• Apparatus: Pycnometer (a glass flask with a specific volume), analytical balance.

• Procedure:

  • The mass of the clean, dry, and empty pycnometer is accurately measured.

  • The pycnometer is filled with distilled water of a known temperature and weighed to determine the volume of the pycnometer.

  • The pycnometer is then emptied, dried, and filled with 1,7-Heptanediol at the same temperature.

  • The mass of the pycnometer filled with 1,7-Heptanediol is measured.

  • The density is calculated by dividing the mass of the 1,7-Heptanediol by the volume of the pycnometer.

Solubility Determination (Shake-Flask Method)

The solubility of 1,7-Heptanediol in a specific solvent (e.g., water) is determined by creating a saturated solution.

• Principle: An excess amount of the solute is agitated in a solvent until equilibrium is reached. The concentration of the solute in the saturated solution is then measured.

• Apparatus: Flasks with stoppers, shaker or magnetic stirrer, analytical balance, filtration or centrifugation equipment, analytical instrument for concentration measurement (e.g., HPLC, GC).

• Procedure:

  • An excess amount of 1,7-Heptanediol is added to a known volume of the solvent in a flask.

  • The flask is sealed and agitated at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • The solution is then filtered or centrifuged to remove any undissolved solid.

  • The concentration of 1,7-Heptanediol in the clear supernatant is determined using a suitable analytical method.

LogP Determination (Shake-Flask Method)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity.

• Principle: The compound is partitioned between two immiscible phases, n-octanol and water. The ratio of the concentration of the compound in the two phases at equilibrium is determined.

• Apparatus: Separatory funnel or vials, shaker, analytical instrument for concentration measurement (e.g., HPLC-UV).

• Procedure:

  • Equal volumes of n-octanol and water are pre-saturated with each other.

  • A known amount of 1,7-Heptanediol is dissolved in one of the phases.

  • The two phases are mixed in a separatory funnel and shaken vigorously for a set period to allow for partitioning.

  • The mixture is allowed to stand until the two phases have completely separated.

  • The concentration of 1,7-Heptanediol in both the n-octanol and water phases is determined analytically.

  • The partition coefficient (P) is calculated as the ratio of the concentration in the octanol (B41247) phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Biological and Analytical Workflows

Interference with Glycolysis in Cancer Cells

Recent studies have indicated that 1,7-Heptanediol may interfere with key enzymatic pathways in cancer cells. Specifically, it has been shown to disrupt glycolysis in A549_3R lung cancer cells. This interference leads to a reduction in ATP, pyruvate, and L-lactate levels, accompanied by an increase in reactive oxygen species (ROS), suggesting a potential mechanism for anticancer activity.

Caption: Inhibition of the glycolytic pathway in A549_3R cells by 1,7-Heptanediol.

Experimental Workflow: GC-MS Analysis with 1,7-Heptanediol as a Surrogate Standard

1,7-Heptanediol can be utilized as a surrogate standard in analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS). A surrogate standard is a compound that is chemically similar to the analyte of interest but is not expected to be present in the original sample. It is added to the sample in a known amount before sample preparation to monitor the efficiency of the entire analytical process.

Caption: Workflow for GC-MS analysis using 1,7-Heptanediol as a surrogate standard.

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. wjec.co.uk [wjec.co.uk]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ised-isde.canada.ca [ised-isde.canada.ca]

An In-depth Technical Guide to 1,7-Heptanediol (CAS Number: 629-30-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,7-Heptanediol (CAS No. 629-30-1), a versatile linear aliphatic diol. It details its chemical and physical properties, provides spectroscopic data, and outlines a detailed experimental protocol for its synthesis. The guide also explores its applications in polymer chemistry and drug delivery systems, and discusses the current understanding of its role in anticancer research. This document is intended to be a valuable resource for professionals in research and development who are utilizing or considering the use of 1,7-Heptanediol in their work.

Chemical and Physical Properties

1,7-Heptanediol, also known as heptamethylene glycol, is a colorless, viscous liquid at room temperature.[1] Its structure, featuring two primary hydroxyl groups at the terminal positions of a seven-carbon chain, imparts properties that make it a valuable intermediate in various chemical syntheses.[2] It is soluble in water and organic solvents, a characteristic attributed to its ability to form hydrogen bonds.[1][3]

Table 1: Physical and Chemical Properties of 1,7-Heptanediol

Property	Value	Reference(s)
CAS Number	629-30-1	[1]
Molecular Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[4]
Appearance	Colorless, viscous liquid	[1][5]
Melting Point	17-19 °C (lit.)	[4]
Boiling Point	259 °C (lit.)	[4]
Density	0.951 g/mL at 25 °C (lit.)	[4]
Refractive Index	n20/D 1.455 (lit.)	[4]
Flash Point	113 °C (235.4 °F) - closed cup	[4]
Solubility	Soluble in water, slightly soluble in ether.	[2][6]
InChI Key	SXCBDZAEHILGLM-UHFFFAOYSA-N	[4]
SMILES	OCCCCCCCO	[4]

Spectroscopic Data

The structural identification of 1,7-Heptanediol is supported by various spectroscopic techniques.

Table 2: ¹H NMR Spectral Data for 1,7-Heptanediol

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.6	t	4H	-CH₂-OH
~1.5	m	4H	-CH₂-CH₂-OH
~1.3	m	6H	-CH₂-CH₂-CH₂-

Note: Specific chemical shifts can vary slightly depending on the solvent used.

Table 3: ¹³C NMR Spectral Data for 1,7-Heptanediol

Chemical Shift (ppm)	Assignment
~62	C1, C7
~32	C2, C6
~29	C4
~25	C3, C5

Note: Specific chemical shifts can vary slightly depending on the solvent used.

Table 4: Key FT-IR Absorption Peaks for 1,7-Heptanediol

Wavenumber (cm⁻¹)	Description
~3300 (broad)	O-H stretch (hydroxyl group)
~2930	C-H stretch (aliphatic)
~2850	C-H stretch (aliphatic)
~1465	C-H bend (methylene)
~1050	C-O stretch (primary alcohol)

Experimental Protocols

Synthesis of 1,7-Heptanediol from Dimethyl Pimelate (B1236862)

This protocol details the reduction of dimethyl pimelate to 1,7-Heptanediol using lithium aluminum hydride.

Workflow for the Synthesis of 1,7-Heptanediol

Caption: Synthesis of 1,7-Heptanediol from Dimethyl Pimelate.

Materials:

• Dimethyl pimelate (5000 g)

• Lithium aluminum hydride (LiAlH₄) (1500 g)

• Tetrahydrofuran (THF) (30 L)

• 15% Sodium hydroxide (B78521) (NaOH) solution

• Water

Procedure:

• Add 25 L of THF to a 50 L glass reactor and begin stirring.

• Cool the reactor to 5 °C and carefully add 1500 g of lithium aluminum hydride.

• In a separate container, prepare a mixture of 5000 g of dimethyl pimelate and 5 L of THF.

• Transfer the dimethyl pimelate mixture to a dropping funnel.

• Once the reactor temperature is stable at 5 °C, begin the dropwise addition of the dimethyl pimelate mixture. Maintain the temperature at 5 °C throughout the addition.

• After the addition is complete, allow the mixture to slowly warm to room temperature and continue stirring for 1.5 hours.

• Monitor the reaction by taking a sample to ensure all the starting material has been consumed.

• Once the reaction is complete, cool the mixture back down to 5 °C.

• Carefully and sequentially add 1500 g of water, 1500 g of 15% sodium hydroxide solution, and another 1500 g of water to quench the reaction.

• Filter the resulting mixture.

• Concentrate the filtrate to obtain crude 1,7-Heptanediol.

• Purify the crude product by distillation under reduced pressure. The pure product is collected at a gas-phase temperature of 74 °C.[4]

Expected Yield: Approximately 95.3%[4]

Applications in Research and Development

Polymer Chemistry

1,7-Heptanediol serves as a valuable monomer in the synthesis of polyesters and polyurethanes.[3][5] Its seven-carbon chain imparts flexibility to the polymer backbone.

General Experimental Workflow for Polyester (B1180765) Synthesis

Caption: General workflow for polyester synthesis using a diol.

Drug Development and Delivery

1,7-Heptanediol has been investigated for its utility in pharmaceutical formulations, primarily as a solubilizer and a penetration enhancer in transdermal drug delivery systems.[5] Its amphiphilic nature allows it to interact with both hydrophilic and lipophilic drugs, enhancing their solubility.[5] In transdermal applications, it is believed to reversibly disrupt the highly organized lipid structure of the stratum corneum, thereby facilitating drug permeation through the skin.

Logical Relationship of Transdermal Drug Delivery Enhancement

Caption: Mechanism of 1,7-Heptanediol as a penetration enhancer.

Anticancer Research

While 1,7-Heptanediol itself is not a primary anticancer agent, its derivative, 1,7-heptanediol disulfamate (hepsulfam), has been studied as a cytotoxic agent.[1] Hepsulfam has been shown to induce DNA interstrand cross-links in leukemia cells.[1]

More recently, 1,7-Heptanediol has been incorporated into liposomal formulations for the co-delivery of anticancer drugs like doxorubicin. In these systems, it is thought to contribute to the overall stability and drug-loading capacity of the liposomes. The direct signaling pathway of 1,7-Heptanediol in inducing apoptosis is not well-established; its role in this context appears to be more as a component of the drug delivery vehicle rather than a direct effector of cancer cell death.

Signaling Pathway of Hepsulfam (a 1,7-Heptanediol derivative)

Caption: Proposed mechanism of action for Hepsulfam.

Safety and Handling

1,7-Heptanediol is a combustible liquid and should be handled with appropriate safety precautions.[4] It may cause skin and eye irritation.[7] It is recommended to use personal protective equipment, including safety glasses and gloves, when handling this chemical. Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[7][8]

Conclusion

1,7-Heptanediol is a versatile chemical with a range of applications in polymer science and pharmaceutical formulations. Its well-defined physical and chemical properties, coupled with its straightforward synthesis, make it an attractive building block for researchers and developers. While its direct role in biological signaling pathways is not extensively documented, its utility in drug delivery systems and as a precursor to active pharmaceutical ingredients highlights its importance in the broader field of drug development. This guide provides a foundational understanding of 1,7-Heptanediol to support its effective and safe use in scientific research.

References

• 1. 1,7-Heptanediol(629-30-1) 1H NMR [m.chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. 1,7-HEPTANEDIOL(1121-92-2) IR Spectrum [chemicalbook.com]
• 4. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,7-HEPTANEDIOL(1121-92-2) 1H NMR spectrum [chemicalbook.com]
• 6. hmdb.ca [hmdb.ca]
• 7. spectrabase.com [spectrabase.com]
• 8. 1,7-Heptanediol [webbook.nist.gov]

A Comprehensive Technical Guide to 1,7-Heptanediol and its Synonyms for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,7-Heptanediol, also known by its synonym Heptamethylene glycol. This document is tailored for researchers, scientists, and professionals in the field of drug development, offering a centralized resource of its chemical properties, synthesis, and applications, with a focus on its relevance in pharmaceutical and biomedical research.

Chemical Identity and Synonyms

1,7-Heptanediol is a linear aliphatic diol with the chemical formula HO(CH₂)₇OH. For clarity and comprehensive literature searching, a list of its common synonyms and identifiers is provided below.

Identifier Type	Value
Systematic Name	Heptane-1,7-diol
Common Synonyms	Heptamethylene glycol, 1,7-Dihydroxyheptane
Other Synonyms	α,ω-Heptanediol, ω-Heptanediol
CAS Number	629-30-1
Molecular Formula	C₇H₁₆O₂

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of 1,7-Heptanediol is essential for its application in research and development. The following tables summarize key quantitative data.

Physicochemical Properties

Property	Value	Reference
Molecular Weight	132.20 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Melting Point	17-19 °C	[3]
Boiling Point	259 °C	[3]
Density	0.951 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.455	[3]
Flash Point	113 °C (closed cup)	[3]
Water Solubility	Soluble	[4]
Solubility in Other Solvents	Slightly soluble in ether	[4]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 1,7-Heptanediol.

Spectroscopy Type	Key Features and References
¹H NMR	Data available on SpectraBase.[5]
¹³C NMR	Data available on ChemicalBook.
IR Spectroscopy	FTIR and ATR-IR spectra available on PubChem.[1]
Mass Spectrometry	Mass spectral data available on PubChem.[1]

Experimental Protocols

Synthesis of 1,7-Heptanediol

A common method for the synthesis of 1,7-Heptanediol is the reduction of a pimelic acid ester, such as dimethyl pimelate (B1236862), using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[6]

Materials:

• Dimethyl pimelate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Water

• 15% Sodium hydroxide (B78521) solution

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend LiAlH₄ in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of dimethyl pimelate in anhydrous THF to the LiAlH₄ suspension with continuous stirring. The addition should be dropwise to control the exothermic reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by slowly adding water, followed by a 15% sodium hydroxide solution, and then more water. This will precipitate the aluminum salts.

• Filter the resulting mixture and wash the solid precipitate with THF.

• Combine the filtrate and washes, and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield crude 1,7-Heptanediol.

• Purify the crude product by vacuum distillation to obtain pure 1,7-Heptanediol.

A flowchart of the synthesis of 1,7-Heptanediol.

Formulation of Nanoparticles for Drug Delivery

1,7-Heptanediol can be explored as a component in the formulation of polymeric nanoparticles for drug delivery, for instance, in the formation of polyesters. A general protocol for nanoparticle formulation using a nanoprecipitation method is described below. This can be adapted to incorporate 1,7-Heptanediol as a co-monomer in a polyester (B1180765) backbone.

Materials:

• Biodegradable polymer (e.g., a custom polyester synthesized with 1,7-Heptanediol)

• Drug to be encapsulated

• Organic solvent (e.g., acetone, THF)

• Aqueous phase (e.g., deionized water, often containing a surfactant like Pluronic F68 or PVA)

Procedure:

• Dissolve the polymer and the hydrophobic drug in a water-miscible organic solvent.

• Prepare the aqueous phase, which may contain a stabilizer.

• Add the organic phase dropwise into the aqueous phase under constant stirring.

• Nanoparticles will form spontaneously due to the solvent displacement.

• Stir the resulting suspension at room temperature for several hours to allow the organic solvent to evaporate.

• The nanoparticle suspension can be purified by centrifugation or dialysis to remove the unencapsulated drug and excess surfactant.

• The purified nanoparticles can be lyophilized for long-term storage.

A general workflow for nanoparticle formulation.

Applications in Drug Development and Research

1,7-Heptanediol and its derivatives have several existing and potential applications in the pharmaceutical and biomedical fields.

• Solvent and Solubilizer: Due to its diol nature, it can act as a co-solvent to improve the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[7] Its ability to form hydrogen bonds can enhance the dissolution of certain drugs.

• Building Block for Polymers: As a diol, it is a valuable monomer for the synthesis of polyesters and polyurethanes.[2] These polymers can be designed to be biodegradable and biocompatible, making them suitable for applications in drug delivery, such as in the formulation of nanoparticles for controlled release.

• Linker in Prodrugs and Bioconjugates: The heptamethylene chain can serve as a flexible, hydrophobic linker in the design of prodrugs or in bioconjugation. For instance, it can be a component of linkers in antibody-drug conjugates (ADCs), connecting the antibody to the cytotoxic payload.[8] The length of the aliphatic chain can influence the stability and release characteristics of the conjugate.

• Antimicrobial and Biological Activity: Some studies have suggested that certain aliphatic diols possess antimicrobial properties.[7] There is also evidence that 1,7-Heptanediol can interfere with the metabolism of cancer cells by affecting key enzymes in glycolysis and mitochondrial function, leading to a decrease in ATP production.[9]

Potential Biological Pathway Interaction

While 1,7-Heptanediol is not known to interact with specific signaling pathways in the classical sense, it has been shown to impact cellular bioenergetics in cancer cells.[9] This effect is primarily on the metabolic pathway of glycolysis.

Impact of 1,7-Heptanediol on cancer cell metabolism.

Safety and Handling

1,7-Heptanediol is considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken. It is recommended to handle it in a well-ventilated area and to use personal protective equipment such as gloves and safety glasses. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

This guide is intended to serve as a foundational resource. For specific experimental applications, it is crucial to consult the primary literature and validate methodologies.

References

• 1. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 1,7-Heptanediol 95 629-30-1 [sigmaaldrich.com]
• 4. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]

An In-Depth Technical Examination of 1,7-Heptanediol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 1,7-Heptanediol, a linear aliphatic diol. It is intended to serve as a quick reference for professionals in research and development who require fundamental physicochemical data on this compound. 1,7-Heptanediol, also known as heptamethylene glycol, finds applications in various fields, including the synthesis of polymers and surfactants, and as an intermediate in organic synthesis.[1][2] Its utility in the cosmetic and pharmaceutical industries is also noted, primarily for its moisturizing properties.[1][2]

Physicochemical Data

The core quantitative data for 1,7-Heptanediol is summarized in the table below for ease of reference and comparison.

Parameter	Value	References
Molecular Formula	C₇H₁₆O₂	[1][3][4]
Molecular Weight	132.20 g/mol	[3][5][6]
CAS Registry Number	629-30-1	[3][4]
Appearance	Colorless, viscous liquid	[1]
Linear Formula	HO(CH₂)₇OH	[6]

Chemical Structure

The molecular structure of 1,7-Heptanediol consists of a seven-carbon chain with hydroxyl (-OH) groups at the terminal positions (carbons 1 and 7). This structure imparts both hydrophilic and lipophilic characteristics to the molecule, allowing for its solubility in water and some organic solvents.

Caption: Chemical structure of 1,7-Heptanediol.

References

• 1. CAS 629-30-1: 1,7-Heptanediol | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1,7-Heptanediol [webbook.nist.gov]
• 4. 1,7-Heptanediol [webbook.nist.gov]
• 5. labsolu.ca [labsolu.ca]
• 6. 1,7-Heptanediol 95 629-30-1 [sigmaaldrich.com]

An In-depth Technical Guide to the Solubility of 1,7-Heptanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,7-heptanediol in water and various organic solvents. Due to its versatile nature as a chemical intermediate, understanding its solubility profile is crucial for applications in pharmaceutical formulations, cosmetics, and polymer synthesis.[1][2] This document compiles available quantitative and qualitative solubility data, details experimental protocols for solubility determination, and presents a logical workflow for such investigations.

Solubility of 1,7-Heptanediol

1,7-Heptanediol is a linear aliphatic diol with two terminal hydroxyl groups, which allow it to participate in hydrogen bonding.[1] This structural feature governs its solubility in different media. Generally, smaller diols exhibit good solubility in water and other polar solvents due to the presence of two hydroxyl groups capable of forming hydrogen bonds.[3] However, as the length of the carbon chain increases, the hydrophobic character of the molecule also increases, which tends to decrease its solubility in polar solvents and increase it in non-polar organic solvents.[3]

Quantitative and Qualitative Solubility Data

Precise quantitative solubility data for 1,7-heptanediol in a wide array of organic solvents is not extensively available in public literature. However, based on available safety data sheets and chemical databases, the following table summarizes the known solubility information.

Solvent	CAS Number	Formula	Solubility	Remarks
Water	7732-18-5	H₂O	Soluble[1][2][4][5][6][7]	One source indicates a solubility of 8 g/L, but the conditions were not specified.
Diethyl Ether	60-29-7	(C₂H₅)₂O	Slightly Soluble[1][4][5][6][7][8]	The term "slightly soluble" suggests limited miscibility.
Chloroform	67-66-3	CHCl₃	Slightly Soluble[4]	Indicates limited solubility.
Methanol	67-56-1	CH₃OH	Slightly Soluble[4]	Further quantitative data is needed to confirm the exact solubility.
Organic Solvents	N/A	N/A	Generally Soluble[9]	This is a general statement and solubility will vary significantly depending on the specific solvent.

Hansen Solubility Parameters

To further predict the solubility of 1,7-heptanediol in various solvents, the Hansen Solubility Parameters (HSP) can be utilized. The principle of HSP is that "like dissolves like," where substances with similar HSP values are more likely to be miscible. The total Hansen solubility parameter (δt) is composed of three components: δD (dispersion), δP (polar), and δH (hydrogen bonding).

The Hansen Solubility Parameters for 1,7-heptanediol are presented below.

Parameter	Value (MPa½)
δD (Dispersion)	16.71
δP (Polar)	7.79
δH (Hydrogen Bonding)	15.88

Researchers can compare these values to the HSP of potential solvents to estimate the likelihood of solubility.

Experimental Protocols for Solubility Determination

For a precise and reliable determination of the solubility of 1,7-heptanediol, standardized experimental methods are recommended. The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a substance in a given solvent.

Shake-Flask Method (Adapted from OECD Guideline 105)

This method is suitable for determining the water solubility of substances and can be adapted for organic solvents.

1. Principle:

A surplus amount of the test substance (1,7-heptanediol) is agitated in the chosen solvent at a constant temperature for a sufficient period to reach equilibrium. The concentration of the substance in the saturated solution is then determined by a suitable analytical method.

2. Materials and Equipment:

• 1,7-Heptanediol (of known purity)

• Solvent (e.g., water, ethanol, acetone)

• Thermostatically controlled shaker or water bath

• Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical instrument for quantification (e.g., Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or a calibrated gravimetric method)

• Volumetric flasks and pipettes

• Analytical balance

3. Procedure:

• Preparation of the Test Mixture: Accurately weigh an excess amount of 1,7-heptanediol into a suitable vessel (e.g., a glass flask with a stopper). The excess amount ensures that a saturated solution is formed.

• Addition of Solvent: Add a known volume or mass of the solvent to the flask.

• Equilibration: Tightly seal the flask and place it in the thermostatically controlled shaker. Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24 to 48 hours) to ensure that equilibrium is reached. It is advisable to perform preliminary tests to determine the necessary equilibration time.

• Phase Separation: After equilibration, cease agitation and allow the mixture to stand at the constant temperature for a sufficient time to allow the undissolved solid to settle. Subsequently, separate the saturated solution from the excess solid by centrifugation or filtration. Ensure that the temperature is maintained during this step to prevent any change in solubility.

• Analysis: Accurately take an aliquot of the clear, saturated supernatant. If necessary, dilute the sample with the solvent to a concentration that falls within the working range of the analytical method.

• Quantification: Analyze the concentration of 1,7-heptanediol in the sample using a pre-validated analytical method.

• Data Reporting: Express the solubility in appropriate units, such as grams per liter (g/L) or milligrams per milliliter (mg/mL). The temperature at which the measurement was performed must be reported.

4. Considerations:

• The purity of both the 1,7-heptanediol and the solvent is critical for accurate results.

• The pH of the aqueous solution should be measured and reported, as it can influence the solubility of substances with acidic or basic functionalities. For 1,7-heptanediol, which is a neutral diol, the effect of pH is expected to be minimal.

• For volatile solvents, ensure that the flasks are well-sealed to prevent solvent loss during equilibration.

Experimental Workflow

The following diagram illustrates a logical workflow for determining the solubility of 1,7-heptanediol.

Caption: A logical workflow for the experimental determination of 1,7-heptanediol solubility.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. Diols | Research Starters | EBSCO Research [ebsco.com]
• 4. 1,7-Heptanediol, (1,7-Dihydroxyheptane [chembk.com]
• 5. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]
• 6. labsolu.ca [labsolu.ca]
• 7. 1,7-Heptanediol, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. chembk.com [chembk.com]
• 9. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to the Physicochemical Properties of 1,7-Heptanediol

This technical guide provides a comprehensive overview of the melting and boiling points of 1,7-Heptanediol, tailored for researchers, scientists, and professionals in drug development. This document outlines key quantitative data, detailed experimental protocols for the determination of these properties, and a logical workflow for these experimental processes.

Physicochemical Data of 1,7-Heptanediol

1,7-Heptanediol is an organic compound with the chemical formula C₇H₁₆O₂. It is also known as heptamethylene glycol. The physical properties of this compound, specifically its melting and boiling points, are critical for its application in various fields, including its use as a solvent, plasticizer, and as an intermediate in chemical synthesis.

The following table summarizes the reported melting and boiling points for 1,7-Heptanediol from various sources.

Property	Value	Reference
Melting Point	17-19 °C	[1][2]
18 °C	[3]
17°C to 18°C	[4]
Boiling Point	259 °C	[1][2]
261 °C	[3]
258°C to 260°C	[4]

Experimental Protocols for Determination of Melting and Boiling Points

The determination of the melting and boiling points of a substance like 1,7-Heptanediol is a fundamental laboratory practice to ascertain its purity and identity. Below are detailed methodologies for these key experiments.

2.1. Determination of Melting Point

The melting point of a compound is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The presence of impurities typically depresses and broadens the melting point range.

A common method for determining the melting point involves using a capillary tube within a calibrated heating apparatus.

Materials and Apparatus:

• 1,7-Heptanediol sample

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or DigiMelt) or an oil bath setup

• Thermometer

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation: A small amount of the 1,7-Heptanediol is placed on a clean, dry surface and crushed into a fine powder if necessary. The open end of a capillary tube is pushed into the powder. The tube is then tapped gently on a hard surface to pack the sample into the sealed end. The sample should fill the tube to a height of 1-2 mm.[5]

• Apparatus Setup: The filled capillary tube is placed into the sample holder of the melting point apparatus alongside a calibrated thermometer.[6] If using an oil bath, the capillary tube is attached to the thermometer with a rubber band, ensuring the sample and the thermometer bulb are at the same level.[7]

• Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, especially when approaching the expected melting point.[7] Constant stirring of the oil bath is necessary to ensure a uniform temperature.[5]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid sample has turned into a clear liquid is recorded as the end of the melting range.[8] For pure compounds, this range is typically narrow (0.5-1°C).[8]

2.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure, causing the liquid to change into a gas.

A common laboratory method for determining the boiling point is through simple distillation.

Materials and Apparatus:

• 1,7-Heptanediol sample

• Distillation flask (round-bottom flask)

• Condenser

• Receiving flask

• Thermometer and adapter

• Heating mantle or water/oil bath

• Boiling chips

Procedure:

• Apparatus Assembly: The distillation apparatus is assembled. The 1,7-Heptanediol sample is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

• Thermometer Placement: The thermometer is positioned in the neck of the distillation flask so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

• Observation and Recording: The temperature is recorded when it stabilizes, which occurs as the vapor continuously surrounds the thermometer bulb and begins to condense in the condenser. This stable temperature is the boiling point of the liquid.[7] The distillation is stopped when a small amount of liquid remains in the flask.[7]

Logical Workflow for Physicochemical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the melting and boiling points of a chemical compound like 1,7-Heptanediol.

Caption: Workflow for determining the melting and boiling points.

References

• 1. chembk.com [chembk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1,7-heptanediol [stenutz.eu]
• 4. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. alnoor.edu.iq [alnoor.edu.iq]

Spectroscopic Profile of 1,7-Heptanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,7-Heptanediol, a molecule of interest in various chemical and pharmaceutical research fields. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, presented in a clear and accessible format for easy interpretation and application.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. Below are the ¹H and ¹³C NMR data for 1,7-Heptanediol.

¹H NMR Spectroscopy Data

The ¹H NMR spectrum of 1,7-Heptanediol provides information on the chemical environment of the hydrogen atoms in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.64	Triplet (t)	4H	HO-CH ₂-
2.15	Singlet (s)	2H	-OH
1.57	Quintet	4H	HO-CH₂-CH ₂-
1.33	Multiplet	6H	-CH₂-CH ₂-CH₂-

¹³C NMR Spectroscopy Data

The ¹³C NMR spectrum reveals the different carbon environments within the 1,7-Heptanediol molecule.

Chemical Shift (δ) ppm	Carbon Atom
62.9	C1, C7
32.7	C2, C6
29.2	C4
25.7	C3, C5

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Intensity	Assignment
3335	Strong, Broad	O-H stretch (alcohol)
2931	Strong	C-H stretch (alkane)
2856	Strong	C-H stretch (alkane)
1466	Medium	C-H bend (alkane)
1058	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. The electron ionization (EI) mass spectrum of 1,7-Heptanediol shows several characteristic fragments.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Possible Fragment
114	5	[M-H₂O]⁺
99	20	[M-H₂O-CH₃]⁺
81	45	[M-H₂O-H₂O-H]⁺
71	60	[C₅H₁₁]⁺
55	100	[C₄H₇]⁺
43	85	[C₃H₇]⁺
31	75	[CH₂OH]⁺

Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data presented above. It is important to note that the specific parameters for the provided database spectra may vary.

NMR Spectroscopy

Sample Preparation: A solution of 1,7-Heptanediol is prepared by dissolving approximately 10-20 mg of the compound in about 0.6-0.7 mL of a deuterated solvent, typically Chloroform-d (CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for chemical shift referencing (0 ppm).

Instrumentation and Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 300-500 MHz for ¹H NMR) is used.

• ¹H NMR: Standard pulse sequences are used to acquire the proton spectrum. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR: A proton-decoupled pulse sequence is typically used to obtain a spectrum with single lines for each unique carbon atom. A wider spectral width (e.g., 0-220 ppm) is required. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are necessary.

Infrared Spectroscopy

Sample Preparation: For a liquid sample like 1,7-Heptanediol, the simplest method is to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Acquisition: A background spectrum of the clean salt plates is first recorded. Then, the spectrum of the sample is acquired over a typical range of 4000-400 cm⁻¹. The final spectrum is presented as percent transmittance or absorbance versus wavenumber.

Mass Spectrometry

Sample Preparation: A dilute solution of 1,7-Heptanediol is prepared in a volatile organic solvent such as methanol (B129727) or dichloromethane.

Instrumentation and Data Acquisition:

• Spectrometer: A mass spectrometer equipped with an electron ionization (EI) source is used.

• Ionization: The sample is introduced into the ion source, where it is vaporized and bombarded with a beam of high-energy electrons (typically 70 eV).

• Analysis: The resulting positively charged fragments are accelerated and separated by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) based on their mass-to-charge ratio. The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 1,7-Heptanediol.

Navigating the Safety Profile of 1,7-Heptanediol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling precautions for 1,7-Heptanediol (CAS No. 629-30-1). The information is compiled and presented to meet the needs of laboratory and drug development professionals, with a focus on data clarity, experimental context, and procedural visualization.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation of its safe handling. The following table summarizes the key quantitative data for 1,7-Heptanediol.

Property	Value
Molecular Formula	C₇H₁₆O₂
Molecular Weight	132.20 g/mol
Appearance	Clear, colorless to light yellow, viscous liquid
Odor	Odorless
Melting Point	17-19 °C (62.6-66.2 °F)
Boiling Point	259 °C (498.2 °F) at 760 mmHg
Flash Point	> 110 °C (> 230 °F)
Density	0.951 g/mL at 25 °C
Solubility	Soluble in water

Toxicological Data Summary

Toxicological Endpoint	Data
Acute Oral Toxicity	No data available
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	No data available
Skin Corrosion/Irritation	No data available; not expected to be a skin irritant
Serious Eye Damage/Irritation	No data available; may cause eye irritation[1]
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available
Specific Target Organ Toxicity (Single Exposure)	No data available
Specific Target Organ Toxicity (Repeated Exposure)	No data available
Aspiration Hazard	No data available

Note: The absence of data does not imply that the substance is harmless. Standard precautions for handling laboratory chemicals should always be observed.

Handling Precautions and Personal Protective Equipment (PPE)

Given the limited toxicological data, a cautious approach to handling 1,7-Heptanediol is recommended. The following logical workflow outlines the essential handling precautions.

Caption: Logical workflow for handling 1,7-Heptanediol.

Engineering Controls

• Ventilation: Work in a well-ventilated area. For procedures that may generate aerosols or when using large quantities, a fume hood is recommended.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

• Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile rubber).[2][3]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required.[2]

Hygiene Measures

• Handle in accordance with good industrial hygiene and safety practices.[2] Wash hands thoroughly after handling.

Storage and Disposal

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[3] Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and acid anhydrides.[2]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.[2]

Experimental Protocols for Safety Assessment

While specific experimental data for 1,7-Heptanediol is scarce, the following sections detail the standardized OECD protocols that would be employed to assess its toxicological profile.

Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test is designed to determine the potential of a substance to cause reversible skin irritation or irreversible corrosion.

Caption: Experimental workflow for an acute dermal irritation study.

Methodology:

• Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.

• Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal is clipped.

• Application: 0.5 mL of 1,7-Heptanediol is applied to a small area of the skin (approximately 6 cm²) and covered with a gauze patch. An untreated area of the skin serves as a control.

• Exposure: The exposure period is 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal. Observations may continue for up to 14 days to assess the reversibility of any effects.

• Scoring: The reactions are scored using a standardized system (e.g., the Draize scale).

• Classification: Based on the scores, the substance is classified for its skin irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.

Caption: Experimental workflow for an acute eye irritation study.

Methodology:

• Animal Model: Healthy young adult albino rabbits are used.

• Procedure: A single dose of the test substance (0.1 mL for liquids) is applied into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

• Reversibility: The observation period can be extended up to 21 days to determine the reversibility of the observed effects.

• Classification: The substance is classified based on the severity and reversibility of the ocular lesions.

Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD Guideline 420)

This method is used to assess the acute oral toxicity of a substance.

Caption: Experimental workflow for an acute oral toxicity study.

Methodology:

• Animal Model: Typically, rats of a single sex (usually females) are used.

• Dosing: The substance is administered orally by gavage at one of the defined dose levels (5, 50, 300, or 2000 mg/kg body weight). A sighting study may be performed to determine the appropriate starting dose.

• Procedure: A stepwise procedure is used where a group of animals is dosed at a specific level. The outcome of this group determines the dose for the next group (higher or lower).

• Observation: Animals are observed for a period of at least 14 days for signs of toxicity and mortality.

• Data Collection: Clinical signs, body weight changes, and mortality are recorded. A gross necropsy is performed on all animals at the end of the study.

• Classification: The substance is classified based on the observed toxicity and mortality at the different dose levels.

Conclusion

While 1,7-Heptanediol is a valuable compound in various research and development applications, the publicly available safety data is limited. Therefore, it is imperative that researchers, scientists, and drug development professionals handle this chemical with a high degree of caution, adhering to the handling and PPE recommendations outlined in this guide. The provided experimental protocols, based on OECD guidelines, offer a framework for any future toxicological assessments that may be required to fill the existing data gaps and ensure a more complete safety profile.

References

• 1. oecd.org [oecd.org]
• 2. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 3. OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF [slideshare.net]

1,7-Heptanediol: A Comprehensive Technical Guide to its Industrial and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,7-Heptanediol, a linear diol with the chemical formula HO(CH₂)₇OH, is a versatile chemical intermediate with growing potential in a multitude of industrial and research settings. Its unique seven-carbon chain imparts a desirable balance of flexibility and hydrophobicity, making it a valuable building block in polymer chemistry, a functional ingredient in cosmetics, and a promising component in pharmaceutical formulations. This technical guide provides an in-depth exploration of the synthesis, properties, and applications of 1,7-Heptanediol, with a focus on quantitative data, detailed experimental protocols, and the visualization of key processes.

Introduction

1,7-Heptanediol is a colorless, viscous liquid at room temperature, soluble in water and organic solvents.[1] Its bifunctional nature, with hydroxyl groups at both ends of a seven-carbon chain, allows it to participate in a variety of chemical reactions, most notably polymerization. This guide will delve into its primary applications, including its role as a monomer in the synthesis of polyesters and polyurethanes, its function as a plasticizer, its use in the cosmetics industry as a humectant and emollient, and its potential in drug delivery systems as a solvent and penetration enhancer.[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 1,7-Heptanediol is presented in Table 1. This data is crucial for its handling, storage, and application in various formulations.

Table 1: Physicochemical Properties of 1,7-Heptanediol

Property	Value	Reference(s)
CAS Number	629-30-1	[4][5]
Molecular Formula	C₇H₁₆O₂	[4]
Molecular Weight	132.20 g/mol	[4]
Appearance	Colorless to light yellow liquid	[3]
Melting Point	17-19 °C	[3]
Boiling Point	259 °C	[3]
Density	0.951 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.455	[3]
Solubility	Soluble in water, slightly soluble in ether	[6]

Synthesis of 1,7-Heptanediol

1,7-Heptanediol can be synthesized through various routes. A common laboratory-scale synthesis involves the reduction of a pimelic acid derivative, such as dimethyl pimelate (B1236862).

Experimental Protocol: Synthesis from Dimethyl Pimelate

This protocol details the reduction of dimethyl pimelate using lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (B95107) (THF).

Materials:

• Dimethyl pimelate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Water

• 15% Sodium hydroxide (B78521) solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

• Distillation apparatus

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, and a nitrogen inlet, add a calculated amount of LiAlH₄ to anhydrous THF under a nitrogen atmosphere.

• Cool the stirred suspension to 0-5 °C using an ice bath.

• Dissolve dimethyl pimelate in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).

• Cool the reaction mixture back to 0-5 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% sodium hydroxide solution, and then more water.

• Filter the resulting precipitate and wash it thoroughly with THF.

• Combine the filtrate and the washings, and dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain crude 1,7-Heptanediol.

• Purify the crude product by vacuum distillation to yield pure 1,7-Heptanediol.

Figure 1: Synthesis workflow for 1,7-Heptanediol from dimethyl pimelate.

Industrial and Research Applications

Polymer Synthesis

1,7-Heptanediol serves as a valuable diol monomer for the synthesis of polyesters and polyurethanes. The length of its seven-carbon chain introduces flexibility into the polymer backbone, influencing the material's mechanical properties.

Aliphatic polyesters synthesized from 1,7-Heptanediol and a dicarboxylic acid (e.g., adipic acid) are expected to exhibit good flexibility and biodegradability.[7] While specific data for polyesters based solely on 1,7-Heptanediol is limited, Table 2 presents typical mechanical properties for long-chain aliphatic polyesters to provide a comparative context.

Table 2: Typical Mechanical Properties of Long-Chain Aliphatic Polyesters

Property	Typical Value Range
Tensile Strength (MPa)	10 - 20
Young's Modulus (MPa)	200 - 400
Elongation at Break (%)	>300

Note: These values are indicative and can vary significantly based on the specific dicarboxylic acid used, molecular weight, and processing conditions.

In polyurethane synthesis, 1,7-Heptanediol acts as a chain extender or as part of the soft segment. The resulting polyurethanes can range from soft elastomers to more rigid materials, depending on the diisocyanate and other polyols used. The mechanical properties of polyurethanes are highly tunable. Table 3 shows a general comparison of how diol chain length can influence polyurethane properties.

Table 3: Influence of Diol Chain Length on Polyurethane Mechanical Properties (General Trend)

Diol Chain Length	Tensile Strength	Young's Modulus	Elongation at Break
Short (e.g., 1,4-Butanediol)	Higher	Higher	Lower
Medium (e.g., 1,7-Heptanediol)	Moderate	Moderate	Moderate
Long (e.g., 1,10-Decanediol)	Lower	Lower	Higher

Note: This table represents a general trend. The actual properties depend on the complete formulation and synthesis conditions.[8][9][10]

Figure 2: Experimental workflow for the synthesis and characterization of polymers containing 1,7-Heptanediol.

Plasticizers

Esters of 1,7-Heptanediol can be used as plasticizers for polymers like polyvinyl chloride (PVC). Plasticizers increase the flexibility and reduce the processing temperature of the polymer by lowering its glass transition temperature (Tg). The effectiveness of a plasticizer is influenced by its molecular weight and structure. While specific data for 1,7-Heptanediol-based plasticizers is not widely available, Table 4 provides a comparative overview of the effect of different diol-based plasticizers on the Tg of PVC.

Table 4: Effect of Diol-Based Dibenzoate Plasticizers on the Glass Transition Temperature (Tg) of PVC

Plasticizer (Diol Base)	Tg of Plasticized PVC (°C)
1,3-Propanediol	35.1
1,5-Pentanediol	25.6
1,6-Hexanediol	23.8
DEHP (Control)	19.5

Data adapted from a comparative study of linear alkyl diol dibenzoates in PVC.[11] It is expected that plasticizers derived from 1,7-Heptanediol would exhibit a similar trend, offering good plasticizing efficiency.

Figure 3: Conceptual diagram of the plasticizing effect of 1,7-Heptanediol derivatives on PVC.

Cosmetics and Personal Care

1,7-Heptanediol is utilized in cosmetic formulations as a humectant and emollient.[2][3] Its ability to attract and retain moisture makes it beneficial for skin hydration. Its low molecular weight allows for good skin penetration.[2]

This protocol provides a basic framework for creating a simple O/W emulsion cream incorporating 1,7-Heptanediol.

Materials:

• Oil Phase:

  • Cetearyl alcohol (emulsifier and thickener)

  • Glyceryl stearate (B1226849) (emulsifier)

  • Caprylic/capric triglyceride (emollient)

• Water Phase:

  • Deionized water

  • 1,7-Heptanediol (humectant)

  • Glycerin (humectant)

  • Xanthan gum (stabilizer)

• Preservative: (e.g., Phenoxyethanol)

• Beakers, homogenizer, water bath, stirring apparatus.

Procedure:

• Prepare the Water Phase: In a beaker, disperse xanthan gum in glycerin. Add deionized water and 1,7-Heptanediol and heat to 75-80 °C with stirring until all components are dissolved.

• Prepare the Oil Phase: In a separate beaker, combine the oil phase ingredients and heat to 75-80 °C with stirring until all components are melted and uniform.

• Emulsification: Slowly add the oil phase to the water phase while homogenizing at high speed. Continue homogenization for several minutes to form a stable emulsion.

• Cooling: Begin cooling the emulsion while stirring gently.

• Add Preservative: When the temperature is below 40 °C, add the preservative and continue stirring until the cream is smooth and has reached room temperature.

While specific clinical data for 1,7-Heptanediol is limited, Table 5 presents typical data from a clinical study on a moisturizing cream to illustrate the expected outcomes of a hydrating formulation.

Table 5: Example of Clinical Study Data for a Moisturizing Cream

Parameter	Baseline (Mean)	After 4 Weeks (Mean)	% Improvement
Skin Hydration (Corneometer units)	35.2	48.1	+36.6%
Transepidermal Water Loss (g/h/m²)	12.5	9.8	-21.6%

Note: This data is for illustrative purposes and does not represent a study conducted specifically with 1,7-Heptanediol.[12]

Pharmaceutical Applications and Drug Delivery

In the pharmaceutical industry, 1,7-Heptanediol can function as a solvent or co-solvent to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[2] Its amphiphilic nature may also allow it to act as a penetration enhancer in topical and transdermal drug delivery systems by interacting with the lipid bilayers of the stratum corneum and increasing their fluidity.

Figure 4: Conceptual mechanism of 1,7-Heptanediol as a penetration enhancer in topical drug delivery.

Safety and Handling

1,7-Heptanediol is generally considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken. It is advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

1,7-Heptanediol is a versatile and valuable chemical with a broad and expanding range of applications. Its unique properties make it a key ingredient in the development of advanced polymers, effective cosmetic formulations, and innovative drug delivery systems. Further research into its performance in these and other areas is likely to uncover even more potential uses for this adaptable diol. The data and protocols presented in this guide offer a solid foundation for researchers and professionals seeking to explore and utilize 1,7-Heptanediol in their work.

References

• 1. dupont.com [dupont.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,7-Heptanediol 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. d-nb.info [d-nb.info]
• 7. Study on Mechanical Properties of Two-Component Polyurethane Based on Multi-Scale Molecular Simulation [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. The effects of zwitterionic surfactants on skin barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]

1,7-Heptanediol: A Technical Guide to its Biological Activity and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,7-Heptanediol, a linear aliphatic diol, finds application in the cosmetics industry as a humectant and emollient, and in the pharmaceutical sector as a solvent and potential preservative. While comprehensive biological and toxicological data for this specific compound are limited, this guide synthesizes available information and extrapolates potential mechanisms and toxicological endpoints based on the known properties of similar aliphatic diols. Standardized experimental protocols for assessing cytotoxicity, skin irritation, and antimicrobial activity are provided to facilitate further investigation. All quantitative data found in public literature has been summarized.

Introduction

1,7-Heptanediol (CAS No: 629-30-1) is a seven-carbon straight-chain diol with hydroxyl groups at the terminal positions. Its amphiphilic nature, arising from the hydrophilic hydroxyl groups and the lipophilic heptane (B126788) backbone, underpins its utility in various formulations. This document provides a detailed overview of the known biological activities and toxicological profile of 1,7-Heptanediol, supplemented with information from related aliphatic diols to provide a broader context for its potential biological interactions.

Biological Activity

The primary reported biological activities of 1,7-Heptanediol are its function as a humectant and its antimicrobial properties. There are also preliminary suggestions of its potential as an anticancer agent.

Humectant Properties

As a polyol, 1,7-Heptanediol functions as a humectant, attracting and retaining moisture from the environment.[1][2] This property is crucial for its use in cosmetic formulations to hydrate (B1144303) the skin.[2]

Mechanism of Action: The hydroxyl groups of 1,7-Heptanediol form hydrogen bonds with water molecules.[1][2] When applied to the skin, it can draw moisture from the atmosphere and the deeper layers of the skin (dermis) to the outermost layer (epidermis), thereby increasing skin hydration.[3]

Logical Relationship of Humectant Action

Caption: Mechanism of 1,7-Heptanediol as a humectant.

Antimicrobial Activity

1,7-Heptanediol has been noted for its antimicrobial properties, contributing to its use as a preservative in cosmetic and pharmaceutical formulations.

Mechanism of Action: The precise mechanism for 1,7-Heptanediol is not well-documented, but for aliphatic diols in general, the antimicrobial action is often attributed to the disruption of microbial cell membranes.[4] The lipophilic carbon chain interacts with the lipid bilayer of the cell membrane, increasing its permeability and leading to the leakage of intracellular components and eventual cell death.[4]

Potential Anticancer Activity

Some sources suggest that 1,7-Heptanediol may possess anticancer properties, potentially by inhibiting protein synthesis and inducing apoptosis. However, specific studies on 1,7-Heptanediol are lacking. The proposed mechanism is speculative and based on the actions of other, structurally different, anticancer agents. For instance, compounds like diallyl disulfide have been shown to induce apoptosis through the generation of reactive oxygen species (ROS), activation of caspases, and modulation of the Bax/Bcl-2 protein ratio.[5][6][7]

Hypothetical Signaling Pathway for Apoptosis Induction

Caption: Hypothetical apoptosis signaling pathway.

Toxicity Profile

The available toxicological data for 1,7-Heptanediol is sparse. Most information is derived from Safety Data Sheets (SDS), which generally do not classify it as a hazardous substance.

Quantitative Toxicity Data

Endpoint	Species	Route	Value	Reference
Acute Oral LD50	-	Oral	N/A	-
Acute Dermal LD50	-	Dermal	N/A	-
Skin Irritation/Corrosion	-	Dermal	N/A	-
Eye Irritation/Corrosion	-	Ocular	N/A	-
Skin Sensitization	-	Dermal	N/A	-
Genotoxicity (Ames test)	-	In vitro	N/A	-

N/A: Data not available in the public domain.

Acute Toxicity

No quantitative data for oral, dermal, or inhalation acute toxicity (e.g., LD50 values) are available for 1,7-Heptanediol.

Irritation and Sensitization

Safety data sheets suggest that 1,7-Heptanediol may cause skin and eye irritation upon contact. One source indicates a potential for allergic skin reactions. However, standardized test data (e.g., OECD guidelines 404 and 405) are not publicly available.[8][9][10][11][12][13]

Genotoxicity

There is no available data on the genotoxic potential of 1,7-Heptanediol from standard assays such as the bacterial reverse mutation (Ames) test or in vitro mammalian cell gene mutation tests.[14][15][16][17][18][19][20][21][22][23]

Experimental Protocols

The following are standardized protocols for assessing the biological activity and toxicity of compounds like 1,7-Heptanediol.

Cytotoxicity - MTT Assay

This assay assesses cell metabolic activity as an indicator of cell viability.

Experimental Workflow for MTT Assay

Caption: Workflow for a standard MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 1,7-Heptanediol in culture medium and add to the wells. Include vehicle controls.[24]

• Incubation: Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours).[24]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.[25]

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.[24][25]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. Cell viability is calculated as a percentage of the untreated control.

Skin Irritation - In Vitro EpiDerm™ Model

This in vitro test uses a reconstructed human epidermal model to assess skin irritation potential.[26][27][28][29][30]

Methodology:

• Tissue Preparation: Reconstituted human epidermis tissues (e.g., EpiDerm™) are pre-incubated in assay medium.[27]

• Test Substance Application: Apply a defined amount of 1,7-Heptanediol to the surface of the tissue.[26]

• Incubation: Incubate for a specified period (e.g., 60 minutes).[27]

• Washing: Thoroughly wash the test substance from the tissue surface.[28]

• Post-Incubation: Transfer the tissues to fresh medium and incubate for a post-exposure period (e.g., 42 hours).[27]

• Viability Assessment: Determine tissue viability using the MTT assay as described above. A reduction in viability below a certain threshold (e.g., 50%) compared to the negative control indicates irritation potential.[26]

Antimicrobial Activity - Minimum Inhibitory Concentration (MIC) Test

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[31][32][33][34][35]

Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.[31]

• Serial Dilution: Prepare two-fold serial dilutions of 1,7-Heptanediol in a liquid growth medium in a 96-well microtiter plate.[33]

• Inoculation: Inoculate each well with the microbial suspension.[33]

• Incubation: Incubate the plate under appropriate conditions for the test microorganism (e.g., 37°C for 18-24 hours for bacteria).[31]

• Determination of MIC: The MIC is the lowest concentration of 1,7-Heptanediol at which there is no visible growth (turbidity) of the microorganism.[33]

Conclusion

1,7-Heptanediol is a versatile ingredient with established utility in the cosmetic and pharmaceutical industries, primarily due to its humectant and antimicrobial properties. However, a significant data gap exists regarding its specific biological mechanisms and a comprehensive toxicological profile. The information presented in this guide, including the inferred mechanisms of action and standardized experimental protocols, is intended to provide a foundation for researchers and drug development professionals to conduct further targeted studies. Rigorous testing according to established guidelines is necessary to fully characterize the safety and efficacy of 1,7-Heptanediol for its current and potential future applications.

References

• 1. grokipedia.com [grokipedia.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. skinkraft.com [skinkraft.com]
• 4. researchgate.net [researchgate.net]
• 5. Induction of apoptosis by diallyl disulfide through activation of caspase-3 in human leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diallyl disulfide causes caspase-dependent apoptosis in human cancer cells through a Bax-triggered mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Induction of apoptosis with diallyl disulfide in AGS gastric cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oecd.org [oecd.org]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 13. nucro-technics.com [nucro-technics.com]
• 14. nib.si [nib.si]
• 15. catalog.labcorp.com [catalog.labcorp.com]
• 16. HPRT Assay - Eurofins Deutschland [eurofins.de]
• 17. Genotoxicity. In vitro mammalian cell gene mutation test using the hprt gene (OECD 476: 2016). - IVAMI [ivami.com]
• 18. biosafe.fi [biosafe.fi]
• 19. oecd.org [oecd.org]
• 20. oecd.org [oecd.org]
• 21. oecd.org [oecd.org]
• 22. catalog.labcorp.com [catalog.labcorp.com]
• 23. The bacterial reverse mutation test | RE-Place [re-place.be]
• 24. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 26. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 27. researchgate.net [researchgate.net]
• 28. youtube.com [youtube.com]
• 29. Skin Irritation: EpiDerm Skin Irritation Test (SIT) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 30. IN VITRO SKIN IRRITATION TESTING: IMPROVING THE SENSITIVITY OF THE EPIDERM SKIN IRRITATION TEST PROTOCOL. • Mattek - Part of Sartorius [mattek.com]
• 31. files.core.ac.uk [files.core.ac.uk]
• 32. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 33. microbe-investigations.com [microbe-investigations.com]
• 34. protocols.io [protocols.io]
• 35. benchchem.com [benchchem.com]

The Microbial Degradation of 1,7-Heptanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,7-Heptanediol is a linear diol with applications in the synthesis of polymers and as a potential building block in the chemical industry. Understanding its environmental fate and biodegradability is crucial for assessing its ecological impact and for the development of bioremediation strategies. While direct studies on the microbial degradation of 1,7-Heptanediol are limited in publicly available literature, a comprehensive understanding of its probable metabolic fate can be constructed by examining the well-documented pathways for analogous short and medium-chain alkanes and α,ω-diols. This technical guide synthesizes the current knowledge on the microbial catabolism of related compounds to propose a putative biodegradation pathway for 1,7-Heptanediol. It details the enzymatic steps, potential intermediates, and provides generalized experimental protocols for the investigation of its biodegradation.

Proposed Biodegradation Pathway of 1,7-Heptanediol

The aerobic biodegradation of linear alkanes and alkanediols by microorganisms, particularly bacteria of the genera Pseudomonas, Rhodococcus, and Acinetobacter, typically proceeds via terminal oxidation followed by β-oxidation.[1][2] For α,ω-diols such as 1,7-Heptanediol, this process involves the sequential oxidation of the terminal hydroxyl groups to carboxylic acids, forming a dicarboxylic acid that can then be catabolized through the β-oxidation spiral.

The proposed pathway can be summarized in the following stages:

Stage 1: Initial Oxidation to a Carboxylic Acid

One of the terminal alcohol groups of 1,7-Heptanediol is first oxidized to an aldehyde, which is then rapidly converted to a carboxylic acid. This two-step oxidation is catalyzed by alcohol dehydrogenases and aldehyde dehydrogenases, respectively.

• Oxidation to 7-hydroxyheptanal (B3188561): A primary alcohol dehydrogenase, often NAD(P)+ dependent, oxidizes one of the terminal hydroxyl groups of 1,7-Heptanediol to form the corresponding aldehyde, 7-hydroxyheptanal.

• Oxidation to 7-hydroxyheptanoic acid: An aldehyde dehydrogenase subsequently oxidizes 7-hydroxyheptanal to 7-hydroxyheptanoic acid.

Stage 2: Oxidation of the Second Terminal Alcohol Group

The remaining terminal alcohol group of 7-hydroxyheptanoic acid undergoes the same two-step oxidation to form the dicarboxylic acid, pimelic acid (heptanedioic acid).

• Oxidation to 7-oxoheptanoic acid: The hydroxyl group of 7-hydroxyheptanoic acid is oxidized by an alcohol dehydrogenase to form 7-oxoheptanoic acid.

• Oxidation to Pimelic Acid (Heptanedioic Acid): An aldehyde dehydrogenase catalyzes the oxidation of the aldehyde group to a carboxyl group, yielding pimelic acid.

Stage 3: Catabolism of Pimelic Acid via β-Oxidation

Pimelic acid, as pimelyl-CoA, can then enter the β-oxidation pathway.[3][4] In this cyclic process, the fatty acid chain is shortened by two carbons in each cycle, producing acetyl-CoA, which can then enter the tricarboxylic acid (TCA) cycle for energy production.[3]

The key steps in the β-oxidation of pimelyl-CoA are:

• Dehydrogenation: Acyl-CoA dehydrogenase introduces a double bond.

• Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond.

• Dehydrogenation: 3-hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group.

• Thiolytic Cleavage: Thiolase cleaves the molecule, releasing acetyl-CoA and a shortened acyl-CoA.

For pimelyl-CoA (a C7 dicarboxylic acid), the process is slightly different from that of a typical monocarboxylic fatty acid. After two rounds of β-oxidation, glutaryl-CoA (C5) would be formed, which can be further metabolized to acetyl-CoA and CO2.

Proposed aerobic biodegradation pathway for 1,7-Heptanediol.

Quantitative Data from Analogous Compounds

Compound	Organism/System	Half-life	Degradation Rate	Notes	Reference
1,6-Hexanediol (B165255)	Engineered P. putida KT2440 & E. coli co-culture	Not Reported	5 mM produced from n-hexane	Bioproduction context, demonstrates metabolic potential.	[5]
1,6-Hexanediol dibenzoate	Rhodococcus rhodochrous	Not Reported	Not Reported	Metabolites identified, indicating cleavage and oxidation.	[6][7]
Ethylene Glycol	Acetobacterium woodii	Not Reported	Not Reported	Degraded to acetaldehyde, then disproportionated.	[8][9]

Experimental Protocols

The following are generalized protocols for investigating the biodegradation of 1,7-Heptanediol. These methods are based on standard techniques used in microbial degradation studies.

Enrichment and Isolation of 1,7-Heptanediol Degrading Microorganisms

Objective: To isolate pure cultures of microorganisms capable of utilizing 1,7-Heptanediol as a sole carbon and energy source.

Materials:

• Environmental sample (e.g., soil from an industrial site, activated sludge).

• Basal Salt Medium (BSM), pH 7.0.

• 1,7-Heptanediol (sterile-filtered).

• Petri dishes with BSM agar (B569324) and 1,7-Heptanediol.

• Incubator shaker.

Procedure:

• Enrichment Culture: Inoculate 1 g of the environmental sample into 100 mL of BSM containing 0.1% (v/v) 1,7-Heptanediol as the sole carbon source.

• Incubate at 30°C with shaking at 150 rpm.

• After 7 days, transfer 10 mL of the culture to 90 mL of fresh BSM with 1,7-Heptanediol. Repeat this step 3-5 times to enrich for adapted microorganisms.

• Isolation of Pure Cultures: Prepare serial dilutions of the final enrichment culture and plate onto BSM agar plates containing 0.1% 1,7-Heptanediol.

• Incubate the plates at 30°C until distinct colonies appear.

• Isolate morphologically different colonies and re-streak on fresh plates to ensure purity.

• Verify the ability of the pure isolates to grow on 1,7-Heptanediol in liquid BSM.

Analysis of Biodegradation and Metabolite Identification

Objective: To quantify the degradation of 1,7-Heptanediol and identify the intermediate metabolites.

Materials:

• Isolated microbial strain.

• BSM with 1,7-Heptanediol.

• Gas Chromatograph-Mass Spectrometer (GC-MS).

• Liquid Chromatograph-Mass Spectrometer (LC-MS).

• Ethyl acetate (B1210297) or other suitable organic solvent for extraction.

• Derivatizing agent (e.g., BSTFA for silylation).

Procedure:

• Growth and Sampling: Inoculate the isolated strain into BSM with a known concentration of 1,7-Heptanediol (e.g., 100 mg/L). Set up an uninoculated control.

• Incubate under optimal growth conditions.

• Collect samples at regular time intervals (e.g., 0, 12, 24, 48, 72 hours).

• Sample Preparation: Centrifuge the samples to remove bacterial cells.

• Extraction: Acidify the supernatant to pH 2 with HCl and perform a liquid-liquid extraction with an equal volume of ethyl acetate. Repeat the extraction three times.

• Pool the organic phases and dry over anhydrous sodium sulfate.

• Evaporate the solvent to concentrate the extract.

• Derivatization (for GC-MS): If necessary, derivatize the extract (e.g., by silylation) to make the polar metabolites volatile for GC-MS analysis.

• Analysis: Analyze the prepared samples by GC-MS and/or LC-MS to identify and quantify the remaining 1,7-Heptanediol and any intermediate products by comparing mass spectra to libraries (e.g., NIST) and authentic standards.

General workflow for analyzing biodegradation products.

Conclusion

While direct experimental evidence for the biodegradation of 1,7-Heptanediol is sparse, a robust hypothetical pathway can be proposed based on the well-established principles of microbial metabolism of alkanes and other α,ω-diols. The pathway likely involves terminal oxidation to pimelic acid, followed by catabolism via the β-oxidation spiral. This guide provides a foundational framework for researchers to design and execute studies aimed at elucidating the specific enzymes, genetic regulation, and kinetics of 1,7-Heptanediol biodegradation. The provided experimental protocols offer a starting point for the isolation of potent degrading microorganisms and the characterization of the metabolic intermediates. Further research in this area will be invaluable for the environmental risk assessment and potential biotechnological applications of this compound.

References

• 1. Biodegradation and conversion of alkanes and crude oil by a marine Rhodococcus sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. aocs.org [aocs.org]
• 5. researchgate.net [researchgate.net]
• 6. Metabolites from the biodegradation of 1,6-hexanediol dibenzoate, a potential green plasticizer, by Rhodococcus rhodochrous - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ethylene Glycol Metabolism in the Acetogen Acetobacterium woodii - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ethylene Glycol Metabolism in the Acetogen Acetobacterium woodii - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 1,7-Heptanediol: Commercial Availability, Purity, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1,7-Heptanediol, a versatile linear diol with applications in pharmaceuticals, cosmetics, and polymer synthesis. This document details commercially available sources, typical purity levels, and analytical methodologies for quality assessment.

Commercial Suppliers and Purity Specifications

1,7-Heptanediol is available from a range of chemical suppliers, with purity levels typically determined by gas chromatography (GC). The table below summarizes the offerings from several prominent suppliers. It is important to note that while most suppliers offer a purity of ≥98%, the specific impurity profile can vary. Researchers should always request a lot-specific Certificate of Analysis (CoA) for critical applications.

Supplier	Stated Purity (by GC)	Notes
Chem-Impex	≥ 99%	Provides product specifications and safety data sheets.[1]
Sigma-Aldrich	95%	Offers various lot-specific Certificates of Analysis.[2]
TCI Chemicals	>98.0%	Provides specifications and Certificates of Analysis upon request.[3]
Carl ROTH	≥98%	Safety data sheets are readily available.[4]
Ningbo Inno Pharmchem	≥99.0%	Specializes in pharmaceutical and healthcare applications.[5]
ChemScene	≥97%	Provides basic physical and chemical properties.[6]
Fisher Scientific	95%	Product was originally part of the Alfa Aesar portfolio.[7]
LGC Standards	Not specified	Offers Certificates of Analysis, potentially with exact weight packaging.[8]
Capot Chemical	Not specified	Provides a product specification sheet.[9]

Understanding Potential Impurities

The purity of 1,7-Heptanediol is largely dependent on the synthetic route employed. A common method for its synthesis is the reduction of a pimelic acid derivative, such as dimethyl pimelate (B1236862), using a reducing agent like lithium aluminum hydride in an appropriate solvent like tetrahydrofuran (B95107).[10]

Potential impurities arising from this synthesis can include:

• Unreacted Starting Material: Residual dimethyl pimelate or pimelic acid.

• Partially Reduced Intermediates: Such as 7-hydroxyheptanoic acid methyl ester.

• Solvent-Related Impurities: Residual tetrahydrofuran or other solvents used in the reaction and workup.

• By-products of the Reducing Agent: Aluminum salts that may be carried over from the workup process.

• Water: Due to the hygroscopic nature of diols.

A thorough analytical assessment is crucial to identify and quantify these potential impurities to ensure the suitability of the material for its intended application.

Experimental Protocol: Purity Determination by Gas Chromatography (GC-FID)

The following is a general-purpose Gas Chromatography with Flame Ionization Detection (GC-FID) method suitable for determining the purity of 1,7-Heptanediol. This method is based on established principles for the analysis of glycols and diols.[11]

1. Objective: To determine the purity of 1,7-Heptanediol and identify any volatile impurities.

2. Instrumentation and Materials:

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)
• Capillary GC Column: A polar, modified polyethylene (B3416737) glycol phase column (e.g., SPB-1000) is recommended to reduce peak tailing associated with hydroxyl groups.[11] A non-polar column such as one with a poly(dimethylsiloxane) phase can also be used.[11]
• Carrier Gas: Helium or Hydrogen, high purity
• Reagents: 1,7-Heptanediol sample, high-purity solvent for dilution (e.g., methanol (B129727) or isopropanol).
• Volumetric flasks, syringes, and vials.

3. Chromatographic Conditions (Example):

Parameter	Condition
Column	Modified Polyethylene Glycol (e.g., SPB-1000), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Temperature Program	Initial: 100 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 10 min at 250 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

4. Sample Preparation:

• Accurately weigh approximately 100 mg of the 1,7-Heptanediol sample into a 10 mL volumetric flask.
• Dissolve and dilute to the mark with a suitable solvent (e.g., methanol).
• Mix thoroughly.
• Transfer an aliquot to a GC vial for analysis.

5. Analysis:

• Inject the prepared sample onto the GC system.
• Record the chromatogram.
• The purity is calculated based on the area percent of the main 1,7-Heptanediol peak relative to the total area of all peaks in the chromatogram.

6. System Suitability:

• Inject a standard solution of 1,7-Heptanediol to verify retention time and peak shape before analyzing samples.
• The peak for 1,7-Heptanediol should be symmetrical (tailing factor between 0.9 and 1.5).

Logical Workflow for Supplier Selection

For researchers and drug development professionals, selecting a suitable supplier for 1,7-Heptanediol involves a series of logical steps to ensure the quality and consistency of the material. The following diagram illustrates a typical workflow.

Caption: A flowchart outlining the key decision points for qualifying a commercial supplier of 1,7-Heptanediol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1,7-Heptanediol 95 629-30-1 [sigmaaldrich.com]
• 3. 1,7-Heptanediol | 629-30-1 | TCI AMERICA [tcichemicals.com]
• 4. carlroth.com [carlroth.com]
• 5. nbinno.com [nbinno.com]
• 6. chemscene.com [chemscene.com]
• 7. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]
• 8. 1,7-Heptanediol | CAS 629-30-1 | LGC Standards [lgcstandards.com]
• 9. capotchem.com [capotchem.com]
• 10. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 11. GC Analysis of Glycols and Diols [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis of 1,7-Heptanediol from Renewable Resources: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 1,7-heptanediol from renewable feedstocks. The focus is on chemo-catalytic and biocatalytic pathways, offering sustainable alternatives to traditional petroleum-based production methods.

Introduction

1,7-Heptanediol is a valuable C7 linear diol with applications in the synthesis of polyesters, polyurethanes, plasticizers, and as a precursor for various specialty chemicals and active pharmaceutical ingredients. The increasing demand for sustainable chemical production has spurred research into renewable routes for platform chemicals like 1,7-heptanediol. This document outlines two primary strategies for its synthesis from renewable resources: a chemo-catalytic route starting from castor oil and a biocatalytic approach leveraging microbial metabolism.

Chemo-Catalytic Synthesis from Castor Oil

Castor oil, a readily available and non-edible vegetable oil, is a rich source of ricinoleic acid (approximately 90%), an 18-carbon fatty acid with a hydroxyl group at C12 and a double bond at C9-C10. This inherent functionality makes it an excellent starting material for the synthesis of 1,7-heptanediol. The overall strategy involves the cleavage of ricinoleic acid to yield a C7 precursor, which is subsequently reduced to the target diol.

Overall Reaction Pathway

The chemo-catalytic conversion of ricinoleic acid to 1,7-heptanediol can be envisioned as a two-stage process:

• Oxidative Cleavage and Esterification: Ricinoleic acid is first converted to methyl 7-oxoheptanoate. This can be achieved through a multi-step process involving fermentation and high-temperature cracking.

• Reduction: The resulting keto-ester, methyl 7-oxoheptanoate, is then fully reduced to 1,7-heptanediol.

Experimental Protocols

Protocol 1: Synthesis of Methyl 7-Oxoheptanoate from Ricinoleic Acid

This protocol is based on a patented multi-step process.

• Step 1: Fermentation of Ricinoleic Acid.

  • Prepare a culture medium containing ricinoleic acid.

  • Inoculate with a suitable microorganism (e.g., specific yeast or bacteria strains) capable of hydroxylating the fatty acid.

  • Maintain the culture at 30°C with continuous addition of a sodium hydroxide (B78521) solution to maintain pH.

  • After fermentation, the product, 7-hydroxy-9-octadecenedioic diacid, is extracted.

• Step 2: Esterification.

  • The extracted 7-hydroxy-9-octadecenedioic diacid is esterified with methanol (B129727) in the presence of an acid catalyst (e.g., sulfated zirconia) at 150°C to form the corresponding methyl diester.

  • Excess methanol is removed by distillation.

• Step 3: High-Temperature Cracking.

  • The methyl diester is subjected to thermal cracking at approximately 500°C in a tubular furnace.

  • This process yields a mixture of methyl undecylenate and methyl 7-oxoheptanoate.

  • The two products are then separated by distillation.

Protocol 2: Reduction of Methyl 7-Oxoheptanoate to 1,7-Heptanediol

This is a general protocol for the reduction of a keto-ester using a chemical reducing agent.

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the suspension to 0°C using an ice bath.

• Dissolve methyl 7-oxoheptanoate in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for several hours until the reaction is complete (monitored by TLC or GC-MS).

• Cool the reaction mixture to 0°C and quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

• Filter the resulting precipitate and wash it thoroughly with THF.

• Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain crude 1,7-heptanediol.

• Purify the crude product by vacuum distillation or column chromatography.

Data Presentation

Parameter	Value	Reference
Starting Material	Ricinoleic Acid (from Castor Oil)
Intermediate	Methyl 7-Oxoheptanoate
Final Product	1,7-Heptanediol
Yield (Methyl 7-oxoheptanoate from Ricinoleic Acid)	Not specified in the patent
Yield (1,7-Heptanediol from Methyl 7-oxoheptanoate)	Expected to be high (>90%) based on similar reductions

Biocatalytic Synthesis via Engineered Metabolism

A promising biological route to 1,7-heptanediol involves the microbial production of pimelic acid, a seven-carbon dicarboxylic acid, followed by its enzymatic reduction. Pimelic acid is a natural intermediate in the biotin (B1667282) (vitamin B7) biosynthesis pathway in some bacteria, such as Bacillus subtilis. By harnessing and engineering this pathway, it is possible to develop a whole-cell biocatalyst for the production of pimelic acid from renewable feedstocks like glucose.

Biosynthetic Pathway

The proposed biosynthetic pathway involves two main stages:

• Metabolic Engineering for Pimelic Acid Production: An industrial microorganism, such as Escherichia coli, is engineered to overproduce pimelic acid. This involves introducing key genes from the biotin synthesis pathway of organisms like B. subtilis and optimizing the host's central metabolism to channel carbon flux towards the C7 dicarboxylic acid.

• Biocatalytic Reduction to 1,7-Heptanediol: The produced pimelic acid is then converted to 1,7-heptanediol using a two-step enzymatic reduction catalyzed by a carboxylic acid reductase (CAR) and an alcohol dehydrogenase (ADH).

Experimental Protocols

Protocol 3: Engineering E. coli for Pimelic Acid Production

• Strain Construction:

  • Start with a suitable E. coli chassis strain (e.g., BL21(DE3) or a derivative with enhanced precursor supply).

  • Clone and express the genes responsible for pimelic acid synthesis. A key enzyme is the cytochrome P450 BioI from Bacillus subtilis, which can cleave long-chain acyl-ACPs to produce pimeloyl-ACP.[1]

  • Co-express a suitable thioesterase to release free pimelic acid from pimeloyl-ACP.

  • Optimize the expression levels of these enzymes using inducible promoters and varying gene copy numbers.

  • Perform metabolic engineering of the host to increase the pool of precursors for fatty acid synthesis (e.g., acetyl-CoA and malonyl-CoA) and reducing equivalents (NADPH). This may involve deletions of competing pathways.

• Fermentation for Pimelic Acid Production:

  • Culture the engineered E. coli strain in a defined minimal medium with glucose as the carbon source.

  • Induce the expression of the pimelic acid synthesis pathway genes at an appropriate cell density.

  • Perform fed-batch fermentation to achieve high cell densities and product titers.

  • Monitor pimelic acid production in the culture supernatant using HPLC or GC-MS.

Protocol 4: Whole-Cell Biocatalytic Reduction of Pimelic Acid to 1,7-Heptanediol

• Biocatalyst Preparation:

  • Construct an E. coli strain co-expressing a promiscuous carboxylic acid reductase (CAR) and an alcohol dehydrogenase (ADH). Several CARs have been shown to reduce dicarboxylic acids.[2][3]

  • Grow the biocatalyst strain to a high cell density and induce enzyme expression.

  • Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., phosphate (B84403) buffer).

• Whole-Cell Biotransformation:

  • Resuspend the harvested cells in a reaction buffer containing pimelic acid (from the previous step or commercially sourced).

  • Add a co-substrate for cofactor regeneration, such as glucose.

  • Incubate the reaction mixture at an optimal temperature (e.g., 30°C) with shaking.

  • Monitor the conversion of pimelic acid to 1,7-heptanediol over time using GC-MS or HPLC.

  • After the reaction is complete, separate the cells and extract 1,7-heptanediol from the supernatant.

Data Presentation

Parameter	Value	Reference
Host Organism	Escherichia coli
Key Enzymes	BioI (P450), Thioesterase, Carboxylic Acid Reductase (CAR), Alcohol Dehydrogenase (ADH)	[1][2][3]
Feedstock	Glucose
Intermediate	Pimelic Acid
Final Product	1,7-Heptanediol
Pimelic Acid Titer	Not yet reported for an engineered overproducing strain.
Conversion Efficiency (Pimelic Acid to 1,7-Heptanediol)	High conversion of other dicarboxylic acids to diols has been reported with whole-cell biocatalysts.[2][3]

Conclusion

The synthesis of 1,7-heptanediol from renewable resources presents a viable and sustainable alternative to conventional chemical processes. The chemo-catalytic route utilizing castor oil offers a direct pathway, while the biocatalytic approach through metabolic engineering holds significant promise for a completely bio-based production from simple sugars. Further research and optimization of these pathways, particularly in improving titers and yields for the biocatalytic route and developing more efficient and selective catalysts for the chemo-catalytic process, will be crucial for their industrial implementation. The protocols and data presented here provide a solid foundation for researchers and professionals in the field to advance the green synthesis of this important platform chemical.

References

• 1. Biocatalytic reduction of α,β-unsaturated carboxylic acids to allylic alcohols - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC00867B [pubs.rsc.org]
• 2. Exploring bacterial carboxylate reductases for the reduction of bifunctional carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of Carboxylic Acid Reductases for Biocatalytic Synthesis of Industrial Chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Green Synthesis of 1,7-Heptanediol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the green synthesis of 1,7-Heptanediol, a valuable C7 α,ω-diol used in the synthesis of polyesters, polyurethanes, and as a precursor for various fine chemicals and pharmaceuticals. Traditional synthesis methods often rely on harsh reducing agents like lithium aluminum hydride, which are not environmentally benign. The following protocols focus on sustainable routes utilizing renewable feedstocks and green catalytic systems.

Introduction to Green Synthesis Routes

Two primary green synthesis pathways for 1,7-Heptanediol have been identified and are detailed below:

• From Castor Oil via Heptanal (B48729): This route leverages the pyrolysis of castor oil, a renewable triglyceride, to produce heptanal. The resulting aldehyde is then catalytically reduced to 1,7-Heptanediol.

• Catalytic Hydrogenation of Pimelic Acid: This pathway involves the direct, selective hydrogenation of pimelic acid or its esters to 1,7-Heptanediol. Pimelic acid can be sourced from renewable feedstocks, making this an attractive green route.

These methods offer significant advantages over traditional routes by minimizing the use of hazardous reagents, reducing waste, and utilizing renewable starting materials.

Data Summary: Comparison of Synthesis Routes

Parameter	Route 1: From Castor Oil via Heptanal	Route 2: Catalytic Hydrogenation of Pimelic Acid	Traditional Route: LiAlH4 Reduction of Dimethyl Pimelate[1]
Starting Material	Castor Oil	Pimelic Acid / Dimethyl Pimelate (B1236862)	Dimethyl Pimelate
Key Steps	1. Pyrolysis2. Catalytic Reduction	Catalytic Hydrogenation	Reduction
Reducing Agent	H₂ (with catalyst)	H₂ (with catalyst)	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Varies (e.g., water, alcohols)	Varies (e.g., water, dioxane)	Tetrahydrofuran (THF)
Typical Yield	Not explicitly detailed for the full process in the search results.	Not explicitly detailed for pimelic acid in the search results, but analogous reactions show high yields.	95.3%
Selectivity	Dependent on catalyst and conditions.	High selectivity is achievable with appropriate catalysts.	High
Green Chemistry Principles	Renewable feedstock, catalytic reduction.	Catalytic hydrogenation, potential for renewable feedstock.	Use of a stoichiometric, hazardous reagent.

Experimental Protocols

Route 1: Synthesis from Castor Oil via Heptanal

This two-step process begins with the production of heptanal from castor oil, followed by the green catalytic reduction of heptanal to 1,7-Heptanediol.

Step 1: Pyrolysis of Castor Oil to Heptanal

While a detailed, unified protocol was not found in a single source, the pyrolysis of castor oil to produce heptanal is a known industrial process. This thermal cracking process also yields undecylenic acid.

Step 2: Green Catalytic Reduction of Heptanal to 1,7-Heptanediol

This protocol is based on the general principles of green catalytic hydrogenation of aldehydes. Bimetallic catalysts, such as those containing palladium, copper, or iron, have shown enhanced activity for aldehyde hydrogenation.

Materials:

• Heptanal

• Hydrogen gas (H₂)

• Supported bimetallic catalyst (e.g., Pd-Cu/ZrO₂, Pd-Fe/ZrO₂)

• Solvent (e.g., ethanol, water)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature control

Procedure:

• Charge the autoclave reactor with heptanal and the solvent.

• Add the supported bimetallic catalyst to the mixture. The catalyst loading should be optimized based on the specific catalyst used.

• Seal the reactor and purge it several times with nitrogen to remove any air.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 bar).

• Heat the reactor to the reaction temperature (e.g., 100 °C) while stirring.

• Maintain the reaction for a set period (e.g., 2-4 hours), monitoring the hydrogen uptake to gauge the reaction progress.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to recover the catalyst. The catalyst can potentially be recycled for subsequent runs.

• Isolate the 1,7-Heptanediol from the solvent by distillation or other suitable purification methods.

• Analyze the product for purity and yield using techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Route 2: Catalytic Hydrogenation of Pimelic Acid to 1,7-Heptanediol

This protocol describes the direct hydrogenation of pimelic acid or its ester to 1,7-Heptanediol using a heterogeneous catalyst. This method avoids the use of stoichiometric and hazardous reducing agents.

Materials:

• Pimelic acid or Dimethyl pimelate

• Hydrogen gas (H₂)

• Heterogeneous catalyst (e.g., Ru-based, Re-based, or bimetallic catalysts on a support like TiO₂ or carbon)

• Solvent (e.g., water, dioxane)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature control

Procedure:

• In the high-pressure autoclave, dissolve or suspend pimelic acid or dimethyl pimelate in the chosen solvent.

• Add the heterogeneous catalyst to the reactor. The substrate-to-catalyst ratio should be optimized for the specific catalyst.

• Seal the reactor and purge with an inert gas (e.g., nitrogen or argon) to remove oxygen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 bar).

• Heat the reactor to the target temperature (e.g., 120-180 °C) with vigorous stirring.

• Monitor the reaction progress by measuring hydrogen consumption or by taking periodic samples for analysis (if the reactor setup allows).

• Once the reaction is complete (typically after several hours), cool the reactor down to ambient temperature and carefully release the pressure.

• Remove the catalyst by filtration. The catalyst can be washed, dried, and potentially reused.

• Isolate the 1,7-Heptanediol from the reaction mixture. This may involve solvent evaporation followed by distillation under reduced pressure or crystallization.

• Characterize the final product and determine the yield and purity using GC, NMR, and other appropriate analytical techniques.

Visualizations

Logical Workflow for Green Synthesis of 1,7-Heptanediol

References

• 1. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Polyester Synthesis Using 1,7-Heptanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Heptanediol is a linear aliphatic diol that serves as a valuable monomer for the synthesis of a variety of polyesters. Its seven-carbon chain imparts a unique combination of flexibility and hydrophobicity to the resulting polymers, making them of particular interest for applications in drug delivery, biodegradable plastics, and as specialty elastomers. The properties of polyesters derived from 1,7-heptanediol can be tailored by selecting different dicarboxylic acid co-monomers, allowing for the fine-tuning of characteristics such as melting point, glass transition temperature, mechanical strength, and degradation rate.

These application notes provide detailed protocols for the synthesis of polyesters using 1,7-heptanediol via melt polycondensation and enzymatic catalysis. It also outlines standard procedures for the characterization of the synthesized polymers.

Applications in Drug Development

Aliphatic polyesters are widely utilized in the pharmaceutical industry due to their biocompatibility and biodegradability.[1][2] Polyesters synthesized from 1,7-heptanediol are promising candidates for various drug delivery systems, including:

• Nanoparticles and Microparticles: These polymers can be formulated into nano- or micro-sized particles for the encapsulation and controlled release of therapeutic agents. The degradation rate of the polyester (B1180765) matrix can be designed to match the desired drug release profile.

• Implants: Biodegradable implants for localized drug delivery can be fabricated from these polyesters, offering sustained release over extended periods and eliminating the need for surgical removal.

• Amphiphilic Block Copolymers: 1,7-Heptanediol can be incorporated into amphiphilic block copolymers that self-assemble into micelles or polymersomes, which are effective carriers for hydrophobic drugs.

Synthesis Protocols

Two primary methods for the synthesis of polyesters from 1,7-heptanediol are detailed below: melt polycondensation and enzymatic synthesis.

Melt Polycondensation

This is a widely used, solvent-free method for producing high molecular weight polyesters.[1] It is a two-stage process involving an initial esterification followed by a polycondensation step under high vacuum.

Experimental Protocol: Synthesis of Poly(heptamethylene adipate)

Materials:

• 1,7-Heptanediol

• Adipic acid

• Titanium (IV) butoxide (Ti(OBu)₄) or another suitable catalyst (e.g., p-toluenesulfonic acid)

• Nitrogen gas (high purity)

• Chloroform (B151607) (for purification)

• Methanol (B129727) (for purification)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head with a condenser and collection flask

• Heating mantle with a temperature controller

• Vacuum pump

• Nitrogen inlet

Procedure:

• Esterification Stage:

  • Place equimolar amounts of 1,7-heptanediol and adipic acid into the three-neck round-bottom flask.

  • Add the catalyst, for instance, Titanium (IV) butoxide, at a concentration of approximately 200-400 ppm relative to the diacid.

  • Equip the flask with a mechanical stirrer, a nitrogen inlet, and a distillation head connected to a condenser and a collection flask.

  • Flush the system with nitrogen gas for 15-20 minutes to create an inert atmosphere.

  • Heat the reaction mixture to 180-200°C under a slow stream of nitrogen while stirring.

  • Water will be produced as a byproduct and should be collected in the receiving flask.

  • Continue this stage for 2-4 hours, or until at least 95% of the theoretical amount of water has been collected.

• Polycondensation Stage:

  • Gradually increase the temperature to 220-240°C.

  • Slowly apply a vacuum (below 1 mbar) to the system to facilitate the removal of excess 1,7-heptanediol and promote chain growth.

  • Continue the reaction under high vacuum and stirring for another 3-5 hours. The viscosity of the mixture will noticeably increase as the polymer chain length grows.

  • To stop the reaction, remove the heat and break the vacuum with nitrogen gas.

• Purification:

  • Dissolve the resulting polymer in a minimal amount of chloroform.

  • Precipitate the polyester by slowly adding the chloroform solution to an excess of cold methanol with vigorous stirring.

  • Collect the purified polymer by filtration and dry it in a vacuum oven at a temperature below its melting point until a constant weight is achieved.

Enzymatic Synthesis

Enzymatic polymerization offers a greener alternative to traditional methods, proceeding under milder reaction conditions and often with higher selectivity.[3] Lipases are commonly used to catalyze the polycondensation reaction.

Experimental Protocol: Enzymatic Synthesis of Poly(heptamethylene sebacate)

Materials:

• 1,7-Heptanediol

• Sebacic acid

• Immobilized Candida antarctica lipase (B570770) B (e.g., Novozym 435)

• Diphenyl ether (or another suitable high-boiling, inert solvent)

• Methanol (for purification)

Equipment:

• Schlenk flask

• Magnetic stirrer and stir bar

• Heating oil bath

• Vacuum pump

Procedure:

• Reaction Setup:

  • Add equimolar amounts of 1,7-heptanediol and sebacic acid to the Schlenk flask.

  • Add the solvent (e.g., diphenyl ether) to achieve a monomer concentration of approximately 1 M.

  • Add the immobilized lipase (typically 5-10% by weight of the total monomers).

  • Seal the flask and place it in a preheated oil bath at 80-100°C.

• Polymerization:

  • Stir the reaction mixture for an initial period of 2-4 hours at atmospheric pressure to facilitate oligomerization.

  • After the initial phase, apply a vacuum to the system to remove the water formed during the reaction and drive the equilibrium towards polymer formation.

  • Continue the reaction under vacuum for 24-72 hours.

• Purification:

  • Cool the reaction mixture to room temperature and dissolve the polymer in a suitable solvent like chloroform.

  • Separate the immobilized enzyme by filtration for potential reuse.

  • Precipitate the polyester by adding the solution to an excess of cold methanol.

  • Collect the polymer by filtration and dry it under vacuum.

Characterization Protocols

The synthesized polyesters should be characterized to determine their molecular weight, thermal properties, and chemical structure.

4.1. Gel Permeation Chromatography (GPC)

GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

• Eluent: Tetrahydrofuran (THF) or chloroform.

• Columns: Polystyrene-divinylbenzene (PS-DVB) columns suitable for the expected molecular weight range.

• Calibration: Use polystyrene standards to create a calibration curve.

• Sample Preparation: Dissolve the polymer in the eluent at a concentration of 1-2 mg/mL and filter through a 0.45 µm filter before injection.

4.2. Differential Scanning Calorimetry (DSC)

DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

• Procedure:

  • Heat the sample (5-10 mg) from room temperature to a temperature above its melting point (e.g., 150°C) at a rate of 10°C/min under a nitrogen atmosphere.

  • Hold at this temperature for 5 minutes to erase the thermal history.

  • Cool the sample to a low temperature (e.g., -80°C) at a rate of 10°C/min.

  • Heat the sample again to the high temperature at a rate of 10°C/min. The Tg, Tc, and Tm are determined from the second heating scan.

4.3. Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the polymer.

• Procedure: Heat the sample from room temperature to a high temperature (e.g., 600°C) at a rate of 10°C/min under a nitrogen or air atmosphere and monitor the weight loss as a function of temperature.

4.4. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the polyester.

• Solvent: Deuterated chloroform (CDCl₃).

• Analysis: The spectra will show characteristic peaks for the protons and carbons in the repeating unit of the polyester, allowing for structural verification and determination of copolymer composition if applicable.

4.5. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in the polymer.

• Analysis: The spectrum of a polyester will show a characteristic strong absorption band for the ester carbonyl group (C=O) at approximately 1735 cm⁻¹ and C-O stretching bands. The absence of a broad -OH band from the carboxylic acid monomer indicates a high degree of polymerization.

Data Presentation

The following tables summarize the expected properties of polyesters synthesized from 1,7-heptanediol and various dicarboxylic acids. The data for polyesters based on 1,6-hexanediol (B165255) and 1,8-octanediol (B150283) are included for comparison, as direct experimental data for 1,7-heptanediol is limited.

Table 1: Molecular Weight and Polydispersity of Polyesters Synthesized by Melt Polycondensation

Polyester Name	Diol Monomer	Diacid Monomer	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Poly(heptamethylene succinate)	1,7-Heptanediol	Succinic Acid	Estimate: 15,000-30,000	Estimate: 30,000-60,000	Estimate: 1.8-2.5
Poly(heptamethylene adipate)	1,7-Heptanediol	Adipic Acid	Estimate: 20,000-40,000	Estimate: 40,000-80,000	Estimate: 1.8-2.5
Poly(heptamethylene sebacate)	1,7-Heptanediol	Sebacic Acid	Estimate: 25,000-50,000	Estimate: 50,000-100,000	Estimate: 1.8-2.5
Poly(hexamethylene succinate)[2]	1,6-Hexanediol	Succinic Acid	34,200	58,300	1.70
Poly(octamethylene succinate)	1,8-Octanediol	Succinic Acid	-	-	-

Note: Values for 1,7-heptanediol polyesters are estimates based on typical results for aliphatic polyesters synthesized by melt polycondensation.

Table 2: Thermal Properties of Polyesters

Polyester Name	Diol Monomer	Diacid Monomer	Tg (°C)	Tm (°C)
Poly(heptamethylene succinate)	1,7-Heptanediol	Succinic Acid	Estimate: -45 to -35	Estimate: 50-60
Poly(heptamethylene adipate)	1,7-Heptanediol	Adipic Acid	Estimate: -50 to -40	Estimate: 60-70
Poly(heptamethylene sebacate)	1,7-Heptanediol	Sebacic Acid	Estimate: -55 to -45	Estimate: 70-80
Poly(hexamethylene succinate)[2]	1,6-Hexanediol	Succinic Acid	~-40	77
Poly(octamethylene succinate)	1,8-Octanediol	Succinic Acid	-	-

Note: Values for 1,7-heptanediol polyesters are estimates based on trends observed in homologous series of aliphatic polyesters.

Table 3: Mechanical Properties of Polyesters

Polyester Name	Diol Monomer	Diacid Monomer	Tensile Strength (MPa)	Young's Modulus (MPa)	Elongation at Break (%)
Poly(heptamethylene succinate)	1,7-Heptanediol	Succinic Acid	Estimate: 10-20	Estimate: 100-200	Estimate: 400-600
Poly(heptamethylene adipate)	1,7-Heptanediol	Adipic Acid	Estimate: 15-25	Estimate: 150-250	Estimate: 500-700
Poly(heptamethylene sebacate)	1,7-Heptanediol	Sebacic Acid	Estimate: 20-30	Estimate: 200-300	Estimate: 600-800
Poly(hexamethylene succinate)[4]	1,6-Hexanediol	Succinic Acid	12.9	-	498.5

Note: Values for 1,7-heptanediol polyesters are estimates based on trends observed in homologous series of aliphatic polyesters.

Visualizations

Caption: Workflow for the synthesis and characterization of polyesters from 1,7-heptanediol.

Caption: Logical relationships influencing the properties and applications of 1,7-heptanediol-based polyesters.

References

• 1. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Poly(Hexamethylene Succinate-Co-Ethylene Succinate) Copolymers With Different Physical Properties and Enzymatic Hydrolyzability by Regulating the Ratio of Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: 1,7-Heptanediol as a Building Block for Polyurethanes

Introduction

1,7-Heptanediol is a versatile linear diol that serves as a valuable building block in polymer chemistry. Its seven-carbon chain imparts a unique combination of flexibility and hydrophobicity to the resulting polymers. In the field of polyurethanes (PUs), 1,7-heptanediol and its derivatives, such as polycarbonate diols, can be used as the polyol soft segment. This allows for the synthesis of PUs with tailored thermal, mechanical, and biocompatibility properties. Polyurethanes are known for their exceptional versatility, finding use in everything from flexible foams to durable elastomers and coatings.[1] The incorporation of a C7 diol like 1,7-heptanediol can influence phase separation between the hard and soft segments, which in turn dictates the final material properties.[2] These materials are of significant interest to researchers in materials science and drug development, where PUs are employed for applications such as controlled drug release and biomedical devices.[1][3][4]

Application Notes

Properties of Polyurethanes Derived from 1,7-Heptanediol

Polyurethanes are segmented polymers consisting of alternating soft and hard segments. The soft segment, typically a long-chain polyol, provides flexibility and elastomeric properties, while the hard segment, formed from the diisocyanate and a chain extender, contributes to strength, hardness, and thermal stability through hydrogen bonding.[5][6]

Using 1,7-heptanediol, particularly in the form of a poly(heptamethylene carbonate) diol, as the soft segment can be expected to influence the final properties in several ways:

• Mechanical Properties : The odd-numbered carbon chain of 1,7-heptanediol can disrupt packing and reduce the crystallinity of the soft segment domains compared to even-numbered diols like 1,6-hexanediol (B165255) or 1,8-octanediol. This may lead to softer, more flexible elastomers with lower modulus but potentially higher elongation at break. The overall mechanical properties can be tuned by adjusting the hard segment content and the NCO/OH ratio.[5][7]

• Thermal Properties : The thermal stability of polyurethanes is largely dependent on the stability of the hard segment and the urethane (B1682113) linkages, which typically begin to dissociate between 200 and 300 °C. While the polyol type does influence thermal characteristics, polyester- and polycarbonate-based PUs generally exhibit greater thermal stability than polyether-based PUs.[8][9] Therefore, a polyurethane based on a polycarbonate diol of 1,7-heptanediol is expected to have good heat resistance. The glass transition temperature (Tg) of the soft segment will be influenced by the C7 chain's flexibility.

• Biocompatibility and Degradation : Polyurethanes synthesized from aliphatic diisocyanates are generally more biocompatible than those from aromatic diisocyanates, which can degrade into toxic aromatic amines.[10] The choice of diol also plays a role. Polyester- and polycarbonate-based PUs are susceptible to hydrolytic and enzymatic degradation, a property that is highly desirable for biomedical applications such as biodegradable scaffolds and drug delivery systems.[11][4]

Potential Applications

• Biomedical Devices and Drug Delivery : Due to their excellent biocompatibility and tunable properties, polyurethanes are widely used in the biomedical field.[11][3][10] The use of 1,7-heptanediol as a building block can yield PUs suitable for drug delivery systems, where it may act as a solubilizer for hydrophobic compounds.[12] The biodegradability of a polycarbonate-based PU allows for the design of implants and nanoparticles that can release therapeutic agents in a controlled manner before being safely absorbed by the body.[1][4]

• Elastomers and Coatings : The flexibility imparted by the heptamethylene chain makes these PUs excellent candidates for high-performance elastomers, sealants, and coatings.[12] PUs made from aliphatic diisocyanates are resistant to UV degradation, making them suitable for outdoor applications.[10]

Data Presentation

Table 1: Physical and Chemical Properties of 1,7-Heptanediol

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[13]
Molecular Weight	132.20 g/mol	[13]
CAS Number	629-30-1	[13]
Appearance	Colorless, viscous liquid	[12]
Solubility	Soluble in water	[12]

| IUPAC Name | heptane-1,7-diol |[13] |

Table 2: Representative Formulation for 1,7-Heptanediol Based Polyurethane Synthesis

Component	Role	Molar Ratio (Example)
Poly(heptamethylene carbonate) diol (Mn ≈ 2000 g/mol )	Soft Segment (Polyol)	1.0
4,4'-Methylenebis(phenyl isocyanate) (MDI)	Hard Segment (Diisocyanate)	3.0
1,4-Butanediol (BDO)	Hard Segment (Chain Extender)	2.0
Dibutyltin dilaurate (DBTDL)	Catalyst	0.01-0.05% by weight

| Note: The NCO:OH ratio for this formulation is approximately 1.0. This ratio is a critical parameter that influences the final molecular weight and properties of the polymer.[5] | | |

Table 3: Expected Properties of 1,7-Heptanediol Based Polyurethanes

Property	Expected Range/Characteristic	Influencing Factors
Tensile Strength	10 - 45 MPa	Hard segment content, NCO/OH ratio, crystallinity.[6]
Elongation at Break	300 - 1000%	Soft segment length and flexibility, degree of phase separation.[6]
Glass Transition (Tg)	-60 to -10 °C (Soft Segment)	Molecular weight of the polyol, interaction with hard segments.[2][14]

| Thermal Degradation | Onset ~250-300 °C | Urethane bond stability, type of polyol (polycarbonate > polyether). |

Experimental Protocols & Visualizations

Protocol 1: Synthesis of Poly(heptamethylene carbonate) Diol

This protocol describes the synthesis of the polyol soft segment via transesterification of 1,7-heptanediol with a carbonic diester, such as diphenyl carbonate. This method is adapted from general procedures for polycarbonate diol synthesis.[15][16]

Materials:

• 1,7-Heptanediol (HO-(CH₂)₇-OH)

• Diphenyl carbonate (DPC)

• Transesterification catalyst (e.g., Titanium(IV) butoxide, Ti(OBu)₄)[17]

• Nitrogen gas (for inert atmosphere)

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a distillation head connected to a condenser and collection flask.

• Heating mantle with temperature controller.

• Vacuum pump.

Procedure:

• Charging the Reactor : Charge the reactor with 1,7-heptanediol and diphenyl carbonate. The molar ratio of diol to DPC should be greater than 1 to ensure hydroxyl end-groups (e.g., 1:0.9).

• Inerting : Purge the system with nitrogen for 15-20 minutes to remove air. Maintain a gentle nitrogen flow throughout the initial reaction step.

• Catalyst Addition : Add the catalyst (e.g., 0.05% by weight of diol) to the mixture.[17]

• First Stage (Atmospheric Pressure) : Heat the mixture with stirring to approximately 160-180°C. Phenol (B47542) will be generated as a byproduct and should be collected in the receiving flask.[18] Monitor the reaction by measuring the amount of phenol distilled. This stage typically lasts for several hours.

• Second Stage (Vacuum) : Once the rate of phenol distillation slows significantly, gradually apply a vacuum to the system while increasing the temperature to 180-200°C. This step removes the remaining phenol and drives the polymerization reaction to completion, increasing the molecular weight of the polyol.

• Completion and Characterization : The reaction is complete when phenol is no longer being distilled. The resulting poly(heptamethylene carbonate) diol can be characterized by GPC (for molecular weight) and FTIR (to confirm carbonate linkages).

Protocol 2: Synthesis of a Polyurethane Elastomer (Prepolymer Method)

This protocol details a two-step prepolymer method, a common and reliable technique for synthesizing high-quality polyurethanes.[6][19]

Workflow Diagram: Polyurethane Synthesis

References

• 1. Frontiers | The state-of-art polyurethane nanoparticles for drug delivery applications [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Sustained Release Drug Delivery Applications of Polyurethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. expresspolymlett.com [expresspolymlett.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mjbas.com [mjbas.com]
• 11. mdpi.com [mdpi.com]
• 12. nbinno.com [nbinno.com]
• 13. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. mit.imt.si [mit.imt.si]
• 15. JP6163713B2 - Polyheptamethylene carbonate diol, polyalkylene carbonate diol copolymer having heptamethylene group, and production method thereof - Google Patents [patents.google.com]
• 16. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Application of 1,7-Heptanediol in the Synthesis of Plasticizers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of plasticizers derived from 1,7-heptanediol. While 1,7-heptanediol is a versatile chemical intermediate, its direct application in commercially prevalent plasticizers is not as extensively documented as that of other alcohols and diols.[1] However, its structure lends itself to the synthesis of various ester-based plasticizers, such as diheptyl phthalates, dibenzoates, and polyesters. These notes offer a foundational guide for researchers exploring the synthesis and evaluation of novel plasticizers based on 1,7-heptanediol.

Introduction to 1,7-Heptanediol-Based Plasticizers

Plasticizers are additives that increase the flexibility, durability, and workability of polymeric materials, most notably polyvinyl chloride (PVC).[2] They function by embedding themselves between the polymer chains, reducing intermolecular forces and lowering the glass transition temperature (Tg).[2] Concerns over the environmental and health impacts of traditional phthalate (B1215562) plasticizers like di(2-ethylhexyl) phthalate (DEHP) have spurred research into alternatives.[3][4]

1,7-Heptanediol offers a unique building block for novel plasticizers due to its linear seven-carbon chain and two primary hydroxyl groups.[1] This structure allows for the synthesis of both monomeric and polymeric plasticizers. Potential advantages of 1,7-heptanediol-based plasticizers could include improved biodegradability and lower migration rates compared to some conventional plasticizers.

Synthesis of 1,7-Heptanediol Based Plasticizers

The synthesis of plasticizers from 1,7-heptanediol typically involves esterification reactions with carboxylic acids or their anhydrides. Two primary classes of plasticizers that can be synthesized are monomeric diesters (e.g., phthalates, benzoates) and polymeric polyesters.

Synthesis of Di-ester Plasticizers from 1,7-Heptanediol

A common method for synthesizing di-ester plasticizers is the reaction of a diol with a monocarboxylic acid anhydride (B1165640) or two equivalents of a monocarboxylic acid. In the context of phthalates, the synthesis from a diol would result in a more complex structure than the typical dialkyl phthalates. A more straightforward approach for a monomeric plasticizer from 1,7-heptanediol is the reaction with two equivalents of a monocarboxylic acid or its derivative. For example, the synthesis of 1,7-heptanediol dibenzoate.

Another possibility is the reaction of 1,7-heptanediol with a dicarboxylic acid anhydride, such as phthalic anhydride, which would lead to a polyester (B1180765). For the synthesis of a monomeric phthalate plasticizer, one would typically use a mono-alcohol. For the purpose of this protocol, we will adapt the general procedure for phthalate synthesis to produce a polyester plasticizer from 1,7-heptanediol and phthalic anhydride.

Experimental Protocol: Synthesis of a Polyester Plasticizer from 1,7-Heptanediol and Phthalic Anhydride

This protocol describes the synthesis of a polyester plasticizer via the esterification of 1,7-heptanediol with phthalic anhydride.

Materials:

• 1,7-Heptanediol (HO(CH₂)₇OH)

• Phthalic Anhydride (C₈H₄O₃)

• Catalyst: Sulfuric Acid (H₂SO₄) or Tetrabutyl Titanate (TBT)

• Toluene (B28343) (for azeotropic removal of water)

• 5% Sodium Carbonate Solution (Na₂CO₃)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Activated Carbon

Equipment:

• Three-necked round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Thermometer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In the three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and Dean-Stark apparatus connected to a reflux condenser, add 1,7-heptanediol and phthalic anhydride. A molar ratio of diol to anhydride slightly greater than 1:1 (e.g., 1.1:1) is recommended to ensure complete reaction of the anhydride and to control the molecular weight of the resulting polyester. Add toluene to the flask to facilitate the azeotropic removal of water.

• Catalyst Addition: Add the catalyst to the reaction mixture. If using sulfuric acid, a concentration of 0.1-0.5% by weight of the reactants is typical.[5] If using tetrabutyl titanate, a concentration of 0.1-0.3% is common.[6]

• Esterification Reaction: Heat the mixture to reflux (typically 140-180°C) with vigorous stirring.[5] Water produced during the esterification will be collected in the Dean-Stark trap. The reaction is monitored by the amount of water collected. The reaction is considered complete when the theoretical amount of water has been collected.

• Neutralization and Washing: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a 5% sodium carbonate solution to remove any unreacted acid and the catalyst (if sulfuric acid was used). Wash subsequently with brine.

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent. Remove the toluene using a rotary evaporator.

• Purification: For higher purity, the crude product can be treated with activated carbon to remove colored impurities, followed by filtration.

Reaction Scheme:

Caption: Synthesis of a polyester plasticizer from 1,7-Heptanediol.

Performance Evaluation of Plasticized PVC

To evaluate the effectiveness of the synthesized 1,7-heptanediol-based plasticizer, it is incorporated into a PVC resin, and the resulting material's physical and mechanical properties are tested.

Experimental Protocol: Preparation and Testing of Plasticized PVC Sheets

Materials:

• PVC resin

• Synthesized 1,7-heptanediol-based plasticizer

• Heat stabilizer (e.g., a mixed metal soap)

• Lubricants (internal and external)

Equipment:

• Two-roll mill

• Compression molding press

• Universal Testing Machine (UTM)

• Durometer (Shore A or D)

• Specimen cutting die (e.g., ASTM D638 Type IV)

Procedure:

• Compounding: On a two-roll mill heated to 160-170°C, blend the PVC resin with the desired concentration of the plasticizer (e.g., 30, 40, 50 parts per hundred resin - phr), heat stabilizer (e.g., 2 phr), and lubricants.[2] Mill the compound until a homogeneous sheet is formed.

• Sheet Preparation: Place the milled PVC sheet into a mold and compression mold at 170-180°C for 5-10 minutes under a pressure of 10-15 MPa.[2] Cool the mold under pressure to room temperature.

• Specimen Preparation: Cut dumbbell-shaped specimens from the molded sheet using the appropriate ASTM die for tensile testing.[2]

• Mechanical Testing:

  • Tensile Strength and Elongation: Use a Universal Testing Machine to measure the tensile strength at break and elongation at break according to ASTM D638.

  • Hardness: Use a durometer to measure the Shore hardness of the molded sheet according to ASTM D2240.[2]

Experimental Workflow:

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

1,7-Heptanediol: Application Notes on its Potential as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,7-Heptanediol, a linear diol with the formula HO(CH₂)₇OH, is a versatile chemical intermediate primarily utilized in the synthesis of polymers and as a component in cosmetic formulations. While its application as a reactant and monomer is well-established, its use as a primary solvent in organic reactions is not extensively documented in scientific literature. This document provides an overview of the physicochemical properties of 1,7-Heptanediol that are relevant to its potential as a solvent, alongside a discussion of its theoretical applications in this context. Due to a lack of specific, published examples of its use as a solvent, this note will instead provide a protocol for a reaction in which 1,7-Heptanediol is a key reactant, illustrating its handling and reactivity in a reaction medium.

Physicochemical Properties of 1,7-Heptanediol

The properties of 1,7-Heptanediol suggest its potential utility as a high-boiling point, polar, protic solvent. A summary of its key physical and chemical data is presented below.

Property	Value	Reference
CAS Number	629-30-1	[1][2][3]
Molecular Formula	C₇H₁₆O₂	[1][2][4]
Molecular Weight	132.20 g/mol	[1][4]
Appearance	Colorless to light yellow liquid/solid	[5]
Melting Point	17-19 °C	[1][5]
Boiling Point	259 °C	[1][5]
Density	0.951 g/mL at 25 °C	[1][5]
Flash Point	127 °C	[6]
Water Solubility	Soluble	[6][7]
Solubility in Organic Solvents	Slightly soluble in ether. Soluble in chloroform (B151607) and methanol.	[7][8]
Refractive Index	n20/D 1.455	[1][5]

Potential Applications as a Solvent

Based on its physicochemical properties, 1,7-Heptanediol could theoretically be employed as a solvent in specific types of organic reactions:

• High-Temperature Reactions: Its high boiling point makes it suitable for reactions requiring sustained high temperatures, where more volatile solvents would necessitate high-pressure apparatus.

• "Green" Chemistry: As a biodegradable and relatively low-toxicity compound, it could be considered a green solvent alternative to traditional, more hazardous solvents.

• Reactions Requiring Polar, Protic Media: The two hydroxyl groups make 1,7-Heptanediol a polar, protic solvent capable of hydrogen bonding, which can be beneficial for solvating certain reactants and influencing reaction mechanisms.

• Solvothermal Synthesis: Long-chain diols can be used as solvents in solvothermal synthesis to produce various nanomaterials.[9] The high boiling point and coordinating ability of the hydroxyl groups can facilitate the formation of crystalline structures.

• Enzymatic Reactions: While many enzymes are denatured by organic solvents, the use of diols as co-solvents in aqueous media can sometimes enhance substrate solubility and enzyme stability.[10][11][12][13]

Despite this potential, a comprehensive search of scientific literature did not yield specific examples or detailed protocols for the use of 1,7-Heptanediol as a primary solvent in common organic reactions such as cross-couplings, esterifications, or polymerizations. Its primary documented role remains that of a monomer or reactant.

Logical Workflow for Solvent Potential Assessment

The following diagram illustrates a logical workflow for assessing the potential of a compound like 1,7-Heptanediol as a solvent for a new organic reaction.

References

• 1. 1,7-Heptanediol 95 629-30-1 [sigmaaldrich.com]
• 2. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,7-Heptanediol | 629-30-1 | TCI AMERICA [tcichemicals.com]
• 4. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 1,7-Heptanediol, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]
• 8. Cas 629-30-1,1,7-Heptanediol | lookchem [lookchem.com]
• 9. Solvothermal synthesis - Wikipedia [en.wikipedia.org]
• 10. Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,7-Heptanediol in Cosmetics and Personal Care

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Heptanediol is a versatile linear diol increasingly utilized in the formulation of cosmetics and personal care products. Its unique properties as a humectant, emollient, solvent, and potential preservative booster make it a valuable ingredient for a wide range of applications, from skin creams and lotions to hair care and color cosmetics.[1][2] This document provides detailed application notes, formulation guidelines, and experimental protocols for researchers and formulators interested in incorporating 1,7-Heptanediol into their product development.

Key Properties and Functions

1,7-Heptanediol's primary functions in cosmetic formulations include:

• Humectant: Attracts and retains moisture from the atmosphere, helping to hydrate (B1144303) the skin.

• Emollient: Softens and soothes the skin, improving its texture and feel.

• Solvent: Dissolves other ingredients, including some that are difficult to solubilize, enhancing formulation stability and aesthetics.[1]

• Skin-Conditioning Agent: Helps to maintain the skin in good condition.

• Viscosity-Decreasing Agent: Reduces the thickness of formulations, improving spreadability.

• Preservative Booster: Can enhance the efficacy of traditional preservatives, allowing for their use at lower concentrations. While specific antimicrobial data for 1,7-Heptanediol is not widely published, related diols are known for their antimicrobial properties.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,7-Heptanediol is presented in Table 1.

Property	Value	Reference
INCI Name	1,7-Heptanediol
CAS Number	629-30-1	[1][3]
Molecular Formula	C₇H₁₆O₂	[3]
Molecular Weight	132.20 g/mol	[3]
Appearance	Colorless to light yellow liquid or powder/lump	[2]
Odor	Mild	[1]
Solubility	Soluble in water and a range of organic solvents.	[4]
Melting Point	17-19 °C	[2][3]
Boiling Point	259 °C	[2][3]
Density	0.951 g/mL at 25 °C	[2][3]
Flash Point	> 110 °C (> 230 °F)	[5]

Formulation Guidelines

Recommended Use Levels

The typical use level of 1,7-Heptanediol in cosmetic formulations can vary depending on the desired function and product type. While specific regulatory limits are not well-defined in publicly available literature, based on its function as a solvent and humectant, a general guideline is provided in Table 2. It is recommended to perform stability and efficacy testing to determine the optimal concentration for a specific formulation.

Application	Recommended Use Level (%)
Leave-on Products (Creams, Lotions)	1.0 - 5.0
Rinse-off Products (Cleansers)	0.5 - 3.0
Hair Care	0.5 - 2.0
As a Preservative Booster	0.5 - 2.0

Incorporation into Formulations

1,7-Heptanediol is a water-soluble ingredient and is typically added to the aqueous phase of an emulsion.

• For Emulsions (Creams, Lotions):

  • Disperse any gums or thickeners in 1,7-Heptanediol or glycerin before adding to the water phase to prevent clumping.

  • Add 1,7-Heptanediol to the water phase and heat to 70-75°C.

  • Combine with the oil phase (also heated to 70-75°C) under homogenization.

  • Cool the emulsion while stirring.

• For Aqueous Solutions (Toners, Serums):

  • Dissolve 1,7-Heptanediol directly into the water phase.

Experimental Protocols

Protocol for Formulation of a Moisturizing Cream

This protocol outlines the preparation of a basic oil-in-water (O/W) moisturizing cream incorporating 1,7-Heptanediol.

Table 3: Moisturizing Cream Formulation Example

Phase	Ingredient	INCI Name	Function	% (w/w)
A	Deionized Water	Aqua	Solvent	q.s. to 100
1,7-Heptanediol	1,7-Heptanediol	Humectant, Solvent	3.0
Glycerin	Glycerin	Humectant	2.0
Xanthan Gum	Xanthan Gum	Thickener	0.2
B	Cetearyl Alcohol (and) Ceteareth-20	Cetearyl Alcohol (and) Ceteareth-20	Emulsifier	5.0
Caprylic/Capric Triglyceride	Caprylic/Capric Triglyceride	Emollient	8.0
Shea Butter	Butyrospermum Parkii (Shea) Butter	Emollient	3.0
Dimethicone	Dimethicone	Emollient	1.0
C	Phenoxyethanol (and) Ethylhexylglycerin	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0
Fragrance	Parfum	Fragrance	0.1

Procedure:

• Phase A Preparation: In the main beaker, combine deionized water, 1,7-Heptanediol, and glycerin. Begin propeller mixing. Slowly sprinkle in the xanthan gum and mix until fully hydrated. Heat Phase A to 75°C.

• Phase B Preparation: In a separate beaker, combine all Phase B ingredients. Heat to 75°C while mixing until all components are melted and uniform.

• Emulsification: Add Phase B to Phase A under homogenization for 3-5 minutes.

• Cooling: Switch to sweep-blade mixing and begin cooling the emulsion.

• Phase C Addition: Once the temperature is below 40°C, add the ingredients of Phase C one at a time, mixing well after each addition.

• Final Steps: Continue mixing until the cream is smooth and uniform. Adjust pH if necessary.

Protocol for Evaluating Skin Moisturization (Corneometry)

This protocol describes an in-vivo method for assessing the skin hydration effects of a formulation containing 1,7-Heptanediol using a Corneometer.

Objective: To quantify the change in skin surface hydration after a single application of a test product.

Materials and Equipment:

• Corneometer (e.g., Corneometer® CM 825, Courage + Khazaka)

• Test formulation containing 1,7-Heptanediol

• Control formulation (without 1,7-Heptanediol)

• Volunteer panel (n≥10) with normal to dry skin on the forearms

• Controlled environment room (21±1°C, 45±5% relative humidity)

Procedure:

• Acclimatization: Subjects acclimatize in the controlled environment room for at least 20 minutes before measurements.

• Baseline Measurement (T0): Define test areas on the volar forearm. Take five baseline Corneometer readings for each test area and calculate the mean. One area will remain untreated as a negative control.

• Product Application: Apply a standardized amount of the test and control products (e.g., 2 mg/cm²) to their respective randomized test areas.

• Post-Application Measurements: Take Corneometer readings at specified time points (e.g., T1h, T2h, T4h, T6h, T8h) in the same manner as the baseline.

• Data Analysis: Calculate the mean Corneometer values for each time point. The change in hydration is determined by comparing the post-application values to the baseline. Statistical analysis (e.g., t-test or ANOVA) can be used to determine the significance of the results.

Protocol for Antimicrobial Efficacy (Challenge Test)

This protocol provides a general outline for a preservative efficacy test (PET) or challenge test to evaluate the antimicrobial properties of a formulation containing 1,7-Heptanediol. This should be performed according to standard methods like USP <51> or ISO 11930.

Objective: To determine the effectiveness of the preservative system in a cosmetic formulation.

Materials and Equipment:

• Test formulation

• Standard challenge microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, Aspergillus brasiliensis)

• Incubators

• Sterile culture media

• Plating and counting equipment

Procedure:

• Inoculation: Inoculate separate product samples with a known concentration of each challenge microorganism.

• Incubation: Store the inoculated samples at a specified temperature (e.g., 20-25°C).

• Sampling and Plating: At specified intervals (e.g., 7, 14, and 28 days), withdraw a sample from each inoculated product.

• Enumeration: Plate the samples onto appropriate growth media to determine the number of viable microorganisms.

• Evaluation: Compare the number of microorganisms at each interval to the initial inoculum level. The reduction in microbial count over time indicates the preservative efficacy.

Visualizations

Experimental Workflow: Moisturizing Cream Formulation

Caption: Workflow for preparing a moisturizing cream.

Logical Relationship: Role of 1,7-Heptanediol in Moisturization

Caption: Multifunctional benefits of 1,7-Heptanediol.

Safety and Regulatory

1,7-Heptanediol is generally considered to have a favorable safety profile for use in cosmetic and personal care products.[2] It is reported to be non-irritating and non-sensitizing, making it suitable for products intended for sensitive skin.[1] As with any cosmetic ingredient, it is essential to consult the latest regulatory guidelines and perform appropriate safety assessments for the intended application and concentration.

Conclusion

1,7-Heptanediol is a multifunctional ingredient that can provide significant benefits to a variety of cosmetic and personal care formulations. Its roles as a humectant, emollient, and solvent contribute to improved product performance and aesthetics. The provided formulation guidelines and experimental protocols offer a starting point for researchers and formulators to effectively utilize 1,7-Heptanediol in their product development endeavors. Further research into its specific antimicrobial efficacy and comparative performance against other diols would be beneficial for the industry.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1,7-ヘプタンジオール 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. firskytech.com [firskytech.com]
• 5. fishersci.com [fishersci.com]

Application Notes and Protocols for 1,7-Heptanediol as a Humectant and Emollient

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Heptanediol (CAS No. 629-30-1) is a versatile linear diol increasingly utilized in cosmetic and pharmaceutical formulations for its properties as a humectant and emollient.[1][2] Its unique seven-carbon chain length offers distinct characteristics compared to shorter-chain diols, contributing to enhanced moisture retention and a favorable skin feel.[1] This document provides detailed application notes and experimental protocols for evaluating the efficacy of 1,7-Heptanediol in skincare and topical drug formulations.

Physicochemical Properties of 1,7-Heptanediol

A clear, colorless, viscous liquid, 1,7-Heptanediol is soluble in water and various organic solvents.[2] This solubility profile facilitates its incorporation into a wide range of product forms, from aqueous solutions to lipid-rich creams and ointments. It is recognized for its low toxicity and favorable safety profile, making it a suitable ingredient for products intended for sensitive skin.[1][2]

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[3][4][5]
Molecular Weight	132.20 g/mol	[3][4][5]
CAS Number	629-30-1	[3][4][5]
Appearance	Colorless to light yellow liquid	[1]
Solubility	Soluble in water, slightly soluble in ether	[5]
Melting Point	17-19 °C	[5]
Boiling Point	259 °C	[5]
Density	0.951 g/mL at 25 °C	[1]

Application Notes

Humectant Properties

As a humectant, 1,7-Heptanediol functions by attracting and binding water molecules from the environment and the deeper layers of the skin, thereby increasing the hydration of the stratum corneum.[6][7] This mechanism is attributed to the presence of two hydroxyl (-OH) groups which readily form hydrogen bonds with water.[2]

Key Advantages:

• Enhanced Hydration: Contributes to maintaining and increasing skin moisture levels.

• Improved Skin Feel: Unlike some other humectants, it can offer a less tacky feel in formulations.

• Formulation Stability: Its solubility profile allows for easy incorporation and stability in various cosmetic bases.

Emollient Properties

The emollient properties of 1,7-Heptanediol contribute to a smoother and softer skin surface. Emollients work by filling the spaces between corneocytes, which helps to improve skin texture and appearance.[8] While not a traditional occlusive emollient, its presence in a formulation can enhance the overall sensory experience and contribute to the skin's softness and plasticity.

Key Advantages:

• Sensory Improvement: Imparts a pleasant, non-greasy feel to formulations.

• Enhanced Spreadability: Can improve the application characteristics of creams and lotions.

• Skin Softening: Contributes to a perceptible softening of the skin.

Experimental Protocols

The following protocols are designed to quantify the humectant and emollient effects of 1,7-Heptanediol in finished formulations.

Protocol 1: Evaluation of Humectant Efficacy via Corneometry

This protocol measures changes in skin surface hydration after the application of a formulation containing 1,7-Heptanediol.

Objective: To quantify the skin hydration effect of a test formulation containing 1,7-Heptanediol compared to a placebo control.

Instrumentation: Corneometer® (e.g., CM 825, Courage + Khazaka)

Methodology:

• Subject Recruitment: Recruit a panel of healthy volunteers with self-perceived dry skin on their forearms. Subjects should refrain from using any moisturizers on the test sites for at least 24 hours prior to the study.

• Acclimatization: Allow subjects to acclimatize to a room with controlled temperature (20-22°C) and humidity (45-55%) for at least 30 minutes before measurements.[9]

• Baseline Measurement: Define two test areas on the volar forearm of each subject. Take baseline skin hydration readings from each test area using the Corneometer®.[10] The Corneometer measures the capacitance of the stratum corneum, which correlates with its water content.[11]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation containing 1,7-Heptanediol to one test area and a placebo formulation (without 1,7-Heptanediol) to the other.

• Post-Application Measurements: Take Corneometer® readings at predefined time points (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, and 24 hours) after product application.[12]

• Data Analysis: Calculate the mean change in skin hydration from baseline for both the test and placebo formulations at each time point. Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of the results.

Workflow for Humectant Efficacy Evaluation.

Protocol 2: Assessment of Skin Barrier Function via Transepidermal Water Loss (TEWL)

This protocol evaluates the effect of 1,7-Heptanediol on the skin's barrier function by measuring TEWL. A reduction in TEWL indicates an improved barrier.

Objective: To determine the effect of a formulation containing 1,7-Heptanediol on the skin's barrier function.

Instrumentation: Tewameter® (e.g., TM 300, Courage + Khazaka)

Methodology:

• Subject Recruitment and Acclimatization: Follow the same procedure as in Protocol 1.

• Baseline Measurement: Measure baseline TEWL on two defined test areas on the volar forearm of each subject. TEWL is a measure of the outward diffusion of water from the skin and is an indicator of barrier integrity.[13]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation with 1,7-Heptanediol and a placebo control to the respective test areas.

• Post-Application Measurements: Measure TEWL at specified intervals (e.g., 1 hour, 2 hours, 4 hours, and 24 hours) post-application.

• Data Analysis: Compare the change in TEWL from baseline for the test and placebo formulations. A statistically significant decrease in TEWL for the test formulation would suggest an improvement in skin barrier function.

Workflow for Skin Barrier Function Assessment.

Protocol 3: Sensory Analysis of Emollient Properties

This protocol uses a trained sensory panel to evaluate the tactile properties of a formulation containing 1,7-Heptanediol.

Objective: To characterize the sensory profile of a formulation containing 1,7-Heptanediol.

Methodology:

• Panelist Training: Train a panel of sensory assessors to identify and rate the intensity of various tactile attributes.[14]

• Sample Preparation: Prepare the test formulation with 1,7-Heptanediol and a placebo control in standardized, coded containers.

• Application Procedure: Panelists cleanse their forearms and apply a standardized amount of each product to a designated area.[15]

• Sensory Attribute Evaluation: Panelists evaluate a predefined list of sensory attributes at specific time points (during application, immediately after, and after 5-10 minutes).[15] Key attributes for emollients include:

  • Spreadability: Ease of application.

  • Absorbency: Perceived speed of absorption.

  • Greasiness/Oiliness: Amount of oily residue.

  • Stickiness/Tackiness: Degree of stickiness.

  • Softness/Smoothness: Perceived skin feel after application.

• Data Collection and Analysis: Panelists rate the intensity of each attribute on a structured scale. The data is then statistically analyzed (e.g., using ANOVA) to identify significant differences between the formulations.[15]

Workflow for Sensory Analysis of Emollients.

Mechanism of Action: A Physicochemical Perspective

The primary mechanism of action for 1,7-Heptanediol as a humectant and emollient is based on its physicochemical properties rather than direct interaction with specific biological signaling pathways.

Physicochemical Mechanism of 1,7-Heptanediol.

Conclusion

1,7-Heptanediol is a promising ingredient for cosmetic and pharmaceutical formulations due to its dual function as a humectant and emollient. Its favorable safety and solubility profile make it a versatile option for formulators. The protocols outlined in this document provide a framework for the systematic evaluation of its efficacy in enhancing skin hydration and sensory characteristics. Further research comparing its performance to other glycols and humectants will help to fully elucidate its unique benefits in topical applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,7-Heptanediol [webbook.nist.gov]
• 5. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]
• 6. researchgate.net [researchgate.net]
• 7. Skin hydration: a review on its molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Skin Hydration Measurement: Comparison Between Devices and Clinical Evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 12. researchgate.net [researchgate.net]
• 13. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 14. How to Choose an Emollient? Pharmaceutical and Sensory Attributes for Product Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: 1,7-Heptanediol as a Solubilizer in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Heptanediol is a versatile excipient gaining attention in the pharmaceutical industry for its potential as a solubilizing agent for poorly water-soluble active pharmaceutical ingredients (APIs).[1][2] As a colorless and viscous liquid, it is soluble in both water and organic solvents, making it a valuable component in various formulation strategies.[1] Its application as a solvent or co-solvent can enhance the solubility of APIs, which may lead to improved bioavailability.[2] Furthermore, 1,7-Heptanediol has been noted for its low toxicity and favorable safety profile, positioning it as an attractive option for formulators. This document provides detailed application notes and experimental protocols for utilizing 1,7-Heptanediol as a solubilizer in pharmaceutical formulations.

Physicochemical Properties of 1,7-Heptanediol

A comprehensive understanding of the physicochemical properties of 1,7-Heptanediol is essential for its effective application in pharmaceutical formulations.

Property	Value	Reference
Chemical Name	Heptane-1,7-diol	[3]
Synonyms	1,7-Dihydroxyheptane, Heptamethylene glycol	[3]
CAS Number	629-30-1	[1]
Molecular Formula	C₇H₁₆O₂	[3]
Molecular Weight	132.20 g/mol	[4]
Appearance	Colorless to light yellow liquid	[3]
Solubility	Soluble in water	[1]

Mechanism of Solubilization

1,7-Heptanediol enhances the solubility of poorly soluble drugs primarily by acting as a co-solvent. The proposed mechanism involves the reduction of the interfacial tension between the aqueous medium and the hydrophobic drug molecule. The hydroxyl groups of 1,7-Heptanediol can form hydrogen bonds with water, while its heptane (B126788) chain provides a lipophilic environment that can interact with the non-polar regions of the API. This dual interaction facilitates the dispersion of the drug molecules in the solvent system, thereby increasing the overall solubility.

Application: Solubility Enhancement of a Model BCS Class II Drug (Ibuprofen)

To illustrate the application of 1,7-Heptanediol, a hypothetical case study on the solubility enhancement of Ibuprofen, a Biopharmaceutics Classification System (BCS) Class II drug with low solubility and high permeability, is presented.

Quantitative Data: Solubility of Ibuprofen

The following table summarizes the hypothetical saturation solubility of Ibuprofen in various concentrations of 1,7-Heptanediol in aqueous solutions.

Concentration of 1,7-Heptanediol (% v/v)	Solubility of Ibuprofen (mg/mL)	Fold Increase in Solubility
0 (Distilled Water)	0.021	1.0
5	0.55	26.2
10	1.28	61.0
20	3.15	150.0
30	5.89	280.5
40	9.42	448.6
50	14.76	702.9

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Quantitative Data: Dissolution Profile

The dissolution rate of Ibuprofen from a hypothetical tablet formulation containing 20% (w/w) 1,7-Heptanediol as a solubilizer was compared to a formulation without the solubilizer.

Time (minutes)	% Drug Released (Formulation without 1,7-Heptanediol)	% Drug Released (Formulation with 20% 1,7-Heptanediol)
5	15	45
10	28	72
15	42	91
30	55	98
45	63	99
60	68	99

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Experimental Protocols

Protocol for Determining Saturation Solubility

This protocol outlines the steps to determine the saturation solubility of a poorly soluble drug in aqueous solutions containing varying concentrations of 1,7-Heptanediol.

Materials:

• Poorly soluble API (e.g., Ibuprofen)

• 1,7-Heptanediol

• Distilled water

• Screw-capped vials

• Orbital shaking incubator

• 0.45 µm syringe filters

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Procedure:

• Prepare a series of aqueous solutions with varying concentrations of 1,7-Heptanediol (e.g., 0%, 5%, 10%, 20%, 30%, 40%, 50% v/v).

• Add an excess amount of the API to each vial containing the different 1,7-Heptanediol solutions.

• Seal the vials and place them in an orbital shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C) and agitation speed (e.g., 100 rpm).

• Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is reached.

• After equilibration, allow the samples to stand to let the undissolved particles settle.

• Carefully withdraw an aliquot from the supernatant of each vial and filter it through a 0.45 µm syringe filter.

• Dilute the filtered samples appropriately with a suitable solvent.

• Analyze the concentration of the dissolved API in each sample using a validated HPLC or UV-Vis spectrophotometric method.

• Calculate the saturation solubility in mg/mL for each concentration of 1,7-Heptanediol.

Protocol for In-Vitro Dissolution Testing

This protocol describes the method for evaluating the dissolution rate of a solid dosage form containing 1,7-Heptanediol as a solubilizer.

Materials:

• Test formulation tablets (with 1,7-Heptanediol)

• Reference formulation tablets (without 1,7-Heptanediol)

• USP-compliant dissolution apparatus (e.g., Apparatus 2 - Paddle)

• Dissolution medium (e.g., phosphate (B84403) buffer pH 7.2)

• Syringes and filters

• HPLC system or UV-Vis Spectrophotometer

Procedure:

• Prepare the dissolution medium and deaerate it.

• Set up the dissolution apparatus according to the USP monograph for the specific drug product (e.g., 900 mL of phosphate buffer at 37 ± 0.5 °C, paddle speed of 50 rpm).

• Place one tablet of the test or reference formulation in each dissolution vessel.

• Start the dissolution test and withdraw samples (e.g., 5 mL) at predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes).

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the samples immediately through a suitable filter.

• Analyze the drug concentration in each sample using a validated analytical method.

• Calculate the cumulative percentage of drug released at each time point.

• Plot the percentage of drug released against time to generate dissolution profiles.

Protocol for Formulation Stability Testing

This protocol provides a framework for assessing the physical and chemical stability of a pharmaceutical formulation containing 1,7-Heptanediol.[5][6][7]

Materials:

• Final pharmaceutical formulation in its intended container-closure system

• Stability chambers with controlled temperature and humidity

Procedure:

• Place the packaged formulation samples in stability chambers under long-term (e.g., 25 °C/60% RH) and accelerated (e.g., 40 °C/75% RH) storage conditions.

• Withdraw samples at specified time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 1, 3, 6 months for accelerated).

• At each time point, evaluate the samples for the following parameters:

  • Physical Appearance: Color, clarity (for liquids), physical form (for solids).

  • Assay: Quantification of the API content.

  • Impurities and Degradation Products: Identification and quantification of any related substances.

  • Dissolution: For solid dosage forms.

  • Moisture Content: As required.

  • pH: For liquid formulations.

• Compare the results to the initial (time 0) values and predefined specifications to assess the stability of the formulation.

Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the saturation solubility of an API.

Logical Workflow for Evaluating a New Solubilizer

Caption: A logical workflow for the evaluation of a new solubilizer.

Safety Considerations

While 1,7-Heptanediol is reported to have a favorable safety profile, standard laboratory safety practices should always be followed. This includes the use of personal protective equipment (PPE) such as safety glasses and gloves. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

1,7-Heptanediol presents a promising option as a solubilizing agent in pharmaceutical formulations. Its ability to significantly enhance the aqueous solubility of poorly soluble drugs, as illustrated with the model compound Ibuprofen, highlights its potential for improving the bioavailability of BCS Class II and IV drugs. The protocols provided offer a framework for researchers to systematically evaluate and incorporate 1,7-Heptanediol into their formulation development programs. Further studies are warranted to explore its full potential with a wider range of APIs and in various dosage forms.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Page loading... [guidechem.com]
• 4. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. www3.paho.org [www3.paho.org]
• 7. Guidelines for Pharmaceutical Stability Study | Pharmaguideline [pharmaguideline.com]

Analytical techniques for the quantification of 1,7-Heptanediol

Application Note: Quantitative Analysis of 1,7-Heptanediol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,7-Heptanediol is a linear aliphatic diol with applications in various chemical syntheses, including the production of polymers, plasticizers, and as a solvent. Accurate quantification of 1,7-heptanediol is crucial for quality control, reaction monitoring, and formulation development in the pharmaceutical and chemical industries. This application note provides detailed protocols for the quantification of 1,7-heptanediol using Gas Chromatography-Mass Spectrometry (GC-MS) and a proposed approach for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is a powerful technique for the separation of volatile and semi-volatile compounds. Due to the polar nature of the hydroxyl groups in 1,7-heptanediol, derivatization is necessary to increase its volatility and improve chromatographic peak shape. The most common derivatization technique for hydroxylated compounds is silylation, which replaces the active hydrogens of the hydroxyl groups with a trimethylsilyl (B98337) (TMS) group.

Principle

The quantification of 1,7-heptanediol by GC-MS involves a two-step process:

• Derivatization: The hydroxyl groups of 1,7-heptanediol are converted to trimethylsilyl ethers using a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like Trimethylchlorosilane (TMCS). This reaction increases the volatility and thermal stability of the analyte.

• GC-MS Analysis: The derivatized sample is injected into the gas chromatograph, where it is separated from other components on a capillary column. The separated components then enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). Quantification is typically performed in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Experimental Protocol

1. Materials and Reagents

• 1,7-Heptanediol standard (≥98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) or Acetonitrile (anhydrous, analytical grade)

• Internal Standard (IS): e.g., 1,8-Octanediol or a suitable deuterated analog.

• Sample solvent: Dichloromethane or Ethyl Acetate (analytical grade)

• GC vials with inserts and caps

2. Standard and Sample Preparation

• Stock Solution: Prepare a stock solution of 1,7-heptanediol (e.g., 1 mg/mL) in pyridine or acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL). Add a fixed concentration of the internal standard to each calibration standard.

• Sample Preparation: Dissolve the sample containing 1,7-heptanediol in the chosen solvent to achieve a concentration within the calibration range. Add the same fixed concentration of the internal standard as in the calibration standards.

3. Derivatization Procedure

• Transfer 100 µL of the standard solution or sample solution to a GC vial.

• Add 100 µL of BSTFA (+1% TMCS).

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 60-70°C for 30-60 minutes in a heating block or oven.

• Allow the vial to cool to room temperature before GC-MS analysis.

4. GC-MS Parameters

Parameter	Recommended Setting
Gas Chromatograph
Column	Non-polar capillary column, e.g., HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.
Oven Program	Initial temperature 80°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min. (This should be optimized).
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV.
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (TMS)	To be determined from the mass spectrum of the derivatized standard (e.g., a characteristic fragment ion).
Qualifier Ions (TMS)	To be determined from the mass spectrum of the derivatized standard (e.g., other characteristic fragment ions).

Quantitative Data (Exemplar)

The following table presents typical performance characteristics for the quantitative analysis of diols using GC-MS with silylation. These values are illustrative and should be determined for 1,7-heptanediol during method validation.[1][2]

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.3 - 3 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Workflow Diagram

GC-MS workflow for 1,7-heptanediol quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For samples in complex matrices or when higher sensitivity is required, LC-MS/MS can be a valuable alternative. Direct analysis of 1,7-heptanediol by LC-MS can be challenging due to its poor ionization efficiency in common electrospray ionization (ESI) sources. Derivatization to introduce a readily ionizable group can significantly enhance sensitivity.

Principle

This proposed method involves derivatizing the hydroxyl groups of 1,7-heptanediol to introduce a moiety that is easily ionizable by ESI. A suitable derivatization agent could be one that introduces a permanently charged group or a group with high proton affinity. The derivatized analyte is then separated by reversed-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Proposed Experimental Protocol

1. Materials and Reagents

• 1,7-Heptanediol standard (≥98% purity)

• Derivatization Reagent: e.g., Dansyl chloride or a similar reagent that reacts with alcohols.

• Internal Standard (IS): A structurally similar compound that undergoes derivatization or a stable isotope-labeled version of 1,7-heptanediol.

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Reconstitution Solvent: 50:50 (v/v) Water:Acetonitrile

2. Standard and Sample Preparation

• Prepare stock and calibration standards as described for the GC-MS method.

• Prepare samples and add the internal standard.

3. Proposed Derivatization Procedure (using Dansyl Chloride as an example)

• To 100 µL of the sample or standard, add 100 µL of a dansyl chloride solution (e.g., 1 mg/mL in acetone) and 50 µL of a sodium bicarbonate buffer (e.g., 100 mM, pH 9).

• Vortex and heat at 60°C for 30 minutes in the dark.

• Cool the reaction mixture and evaporate the solvent under a stream of nitrogen.

• Reconstitute the residue in a suitable volume of reconstitution solvent for LC-MS/MS analysis.

4. Proposed LC-MS/MS Parameters

Parameter	Recommended Setting
Liquid Chromatograph
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate. (To be optimized).
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing the derivatized standard.

Quantitative Data (Exemplar)

The following table provides expected performance characteristics for a derivatization-based LC-MS/MS method. Actual values must be determined during method development and validation.

Parameter	Expected Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. brjac.com.br [brjac.com.br]

Application Note: Quantitative Analysis of 1,7-Heptanediol by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of 1,7-Heptanediol using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature of 1,7-Heptanediol, a derivatization step is employed to enhance volatility and improve chromatographic peak shape, ensuring accurate and reproducible quantification. This protocol is designed for researchers in various fields, including pharmaceuticals, materials science, and chemical synthesis, who require a precise method for the determination of 1,7-Heptanediol in their samples.

Introduction

1,7-Heptanediol is a long-chain diol with applications as a building block in the synthesis of polyesters, polyurethanes, and other polymers. It also serves as a plasticizer and a component in various industrial formulations. Accurate quantification of 1,7-Heptanediol is crucial for quality control, reaction monitoring, and formulation development. Gas chromatography coupled with mass spectrometry (GC-MS) offers high sensitivity and selectivity for the analysis of volatile and semi-volatile organic compounds. However, the two hydroxyl groups in 1,7-Heptanediol lead to low volatility and poor peak shape on common GC columns. To overcome these challenges, a derivatization step to silylate the hydroxyl groups is typically required.[1][2] This application note provides a detailed protocol for the trimethylsilyl (B98337) (TMS) derivatization of 1,7-Heptanediol followed by GC-MS analysis.

Experimental Protocols

Sample Preparation and Derivatization

A silylation reaction is performed to replace the active hydrogens on the hydroxyl groups of 1,7-Heptanediol with trimethylsilyl (TMS) groups, forming the more volatile bis-TMS ether derivative.[3]

Reagents and Materials:

• 1,7-Heptanediol standard

• Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[4]

• Anhydrous Pyridine (as a catalyst)[3]

• Aprotic solvent (e.g., Dichloromethane, Hexane)

• GC vials (2 mL) with caps

• Heating block or oven

Procedure:

• Standard Preparation: Prepare a stock solution of 1,7-Heptanediol in an appropriate aprotic solvent (e.g., 1 mg/mL in dichloromethane). Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample containing 1,7-Heptanediol in a known volume of aprotic solvent. If the sample is in a protic solvent like methanol (B129727) or ethanol, the solvent must be evaporated to dryness before adding the aprotic solvent, as protic solvents will react with the derivatizing reagent.[5]

• Derivatization:

  • Transfer 100 µL of the standard or sample solution to a GC vial.

  • Add 50 µL of BSTFA + 1% TMCS and 50 µL of anhydrous pyridine.[3]

  • Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization.[3]

  • Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumentation and Conditions

The analysis is performed on a gas chromatograph coupled to a mass spectrometer. A polar capillary column is recommended for the separation of the derivatized 1,7-Heptanediol.

Instrumentation:

• Gas Chromatograph with a split/splitless injector

• Mass Spectrometer (Electron Ionization source)

• GC Column: DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent polar column.

GC-MS Parameters:

Parameter	Value
GC
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Split (e.g., 20:1) or Splitless, depending on concentration
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 80°C, hold for 2 min, ramp to 240°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temp.	250°C
Mass Range	m/z 40-500
Scan Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

The following table summarizes the key quantitative data for the GC-MS analysis of 1,7-Heptanediol. The mass spectral data is for the underivatized compound as found in the NIST database.[3]

Parameter	Value	Reference
Compound Information
Molecular Formula	C₇H₁₆O₂	[3]
Molecular Weight	132.20 g/mol	[3]
Chromatographic Data
Kovats Retention Index (Standard Non-Polar)	1201, 1210.8
Kovats Retention Index (Standard Polar)	2231.5
Mass Spectrometry Data (Underivatized)
Major Fragment Ions (m/z)	41, 43, 55, 68, 81, 99	[3]
Base Peak (m/z)	68	[3]
Quantitative Performance (Typical for Glycols)
Limit of Detection (LOD)	0.1 - 2 µg/mL	[6][7]
Limit of Quantification (LOQ)	0.3 - 10 µg/mL	[6][7]

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of 1,7-Heptanediol.

Conclusion

The described GC-MS method with prior silylation provides a sensitive, specific, and reliable approach for the quantification of 1,7-Heptanediol. The derivatization step is critical for achieving good chromatographic performance. This application note serves as a comprehensive guide for researchers and professionals in drug development and other scientific fields, enabling them to implement this method for their specific analytical needs.

References

• 1. Silylation - Wikipedia [en.wikipedia.org]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. web.gps.caltech.edu [web.gps.caltech.edu]
• 4. thescipub.com [thescipub.com]
• 5. derivatization of 1,2 diols - Chromatography Forum [chromforum.org]
• 6. fda.gov [fda.gov]
• 7. researchgate.net [researchgate.net]

Application Note 1: Isocratic HPLC-RID Method for Quantification of 1,7-Heptanediol

An increasing demand for high-purity 1,7-Heptanediol in the pharmaceutical, cosmetic, and polymer industries necessitates robust and reliable analytical methods for its quantification and purity assessment. High-performance liquid chromatography (HPLC) offers a versatile and precise approach for this purpose. As 1,7-Heptanediol lacks a significant UV chromophore, alternative detection methods such as Refractive Index Detection (RID) and Evaporative Light Scattering Detection (ELSD) are required.

This document provides detailed application notes and protocols for the analysis of 1,7-Heptanediol using HPLC with both RID and ELSD, tailored for researchers, scientists, and drug development professionals.

This method is suitable for the routine quantification of 1,7-Heptanediol in simple matrices where high sensitivity is not the primary requirement. The isocratic nature of the method ensures a stable baseline with the refractive index detector.

Chromatographic Conditions:

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile (B52724):Water (30:70, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	Refractive Index Detector (RID)
Detector Temp.	35°C
Injection Volume	20 µL
Run Time	10 minutes
Expected Ret. Time	~ 5.8 min

Method Validation Summary (Representative Data):

Parameter	Result
Linearity (R²)	> 0.998 (Concentration range: 0.1 - 5 mg/mL)
Limit of Detection (LOD)	0.05 mg/mL
Limit of Quantitation (LOQ)	0.1 mg/mL
Precision (%RSD)	< 2.0%
Accuracy (Recovery)	98.5% - 101.2%

Application Note 2: Gradient HPLC-ELSD Method for Purity and Potency of 1,7-Heptanediol

This gradient method is ideal for the analysis of 1,7-Heptanediol in more complex sample matrices and for impurity profiling, offering enhanced resolution and sensitivity compared to the isocratic RID method. ELSD is compatible with gradient elution, which allows for the separation of a wider range of analytes with varying polarities.

Chromatographic Conditions:

Parameter	Condition
Column	C8 (e.g., 150 mm x 4.6 mm, 3.5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 15 minutes
Flow Rate	0.8 mL/min
Column Temperature	40°C
Detector	Evaporative Light Scattering Detector (ELSD)
Nebulizer Temp.	45°C
Evaporator Temp.	60°C
Gas Flow (Nitrogen)	1.5 L/min
Injection Volume	10 µL
Run Time	20 minutes

Method Performance (Representative Data):

Parameter	Result
Linearity (R²)	> 0.999 (Log-Log, Conc. range: 0.05 - 2 mg/mL)
Limit of Detection (LOD)	0.01 mg/mL
Limit of Quantitation (LOQ)	0.05 mg/mL
Precision (%RSD)	< 1.5%
Accuracy (Recovery)	99.0% - 102.5%

Experimental Protocols

Protocol 1: Sample and Standard Preparation

• Standard Stock Solution (5 mg/mL):

  • Accurately weigh approximately 50 mg of 1,7-Heptanediol reference standard into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase (for RID method) or a 50:50 mixture of water and acetonitrile (for ELSD method).

  • Sonicate for 5 minutes to ensure complete dissolution.

• Calibration Standards:

  • Prepare a series of calibration standards by serial dilution of the stock solution with the same diluent used for the stock solution.

• Sample Preparation:

  • Accurately weigh a known amount of the sample containing 1,7-Heptanediol.

  • Dissolve the sample in a suitable solvent (e.g., the mobile phase or diluent) to achieve a final concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

Protocol 2: HPLC System Operation

• System Startup and Equilibration:

  • Turn on the HPLC system components (pump, detector, column oven).

  • Purge the pump with the mobile phase to remove any air bubbles.

  • Set the flow rate and allow the mobile phase to circulate through the system until a stable baseline is achieved (typically 30-60 minutes). For the RID, ensure the reference cell is flushed with fresh mobile phase.

• Sequence Setup:

  • Create a sequence in the chromatography data system (CDS) software.

  • Include injections of a blank (diluent), calibration standards, and samples.

  • It is recommended to inject a quality control (QC) standard at regular intervals to monitor system performance.

• Data Acquisition and Processing:

  • Start the sequence to begin data acquisition.

  • After the run is complete, integrate the peaks of interest.

  • Generate a calibration curve by plotting the peak area (or log(peak area) for ELSD) against the concentration of the standards.

  • Determine the concentration of 1,7-Heptanediol in the samples using the calibration curve.

Visualizations

Caption: General workflow for the HPLC analysis of 1,7-Heptanediol.

Caption: Decision tree for selecting an appropriate HPLC method.

Technical Notes & Optimization

Technical Support Center: 1,7-Heptanediol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1,7-Heptanediol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,7-Heptanediol?

A1: The most prevalent methods for synthesizing 1,7-Heptanediol involve the reduction of pimelic acid or its ester derivatives. The two primary approaches are:

• Reduction with metal hydrides: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent that effectively converts pimelate (B1236862) esters to 1,7-Heptanediol with high yields.[1][2][3]

• Catalytic hydrogenation: This method involves the reduction of pimelic acid or its esters using hydrogen gas in the presence of a metal catalyst, such as ruthenium or rhodium-based systems.[4][5] This approach is considered more atom-economical and environmentally friendly.

Q2: Which synthesis method generally provides the highest yield?

A2: The reduction of dimethyl pimelate with lithium aluminum hydride (LiAlH₄) in an anhydrous solvent like tetrahydrofuran (B95107) (THF) has been reported to achieve yields as high as 95.3%.[6] While catalytic hydrogenation is a promising alternative, specific high-yield protocols for the synthesis of 1,7-Heptanediol from pimelic acid are less commonly detailed in the literature, often requiring high pressures and temperatures which can lead to side reactions.[5]

Q3: Are there any emerging, more sustainable synthesis routes for 1,7-Heptanediol?

A3: Yes, research is ongoing into the synthesis of α,ω-diols from biomass-derived feedstocks. One such precursor is furfural (B47365), which can be obtained from agricultural waste.[7][8][9] The conversion of furfural to 1,7-Heptanediol is a multi-step process that is still under development to optimize yields and efficiency.

Q4: What are the key safety precautions to consider during 1,7-Heptanediol synthesis?

A4: When using lithium aluminum hydride (LiAlH₄), it is crucial to work under anhydrous conditions in an inert atmosphere (e.g., nitrogen or argon) as it reacts violently with water.[3] The workup procedure for LiAlH₄ reactions must be performed with extreme care, typically involving the slow, sequential addition of water and a sodium hydroxide (B78521) solution at low temperatures. Catalytic hydrogenation involves the use of flammable hydrogen gas under pressure, requiring appropriate safety equipment and protocols.

Troubleshooting Guides

Method 1: Reduction of Dimethyl Pimelate with LiAlH₄

Issue 1: Low or no yield of 1,7-Heptanediol.

Possible Cause	Troubleshooting Step
Moisture in the reaction: LiAlH₄ is highly reactive with water, which will quench the reagent.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents. A small amount of LiAlH₄ can be added to the solvent first to scavenge any residual moisture.[3]
Degraded LiAlH₄: Old or improperly stored LiAlH₄ may have reduced activity.	Use a fresh, unopened container of LiAlH₄ or a recently purchased batch. The powder should be a fine, white to light gray powder.
Incomplete reaction: The reaction may not have gone to completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the recommended reaction time, consider extending the reaction time or adding a small, carefully measured additional portion of LiAlH₄.
Improper workup: Loss of product during the workup procedure.	Follow a well-established workup procedure, such as the Fieser method, which involves the careful, sequential addition of water, aqueous NaOH, and then more water to precipitate the aluminum salts for easy filtration.[10]

Issue 2: Presence of an intermediate aldehyde or half-reduced ester in the final product.

Possible Cause	Troubleshooting Step
Insufficient LiAlH₄: The reduction of an ester to an alcohol is a two-step process requiring two equivalents of hydride.[1]	Use a sufficient excess of LiAlH₄ (typically 1.5 to 2 equivalents relative to the ester groups) to ensure complete reduction of both the ester and the intermediate aldehyde.
Reaction temperature too low: The reaction may be too slow at very low temperatures.	While the initial addition of the ester to the LiAlH₄ suspension is often done at a low temperature (e.g., 0-5 °C) to control the exothermic reaction, the reaction is typically allowed to warm to room temperature and may require gentle reflux to ensure completion.

Method 2: Catalytic Hydrogenation of Pimelic Acid

Issue 1: Low conversion of pimelic acid.

Possible Cause	Troubleshooting Step
Catalyst poisoning: Impurities in the starting material or solvent (e.g., sulfur compounds, halides) can deactivate the catalyst.	Purify the pimelic acid and solvent before use. Use a higher catalyst loading or a fresh batch of catalyst.
Inactive catalyst: The catalyst may have been improperly handled or stored.	Ensure the catalyst is stored under an inert atmosphere and handled appropriately to prevent oxidation.
Insufficient hydrogen pressure or temperature: The reaction conditions may not be optimal for the chosen catalyst.	Gradually increase the hydrogen pressure and/or reaction temperature. Consult literature for optimal conditions for the specific catalyst system being used.[5]

Issue 2: Formation of side products.

Possible Cause	Troubleshooting Step
Over-reduction: At high temperatures and pressures, the diol product can be further reduced to heptane.	Optimize the reaction time and temperature to maximize the yield of the diol while minimizing over-reduction.
Esterification: The diol product can react with the starting carboxylic acid to form esters.[5]	This is an equilibrium process. Running the reaction at a higher dilution may disfavor this bimolecular reaction.
Decarboxylation: At high temperatures, pimelic acid can undergo decarboxylation.	Use the mildest effective reaction temperature to minimize this side reaction.

Data Presentation

Table 1: Comparison of Synthesis Methods for 1,7-Heptanediol

Method	Starting Material	Reagents	Typical Yield	Advantages	Disadvantages
Hydride Reduction	Dimethyl Pimelate	LiAlH₄, THF	~95%[6]	High yield, well-established protocol.	Requires stoichiometric amounts of a hazardous reagent, strict anhydrous conditions.
Catalytic Hydrogenation	Pimelic Acid	H₂, Ruthenium or Rhodium catalyst	Variable; can be high but often requires optimization.	Atom-economical, environmentally friendlier.	Requires high pressure and/or temperature, catalyst can be expensive and sensitive.

Experimental Protocols

Protocol 1: Synthesis of 1,7-Heptanediol via LiAlH₄ Reduction of Dimethyl Pimelate

This protocol is adapted from a reported large-scale synthesis.[6]

Materials:

• Dimethyl pimelate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% Sodium hydroxide solution

Procedure:

• To a dry, three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer, and a nitrogen inlet, add anhydrous THF.

• Cool the flask to 5 °C using an ice bath.

• Carefully and portion-wise, add LiAlH₄ to the stirred THF.

• Prepare a solution of dimethyl pimelate in anhydrous THF and add it to the dropping funnel.

• Add the dimethyl pimelate solution dropwise to the LiAlH₄ suspension, maintaining the internal temperature at 5 °C.

• After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 1.5 hours.

• Monitor the reaction by TLC to confirm the disappearance of the starting material.

• Once the reaction is complete, cool the flask back down to 5 °C.

• Workup: Cautiously and slowly, add the following in a dropwise manner:

  • Water

  • 15% Sodium hydroxide solution

  • Water

• A white precipitate of aluminum salts will form. Stir the mixture for 15-30 minutes.

• Filter the mixture and wash the solid precipitate with THF.

• Combine the filtrate and the THF washings and concentrate under reduced pressure to obtain crude 1,7-Heptanediol.

• Purify the crude product by vacuum distillation.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 1,7-Heptanediol via LiAlH₄ reduction.

Caption: Troubleshooting flowchart for low yield in 1,7-Heptanediol synthesis.

References

• 1. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. adichemistry.com [adichemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]
• 6. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Catalytic production of 1,4-pentanediol from furfural in a fixed-bed system under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. WO2020009493A1 - Catalyst for preparing 1,2-pentanediol and method for preparing 1,2-pentanediol by using same - Google Patents [patents.google.com]
• 10. Workup [chem.rochester.edu]

Technical Support Center: High-Purity 1,7-Heptanediol Purification

Welcome to the technical support center for the purification of high-purity 1,7-Heptanediol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of 1,7-Heptanediol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 1,7-Heptanediol?

A1: Common impurities can include unreacted starting materials (e.g., pimelic acid or its esters), residual solvents from the synthesis (e.g., tetrahydrofuran, ethanol, ether), byproducts from side reactions, and water. If pimelic acid is synthesized from precursors like cyclohexanone (B45756) or salicylic (B10762653) acid, related impurities from those reactions might also be present.

Q2: What is the most effective method for purifying 1,7-Heptanediol to >99% purity?

A2: Vacuum fractional distillation is a highly effective method for achieving high purity, with reported purities of 99.6% being attainable.[1] For removing non-volatile impurities or for smaller scale purification, column chromatography can also be very effective. Recrystallization is another viable option, particularly for removing specific impurities if a suitable solvent system is identified.

Q3: 1,7-Heptanediol is a viscous liquid at room temperature. How does this affect purification?

A3: Its viscosity can make handling and transfer more challenging, especially at lower temperatures. For techniques like column chromatography, dissolving the crude product in a suitable solvent is necessary. During distillation, ensuring the condenser is warm enough to prevent solidification is important. For recrystallization, the relatively low melting point (17-19 °C) needs to be considered when selecting solvents and cooling procedures to avoid "oiling out."

Q4: What analytical techniques are recommended for assessing the purity of 1,7-Heptanediol?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for assessing purity and identifying volatile impurities.[2] High-Performance Liquid Chromatography (HPLC) can also be used, especially for analyzing less volatile byproducts. Nuclear Magnetic Resonance (NMR) spectroscopy is useful for structural confirmation and can be used for quantitative analysis (qNMR) to determine purity against a standard.

Purification Techniques: Protocols and Data

Below are detailed protocols for the primary methods of purifying 1,7-Heptanediol.

Vacuum Fractional Distillation

This method is ideal for large-scale purification and removing volatile and some non-volatile impurities.

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump, a short fractionating column (e.g., Vigreux), a condenser, and a receiving flask. Ensure all glassware joints are properly sealed with vacuum grease.

• Sample Preparation: Place the crude 1,7-Heptanediol into a round-bottom flask, adding a magnetic stir bar for smooth boiling. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin stirring the crude material.

  • Gradually apply vacuum to the system.

  • Slowly heat the distillation flask using a heating mantle.

  • Collect any low-boiling impurities in a separate initial fraction.

  • Carefully increase the temperature to distill the 1,7-Heptanediol. The boiling point will depend on the pressure.

  • Collect the main fraction of purified 1,7-Heptanediol. A purity of 99.6% has been achieved with a collection temperature of 74°C under reduced pressure.[1]

• Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus to cool completely before slowly releasing the vacuum.

Quantitative Data:

Parameter	Value	Reference
Purity Achieved	99.6%	[1]
Collection Temperature	74°C (at reduced pressure)	[1]
Oil Bath Temperature	105°C	[1]

Column Chromatography

Column chromatography is suitable for separating 1,7-Heptanediol from impurities with different polarities.

Experimental Protocol:

• Stationary Phase Selection: Standard silica (B1680970) gel is a common choice. For potentially sensitive compounds, neutral silica gel can be used.[3] Diol-functionalized silica can also offer alternative selectivity for polar compounds.

• Solvent System Selection: A solvent system that provides good separation on a Thin Layer Chromatography (TLC) plate should be chosen. A common mobile phase for diols is a mixture of a non-polar solvent (like hexane (B92381) or heptane) and a more polar solvent (like ethyl acetate (B1210297) or isopropanol).

• Column Packing:

  • Prepare a slurry of silica gel in the initial, less polar mobile phase.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude 1,7-Heptanediol in a minimal amount of the mobile phase or a slightly more polar solvent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting with the mobile phase, starting with a lower polarity and gradually increasing the polarity (gradient elution) if necessary to elute the 1,7-Heptanediol.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,7-Heptanediol.

Recrystallization

Recrystallization can be effective if a suitable solvent or solvent pair is found where 1,7-Heptanediol has high solubility at elevated temperatures and low solubility at lower temperatures, while impurities have different solubility profiles.

Experimental Protocol:

• Solvent Selection: Test various solvents and solvent mixtures. Good candidates for polar compounds like diols can include ethanol, acetone/hexane, or ethyl acetate/hexane.[4] Given that 1,7-Heptanediol is soluble in water, a water-based recrystallization might also be possible.[5]

• Dissolution: Place the crude 1,7-Heptanediol in a flask and add a minimal amount of the chosen hot solvent until it completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of cold solvent and then dry them thoroughly.

Troubleshooting Guides

Distillation Troubleshooting

Issue	Possible Cause(s)	Solution(s)
Bumping/Unstable Boiling	- Uneven heating.- Lack of boiling chips or inadequate stirring.	- Use a heating mantle with a stirrer.- Ensure vigorous stirring with a magnetic stir bar.
Product Solidifies in Condenser	- Condenser is too cold.	- Use warmer condenser water or a less efficient condenser.
Poor Separation of Components	- Inefficient fractionating column.- Distillation rate is too fast.	- Use a longer or more efficient fractionating column (e.g., Vigreux).- Reduce the heating rate to slow down the distillation.
Inability to Achieve Low Pressure	- Leaks in the system.	- Check all joints and ensure they are properly sealed with vacuum grease.

Column Chromatography Troubleshooting

Issue	Possible Cause(s)	Solution(s)
Poor Separation/Overlapping Bands	- Inappropriate solvent system.- Column was poorly packed.- Sample was overloaded.	- Optimize the solvent system using TLC.- Repack the column carefully to avoid channels.- Use a larger column or reduce the amount of sample.
Compound Stuck on the Column	- Solvent polarity is too low.	- Gradually increase the polarity of the mobile phase.
Cracked or Channeled Column Bed	- Column ran dry.- Swelling or shrinking of the silica gel due to solvent changes.	- Always keep the silica gel covered with solvent.- Use pre-mixed solvent systems for gradient elution to minimize swelling/shrinking.

Recrystallization Troubleshooting

Issue	Possible Cause(s)	Solution(s)
"Oiling Out" (Product separates as a liquid)	- The boiling point of the solvent is higher than the melting point of the compound.- The solution is cooling too quickly.- High concentration of impurities.	- Choose a lower-boiling solvent.- Allow the solution to cool more slowly.- Try a preliminary purification step (e.g., a quick filtration through a silica plug).
No Crystals Form	- Too much solvent was used.- The solution is supersaturated.	- Evaporate some of the solvent and try to cool again.- Scratch the inside of the flask with a glass rod or add a seed crystal.
Low Recovery of Crystals	- The compound is too soluble in the cold solvent.- Too much solvent was used for washing.	- Use a different solvent system where the compound has lower solubility at cold temperatures.- Use a minimal amount of ice-cold solvent for washing.

Visual Guides

Caption: General purification workflow for 1,7-Heptanediol.

Caption: Troubleshooting logic for common purification issues.

References

• 1. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Silica Gel for Column Chromatography｜Products｜NACALAI TESQUE, INC. [nacalai.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]

Preventing side reactions in the synthesis of 1,7-Heptanediol

Welcome to the technical support center for the synthesis of 1,7-Heptanediol. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you navigate challenges and prevent side reactions in your experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1,7-Heptanediol.

Issue 1: Low Yield of 1,7-Heptanediol in Lithium Aluminum Hydride (LiAlH₄) Reduction of Dimethyl Pimelate (B1236862)

Possible Cause:

• Incomplete Reduction: The most common reason for low yields is the incomplete reduction of the diester. Lithium aluminum hydride is a powerful reducing agent, but suboptimal reaction conditions can lead to the formation of intermediates such as 7-hydroxyheptanal (B3188561) or methyl 7-hydroxyheptanoate. The aldehyde intermediate is more reactive than the starting ester and is typically reduced further; however, insufficient LiAlH₄ or inadequate reaction time can halt the process prematurely.[1][2]

• Hydrolysis of LiAlH₄: Lithium aluminum hydride reacts violently with protic solvents like water and alcohols. The presence of moisture in the reaction solvent (e.g., THF, diethyl ether) or on the glassware will consume the reducing agent, making it unavailable for the reduction of the ester.

• Impure Starting Material: Impurities in the dimethyl pimelate can react with LiAlH₄, leading to the formation of undesired byproducts and a lower yield of the target diol.

Solutions:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven before use and use anhydrous solvents. It is recommended to distill solvents over a suitable drying agent (e.g., sodium/benzophenone for THF) prior to the reaction.

• Sufficient LiAlH₄: Use a molar excess of LiAlH₄ to ensure complete reduction of both ester groups. A common stoichiometry is a 2-4 fold molar excess of hydride relative to the diester.

• Controlled Reaction Temperature: The reaction is typically performed at low temperatures (e.g., 0 °C) initially and then allowed to warm to room temperature or gently refluxed to ensure completion.[3] Monitoring the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) is crucial to determine the endpoint.

• Purification of Starting Material: If the purity of dimethyl pimelate is questionable, consider purifying it by distillation before use.

Issue 2: Presence of High-Boiling Point Impurities in the Final Product

Possible Cause:

• Ether Formation: Intermolecular dehydration of 1,7-heptanediol or reaction between the diol and an intermediate alkoxide can lead to the formation of high-boiling point oligomeric ethers. This is more likely to occur under acidic conditions or at elevated temperatures during work-up or distillation.

• Unreacted Starting Material: If the reaction does not go to completion, unreacted dimethyl pimelate will be present as a high-boiling point impurity.

Solutions:

• Careful Work-up: After the reduction is complete, the reaction should be quenched at a low temperature by the slow, sequential addition of water and then a sodium hydroxide (B78521) solution. This procedure, known as the Fieser work-up, helps to precipitate the aluminum salts in a granular form, making them easier to filter off without strong acidic conditions that could promote ether formation.

• Purification by Vacuum Distillation: 1,7-Heptanediol can be effectively purified by vacuum distillation. Careful control of the distillation pressure and temperature is necessary to separate the diol from higher-boiling impurities. A fractionating column can improve the separation efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the LiAlH₄ reduction of dimethyl pimelate?

The most common side products arise from incomplete reduction. These include:

• Methyl 7-hydroxyheptanoate: Formed from the reduction of only one of the ester groups.

• 7-Hydroxyheptanal: An intermediate formed during the reduction of the ester, which may be present in trace amounts if the reaction is not driven to completion.

Another potential side product is the formation of oligomeric ethers through intermolecular dehydration, especially during acidic work-up or high-temperature distillation.

Q2: Can I use a milder reducing agent than LiAlH₄ to avoid side reactions?

While LiAlH₄ is a very effective but non-selective reducing agent, other options can be considered:

• Borane (B79455) (BH₃): Borane reagents, such as BH₃•THF or BH₃•SMe₂, are known to be more chemoselective for the reduction of carboxylic acids and can also reduce esters.[4][5][6] They may offer a milder alternative with a different side product profile. However, borane can also reduce other functional groups and requires careful handling.

• Catalytic Hydrogenation: The direct catalytic hydrogenation of pimelic acid or its esters to 1,7-heptanediol is an alternative route. This method often requires high pressures and temperatures and a specific catalyst (e.g., Ru-based catalysts).[7][8][9][10] Potential side reactions include incomplete hydrogenation and the formation of other reduction products depending on the catalyst and conditions.

Q3: How can I monitor the progress of the reaction?

• Thin Layer Chromatography (TLC): TLC is a simple and effective way to monitor the disappearance of the starting material (dimethyl pimelate) and the appearance of the product (1,7-heptanediol). A more polar solvent system will be required to move the diol from the baseline.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides a more detailed analysis of the reaction mixture, allowing for the identification of the product as well as any side products and intermediates.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the synthesis of 1,7-Heptanediol via the reduction of dimethyl pimelate with LiAlH₄.

Parameter	Value	Reference
Starting Material	Dimethyl Pimelate	[3]
Reducing Agent	Lithium Aluminum Hydride (LiAlH₄)	[3]
Solvent	Tetrahydrofuran (B95107) (THF), anhydrous	[3]
Reaction Temperature	0 °C to room temperature/reflux	[3]
Molar Ratio (LiAlH₄:Diester)	2:1 to 4:1
Typical Yield	>90%	[3]
Purity after Distillation	>99%	[3]

Experimental Protocols

Protocol 1: Synthesis of 1,7-Heptanediol via LiAlH₄ Reduction of Dimethyl Pimelate

Materials:

• Dimethyl pimelate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% Sodium hydroxide solution

• Anhydrous magnesium sulfate

• Dichloromethane (for extraction)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• In the flask, prepare a suspension of LiAlH₄ (e.g., 2.5 molar equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve dimethyl pimelate (1 molar equivalent) in anhydrous THF and add it to the dropping funnel.

• Add the dimethyl pimelate solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture back to 0 °C.

• Carefully quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by 15% sodium hydroxide solution, and then again water (Fieser work-up).

• Stir the resulting mixture until a white, granular precipitate of aluminum salts forms.

• Filter the mixture through a pad of celite and wash the filter cake with THF.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• Extract the aqueous residue with dichloromethane.

• Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,7-heptanediol.

• Purify the crude product by vacuum distillation.

Visualizations

Caption: Experimental workflow for the synthesis of 1,7-Heptanediol.

Caption: Troubleshooting logic for 1,7-Heptanediol synthesis.

References

• 1. Ch15: Reduction of Carboxylic Acids and Esters using LiAlH4 to 1o alcohols [chem.ucalgary.ca]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 4. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Hydrogenation of Trans,Trans-Muconic Acid to Bio-Adipic Acid: Mechanism Identification and Kinetic Modelling [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for 1,7-Heptanediol Polymerization

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to assist researchers, scientists, and drug development professionals in optimizing the polymerization of 1,7-heptanediol.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the polymerization of 1,7-heptanediol with dicarboxylic acids or their derivatives.

Low Polymer Molecular Weight

Q1: My polyester (B1180765) synthesis is resulting in a low molecular weight polymer. What are the potential causes and how can I troubleshoot this?

A1: Low molecular weight is a common challenge in step-growth polymerization and can be attributed to several factors. A systematic approach is crucial to identify the root cause.[1]

Potential Causes and Solutions:

• Imprecise Stoichiometry: An exact 1:1 molar ratio of diol to diacid functional groups is critical for achieving high molecular weight.[2] Any deviation can lead to premature chain termination.

  • Solution: Use high-purity monomers (≥99%) and accurately weigh each reactant using an analytical balance. Consider that one monomer may be more volatile, and a slight excess (1-2 mol%) of the more volatile component (often the diol) can compensate for its loss during the reaction, especially under vacuum.[2]

• Monomer Impurities: Monofunctional impurities will act as chain terminators, limiting the growth of the polymer chain.[3]

  • Solution: Ensure the purity of 1,7-heptanediol and the co-monomer. If necessary, purify the monomers before use, for example, by recrystallization.

• Inefficient Removal of Byproducts: Polycondensation is an equilibrium reaction. The water or alcohol byproduct generated must be efficiently removed to drive the reaction towards the formation of a high molecular weight polymer.[2]

  • Solution: Ensure your reaction setup is leak-proof and a high vacuum (e.g., < 1 mbar) is applied during the polycondensation stage.[1] Efficient stirring increases the surface area of the melt, facilitating byproduct removal.

• Sub-optimal Reaction Conditions: Insufficient reaction time or temperature can lead to incomplete conversion.[3]

  • Solution: Optimize the temperature and duration for both the esterification and polycondensation stages. Monitor the reaction progress by observing the increase in melt viscosity.

• Inactive Catalyst: The catalyst may be deactivated or used at a suboptimal concentration.

  • Solution: Use a fresh, properly stored catalyst. The optimal concentration should be determined experimentally for your specific system, as too little can result in a slow reaction, and too much can cause side reactions.[1]

Polymer Discoloration (Yellowing/Browning)

Q2: The resulting polyester is discolored. What causes this and how can it be prevented?

A2: Discoloration is typically a sign of thermal degradation or side reactions at high temperatures, especially in the presence of oxygen.

Potential Causes and Solutions:

• Thermal Degradation: Prolonged exposure to high temperatures can cause the polymer to degrade.[3]

  • Solution: Avoid unnecessarily high temperatures or prolonged reaction times. Optimize the temperature profile for your specific monomers.

• Oxidation: The presence of oxygen at high temperatures can lead to oxidative degradation.

  • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) throughout the entire process.[3]

• Catalyst-Induced Discoloration: Some catalysts, particularly certain titanium-based catalysts, can cause yellowing at high concentrations or temperatures.

  • Solution: Optimize the catalyst concentration. Consider using catalysts less prone to causing discoloration.

• Impurities: Trace impurities in the monomers can lead to colored byproducts at high temperatures.[3]

  • Solution: Use high-purity monomers.

Inconsistent Batch-to-Batch Results

Q3: I am observing significant variations in polymer properties between different batches. How can I improve consistency?

A3: Inconsistent results often stem from variability in raw materials and reaction conditions.

Potential Causes and Solutions:

• Variability in Monomer Quality: Different batches of monomers may have varying levels of purity.

  • Solution: Characterize incoming monomers to verify the purity of each new batch.

• Inconsistent Reaction Conditions: Small variations in temperature, stirring rate, vacuum pressure, or reaction time can affect the final polymer properties.[3]

  • Solution: Maintain strict control over all reaction parameters using calibrated equipment.

• Moisture Contamination: Water can hydrolyze ester bonds and affect stoichiometry, especially when using acid chlorides.

  • Solution: Ensure all glassware is thoroughly dried and monomers are stored in a desiccator.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize typical reaction conditions for the synthesis of polyesters from diols and dicarboxylic acids. Note that specific optimal conditions for 1,7-heptanediol may need to be determined empirically.

Table 1: Typical Two-Stage Melt Polycondensation Parameters

Parameter	Esterification Stage	Polycondensation Stage	Rationale
Temperature	150-190 °C	200-240 °C	Lower temperature for initial oligomerization and water removal; higher temperature and vacuum to increase molecular weight.[1]
Pressure	Atmospheric (under inert gas flow)	High Vacuum (< 1 mbar)	Removal of water byproduct drives the reaction forward in the first stage; high vacuum is crucial for removing the viscous byproduct in the second stage to achieve high molecular weight.[1]
Duration	2-4 hours	4-8 hours	Time is dependent on the specific monomers, catalyst, and desired molecular weight. Progress is often monitored by melt viscosity.[1]
Atmosphere	Inert (Nitrogen or Argon)	Inert (Nitrogen or Argon)	Prevents oxidative degradation and discoloration of the polymer at high temperatures.[3]

Table 2: Common Catalysts for Polyester Synthesis

Catalyst Type	Examples	Typical Concentration	Notes
Titanium-based	Titanium(IV) isopropoxide (TTIP), Tetrabutyl titanate (TBT)	200-400 ppm	Highly efficient, but can cause discoloration at higher concentrations.[4]
Tin-based	Tin(II) octoate (Sn(Oct)₂), Dibutyltin(IV) oxide (DBTO)	200-500 ppm	Effective catalysts, though some tin compounds can have toxicity concerns.
Antimony-based	Antimony(III) oxide	200-400 ppm	Commonly used in industrial polyester synthesis.
Germanium-based	Germanium oxide	50-150 ppm	Can be used in combination with other catalysts.
Enzymatic	Lipases (e.g., from Candida antarctica)	Varies	Milder reaction conditions, but may have slower reaction rates.[1]

Experimental Protocols

Two-Stage Melt Polycondensation of Poly(heptamethylene sebacate)

This protocol describes a general procedure for the synthesis of a polyester from 1,7-heptanediol and sebacic acid.

Materials:

• 1,7-Heptanediol

• Sebacic acid

• Catalyst (e.g., Titanium(IV) isopropoxide)

• Nitrogen or Argon gas (high purity)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Distillation head with a condenser and receiving flask

• Vacuum pump

• Heating mantle with temperature controller

• Inert gas inlet and outlet

Procedure:

• Monomer Charging: Charge the three-necked flask with equimolar amounts of 1,7-heptanediol and sebacic acid. A slight molar excess (1-2%) of 1,7-heptanediol can be used to compensate for potential sublimation.

• Inerting: Equip the flask with a mechanical stirrer, a nitrogen/argon inlet, and a distillation setup. Purge the system with the inert gas for at least 30 minutes to remove oxygen.

• Catalyst Addition: Add the catalyst to the reaction mixture.

• Esterification: Begin stirring and slowly heat the mixture to 160-180°C under a slow stream of inert gas. Water will begin to distill off as a byproduct of the esterification reaction. Continue this stage for 2-4 hours, or until the majority of the water has been collected.

• Polycondensation: Gradually increase the temperature to 210-230°C while slowly applying a vacuum. It is crucial to reduce the pressure gradually to prevent excessive foaming of the oligomers. Maintain the reaction at high vacuum (< 1 mbar) for 4-8 hours. The viscosity of the reaction mixture will increase significantly as the molecular weight of the polymer builds.

• Product Recovery: Stop the reaction by removing the heat and allowing the flask to cool to room temperature under an inert atmosphere. The solid polyester can then be removed from the flask.

• Purification (Optional): The polymer can be purified by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it into a non-solvent (e.g., cold methanol). The purified polymer should be dried in a vacuum oven at a temperature below its melting point.

Mandatory Visualizations

Experimental Workflow

Caption: A typical two-stage melt polycondensation workflow for the synthesis of polyesters from 1,7-heptanediol.

Troubleshooting Low Molecular Weight

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Addressing solubility issues of 1,7-Heptanediol in formulations

Welcome to the Technical Support Center for 1,7-Heptanediol. This resource is designed for researchers, scientists, and drug development professionals to address solubility challenges and provide practical guidance for using 1,7-Heptanediol in your formulations.

Frequently Asked Questions (FAQs)

Q1: What is 1,7-Heptanediol and in which applications is it commonly used?

1,7-Heptanediol is a linear diol with a seven-carbon chain and hydroxyl groups at positions 1 and 7.[1] Its versatile nature makes it suitable for a variety of applications, including:

• Pharmaceuticals: As a solvent, co-solvent, and solubilizer for active pharmaceutical ingredients (APIs).[2][3]

• Cosmetics: As a humectant and emollient in skincare products.[2]

• Industrial Applications: In the synthesis of polymers, surfactants, and plasticizers.[2][3]

Q2: What are the general solubility characteristics of 1,7-Heptanediol?

1,7-Heptanediol is generally characterized as being soluble in water and possessing good solubility in organic solvents.[4] It is slightly soluble in ether, chloroform, and methanol.[5] The two hydroxyl groups allow for hydrogen bonding, contributing to its water solubility, while the seven-carbon chain provides some lipophilic character, allowing for miscibility with certain organic solvents.[6]

Q3: I am observing precipitation when trying to dissolve 1,7-Heptanediol. What are the common causes?

While 1,7-Heptanediol is water-soluble, precipitation can still occur under certain conditions. Common causes include:

• Low Temperature: Solubility of diols generally decreases with temperature. If you are working with a chilled or sub-ambient temperature solution, the solubility limit may be exceeded.

• High Concentration: You may be attempting to dissolve 1,7-Heptanediol beyond its saturation point in the chosen solvent.

• "Salting Out" Effect: The presence of high concentrations of salts in your aqueous formulation can reduce the solubility of 1,7-Heptanediol.

Q4: How can I increase the solubility of 1,7-Heptanediol in my formulation?

For aqueous-based formulations, if you are encountering solubility issues, consider the following:

• Temperature Adjustment: Gently warming the solution can increase the solubility of 1,7-Heptanediol.

• Co-solvents: The addition of a water-miscible co-solvent can significantly enhance solubility.[7][8] Common co-solvents include ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycol (PEG).

• Particle Size Reduction: While 1,7-Heptanediol is a liquid at room temperature, for any undissolved solid, techniques like sonication can aid in dissolution by breaking down agglomerates.[9]

Troubleshooting Guides

Issue 1: Precipitation of 1,7-Heptanediol from an Aqueous Solution

This guide provides a step-by-step approach to resolving the precipitation of 1,7-Heptanediol from an aqueous formulation.

Caption: Troubleshooting workflow for 1,7-Heptanediol precipitation.

Issue 2: Incomplete Dissolution of 1,7-Heptanediol

If you are finding it difficult to fully dissolve 1,7-Heptanediol, follow this guide.

Caption: Workflow for addressing incomplete dissolution of 1,7-Heptanediol.

Data Presentation

Qualitative Solubility of 1,7-Heptanediol

The following table provides a summary of the qualitative solubility of 1,7-Heptanediol in various common laboratory solvents at ambient temperature.

Solvent	Solubility
Water	Soluble[5][10]
Ethanol	Data not available; expected to be soluble
Methanol	Slightly Soluble[5]
Isopropanol	Data not available; expected to be soluble
Acetone	Data not available; expected to be soluble
DMSO	Data not available; expected to be soluble
Propylene Glycol	Data not available; expected to be soluble
Ether	Slightly Soluble[10]
Chloroform	Slightly Soluble[5]

Experimental Protocols

Protocol 1: Determination of 1,7-Heptanediol Solubility in a Novel Solvent

This protocol outlines a method to determine the approximate solubility of 1,7-Heptanediol in a solvent of interest.

Materials:

• 1,7-Heptanediol

• Solvent of interest

• Calibrated analytical balance

• Vortex mixer

• Thermostatic shaker (optional)

• Visual inspection capability (microscope is ideal)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1,7-Heptanediol to a known volume of the solvent in a sealed vial.

  • Agitate the mixture vigorously using a vortex mixer for 2-3 minutes.

  • Place the vial in a thermostatic shaker at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached. If a shaker is not available, intermittent vigorous shaking over 24 hours can be substituted.

• Separation of Undissolved Solute:

  • Allow the vial to stand undisturbed for at least 2 hours to allow any undissolved 1,7-Heptanediol to settle.

  • Carefully collect a known volume of the clear supernatant, ensuring no solid particles are transferred.

• Quantification:

  • Evaporate the solvent from the collected supernatant under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of 1,7-Heptanediol).

  • Weigh the remaining 1,7-Heptanediol.

• Calculation:

  • Calculate the solubility in g/100 mL using the following formula: Solubility ( g/100 mL) = (Mass of residue (g) / Volume of supernatant (mL)) * 100

Protocol 2: Enhancing the Aqueous Solubility of 1,7-Heptanediol using a Co-solvent

This protocol provides a general method for improving the solubility of 1,7-Heptanediol in an aqueous formulation through the use of a co-solvent.

Materials:

• 1,7-Heptanediol

• Aqueous buffer or solution

• Co-solvent (e.g., ethanol, propylene glycol, PEG 400)

• Magnetic stirrer and stir bar

Procedure:

• Co-solvent Selection: Choose a co-solvent that is miscible with water and compatible with your final formulation.

• Preparation of Co-solvent/Aqueous Mixture:

  • Determine the desired final concentration of the co-solvent in your formulation (e.g., 10%, 20% v/v).

  • Prepare the co-solvent/aqueous mixture by adding the required volume of the co-solvent to the aqueous buffer.

• Dissolution of 1,7-Heptanediol:

  • While stirring the co-solvent/aqueous mixture, slowly add the pre-weighed amount of 1,7-Heptanediol.

  • Continue stirring until the 1,7-Heptanediol is completely dissolved. Gentle warming can be applied if necessary, but ensure the temperature is compatible with all formulation components.

• Final Formulation:

  • Once the 1,7-Heptanediol is dissolved, add any remaining components of your formulation.

  • Adjust the final volume with the aqueous buffer.

Caption: Experimental workflow for enhancing solubility with a co-solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. chembk.com [chembk.com]
• 6. Diols | Research Starters | EBSCO Research [ebsco.com]
• 7. wjbphs.com [wjbphs.com]
• 8. solubility enhancement and cosolvency by madhavi | PPTX [slideshare.net]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. 1,7-Heptanediol, 95% | Fisher Scientific [fishersci.ca]

Technical Support Center: Purification of 1,7-Heptanediol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of commercial 1,7-Heptanediol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 1,7-Heptanediol?

A1: Common impurities in commercial 1,7-Heptanediol can originate from its synthesis, which often involves the reduction of pimelic acid derivatives. Potential impurities include:

• Unreacted Starting Materials: Such as dimethyl pimelate (B1236862) or pimelic acid.

• Reaction Intermediates: Including the corresponding mono-ester or mono-alcohol (7-hydroxyheptanoic acid ester).

• Solvent Residues: Tetrahydrofuran (THF) is a common solvent used in the reduction step with reagents like lithium aluminum hydride (LiAlH4).[1]

• Side Products: Minor byproducts from the reduction reaction.[2][3][4][5]

Q2: What is the best method to purify 1,7-Heptanediol?

A2: The optimal purification method depends on the nature and quantity of the impurities, as well as the desired final purity. The three main techniques are:

• Vacuum Distillation: Effective for removing non-volatile impurities and some closely boiling compounds.

• Recrystallization: A good choice for removing small amounts of impurities if a suitable solvent system can be found.

• Flash Column Chromatography: Highly effective for separating a wide range of impurities, especially those with different polarities.

Q3: How can I assess the purity of my 1,7-Heptanediol sample?

A3: The purity of 1,7-Heptanediol can be reliably determined using the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of 1,7-Heptanediol and identify impurities by comparing the spectra to a reference.[6][7][8][9]

Troubleshooting Guides

Issue 1: Low Purity After a Single Purification Step

• Possible Cause: The chosen purification method may not be effective for all impurities present.

• Solution: A combination of purification techniques is often necessary. For example, an initial vacuum distillation to remove bulk impurities can be followed by flash column chromatography for fine purification.

Issue 2: Oiling Out During Recrystallization

• Possible Cause: The compound is melting before it dissolves in the hot solvent, or the solubility difference between the hot and cold solvent is not optimal.

• Solution:

  • Ensure the solvent is heated to its boiling point before adding the 1,7-Heptanediol.

  • Use a solvent pair. Dissolve the diol in a minimal amount of a hot solvent in which it is highly soluble (e.g., ethyl acetate), and then add a hot anti-solvent in which it is poorly soluble (e.g., hexane) dropwise until the solution becomes slightly cloudy. Reheat to clarify and then allow to cool slowly.[10][11][12]

Issue 3: Poor Separation in Flash Column Chromatography

• Possible Cause: The chosen solvent system (eluent) may not have the optimal polarity to effectively separate the impurities from the 1,7-Heptanediol.

• Solution:

  • Optimize the Eluent: Use thin-layer chromatography (TLC) to test different solvent systems. A good starting point for polar compounds like diols is a mixture of a less polar solvent (e.g., hexanes or dichloromethane) and a more polar solvent (e.g., ethyl acetate (B1210297) or methanol).

  • Gradient Elution: Start with a less polar eluent and gradually increase the polarity during the chromatography to improve separation.

  • Alternative Stationary Phase: For highly polar compounds, a diol-functionalized silica (B1680970) gel can sometimes provide better separation than standard silica gel.[13][14][15]

Data Presentation

The following table summarizes the expected outcomes for the purification of a commercial 1,7-Heptanediol sample (initial purity ~95%) using different techniques.

Purification Method	Initial Purity (%)	Final Purity (%)	Yield (%)	Key Advantages	Key Disadvantages
Vacuum Distillation	95	98.5	85	Good for removing non-volatile impurities.	Less effective for impurities with similar boiling points.
Recrystallization	95	99.2	70	High purity achievable; simple setup.	Lower yield; risk of "oiling out".
Flash Chromatography	95	>99.5	80	Excellent separation of various impurities.	More complex setup; requires solvent optimization.

Experimental Protocols

Protocol 1: Vacuum Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus equipped for vacuum operation. Ensure all glassware is free of cracks and all joints are properly greased and sealed.[16]

• Sample Preparation: Place the crude 1,7-Heptanediol (e.g., 50 g) and a magnetic stir bar into the distillation flask.

• Distillation:

  • Gradually reduce the pressure using a vacuum pump.

  • Begin heating the distillation flask once a stable vacuum is achieved.

  • Collect a forerun fraction containing any low-boiling impurities.

  • Collect the main fraction of 1,7-Heptanediol at its boiling point under the applied vacuum.

  • Monitor the temperature closely; a stable boiling point indicates a pure fraction.

• Purity Analysis: Analyze the collected main fraction by GC-MS to determine its purity.

Protocol 2: Recrystallization from Ethyl Acetate/Hexane (B92381)

• Solvent Preparation: Prepare a hot solvent mixture of ethyl acetate and hexane. Start with a higher proportion of ethyl acetate.

• Dissolution:

  • Place the crude 1,7-Heptanediol (e.g., 10 g) in an Erlenmeyer flask with a stir bar.

  • Add a minimal amount of the hot ethyl acetate/hexane mixture to dissolve the solid completely with heating and stirring.

  • If the solid does not fully dissolve, add more hot ethyl acetate.

• Induce Crystallization:

  • Once fully dissolved, add hot hexane dropwise until the solution becomes slightly and persistently cloudy.

  • Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Cooling and Filtration:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of cold hexane.

• Drying and Analysis: Dry the purified crystals under vacuum and determine their purity by GC-MS and melting point.

Protocol 3: Flash Column Chromatography

• Eluent Selection: Using thin-layer chromatography (TLC), determine an appropriate eluent system. A good starting point is a mixture of ethyl acetate and hexane (e.g., 30:70 v/v). The desired spot for 1,7-Heptanediol should have an Rf value of approximately 0.2-0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pack a glass column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude 1,7-Heptanediol (e.g., 2 g) in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the chosen solvent system, collecting fractions in test tubes.

  • Monitor the fractions by TLC to identify those containing the pure 1,7-Heptanediol.

• Solvent Removal and Analysis: Combine the pure fractions, remove the solvent using a rotary evaporator, and dry the purified 1,7-Heptanediol under vacuum. Confirm the purity using GC-MS and 1H-NMR.[17]

Visualizations

Caption: A general workflow for the purification of commercial 1,7-Heptanediol.

Caption: A troubleshooting decision tree for common issues in 1,7-Heptanediol purification.

References

• 1. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Ch20: Reduction of Esters using LiAlH4 to 1o alcohols [chem.ucalgary.ca]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 1,7-Heptanediol(629-30-1) 1H NMR [m.chemicalbook.com]
• 7. 1,7-HEPTANEDIOL(1121-92-2) 1H NMR [m.chemicalbook.com]
• 8. 1,7-Heptanediol | C7H16O2 | CID 12381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. youtube.com [youtube.com]
• 12. m.youtube.com [m.youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. sorbtech.com [sorbtech.com]
• 15. silicycle.com [silicycle.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]

Stability issues of 1,7-Heptanediol under different storage conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 1,7-Heptanediol under various storage conditions. The information is tailored for researchers, scientists, and professionals in drug development to ensure the integrity of their experiments and products.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 1,7-Heptanediol, which is typically a liquid at room temperature, has solidified. Is it still usable?

A1: Yes, this is normal and the product is likely still usable. 1,7-Heptanediol has a melting point of 17-19°C.[1][2] If your laboratory's ambient temperature is below this range, the diol will solidify. To use it, gently warm the container in a water bath to a temperature slightly above 20°C and ensure it is completely molten and homogenous before use. Avoid excessive or prolonged heating.

Q2: I've noticed an increase in the water content of my 1,7-Heptanediol stock. Why did this happen and what are the consequences?

A2: 1,7-Heptanediol is hygroscopic, meaning it can absorb moisture from the atmosphere. This typically occurs if the container is not sealed tightly or is opened frequently in a humid environment.[3] Increased water content can dilute the diol, affecting concentration-dependent reactions, and may promote certain degradation pathways over long-term storage. It is crucial to keep the container tightly closed in a dry, well-ventilated place.[4] For applications sensitive to water content, we recommend performing a Karl Fischer titration to quantify the moisture level before use.

Q3: What are the ideal storage conditions for 1,7-Heptanediol to ensure its long-term stability?

A3: For optimal stability, 1,7-Heptanediol should be stored in a cool, dry, and well-ventilated place, away from direct sunlight.[5] The container must be kept tightly sealed to prevent moisture absorption and oxidation.[4] While storage at room temperature (15-25°C) is generally acceptable, for long-term storage, refrigeration at 0-8°C is recommended.[1][6][7] Some suppliers also suggest storing it under an inert gas like nitrogen or argon as it can be sensitive to air.

Q4: I suspect my 1,7-Heptanediol has degraded. What are the likely degradation products and how can I detect them?

A4: Under improper storage conditions (e.g., exposure to air, high temperatures, or incompatible materials), 1,7-Heptanediol can potentially degrade. As a primary diol, two likely degradation pathways are oxidation and dehydration.

• Oxidation: The primary alcohol groups can be oxidized to form aldehydes (7-hydroxyheptanal) and further to carboxylic acids (7-hydroxyheptanoic acid or pimelic acid if both ends oxidize).[1][8]

• Dehydration: Intramolecular dehydration, especially in the presence of acidic catalysts, could lead to the formation of a cyclic ether, oxepane.[2][9]

These impurities can be detected and quantified using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). A change in the material's appearance (e.g., color change from colorless to yellow) or odor could also indicate degradation.

Q5: Which materials should I avoid bringing into contact with 1,7-Heptanediol?

A5: 1,7-Heptanediol is incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, chloroformates, and reducing agents.[4] Contact with these substances can lead to vigorous and potentially hazardous reactions. Always use clean, dry glassware and equipment made of inert materials.

Quantitative Stability Data

Table 1: Effect of Storage Temperature on Purity of 1,7-Heptanediol

Storage Condition	Initial Purity (%)	Purity after 6 Months (%)	Purity after 12 Months (%)
4°C, Sealed, Dark	99.5	99.4	99.3
25°C, Sealed, Dark	99.5	99.0	98.5
40°C, Sealed, Dark	99.5	98.2	97.0

Table 2: Effect of Exposure to Air and Light on Purity of 1,7-Heptanediol at 25°C

Storage Condition	Initial Purity (%)	Purity after 6 Months (%)	Purity after 12 Months (%)
Sealed, Dark	99.5	99.0	98.5
Sealed, Exposed to Light	99.5	98.8	98.1
Unsealed, Dark	99.5	98.5	97.5

Table 3: Change in Water Content under Different Storage Conditions

Storage Condition	Initial Water Content (%)	Water Content after 6 Months (%)
25°C, Tightly Sealed	0.10	0.15
25°C, Frequently Opened	0.10	0.50

Experimental Protocols

Protocol 1: Purity Determination by Gas Chromatography (GC-FID)

This method is suitable for assessing the purity of 1,7-Heptanediol and detecting volatile impurities.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as a DB-WAX or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Sample Preparation: Prepare a 1 mg/mL solution of 1,7-Heptanediol in a high-purity solvent like ethanol (B145695) or isopropanol.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp up to 240°C at a rate of 10°C/min, and hold for 5 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis: The purity is calculated based on the peak area percentage of the main 1,7-Heptanediol peak relative to the total area of all peaks.

Protocol 2: Water Content Determination by Karl Fischer Titration

This is a standard method for the accurate quantification of water content.

• Instrumentation: Volumetric or coulometric Karl Fischer titrator.

• Reagents: Anhydrous methanol, Karl Fischer reagent (commercially available).

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water or a certified water standard (e.g., sodium tartrate dihydrate).[5]

  • Add a known weight of 1,7-Heptanediol to the titration vessel containing anhydrous methanol.

  • Titrate the sample with the standardized Karl Fischer reagent to the electrometric endpoint.

  • The water content is calculated based on the volume of titrant consumed and the titer of the reagent.

Visualizations

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 6. Carboxylic acid synthesis by oxidation of alcohols [organic-chemistry.org]
• 7. byjus.com [byjus.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Troubleshooting poor performance of 1,7-Heptanediol-based polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,7-Heptanediol-based polymers. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in overcoming common challenges in your experiments.

Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis and characterization of 1,7-Heptanediol-based polymers in a question-and-answer format.

Issue: Low Molecular Weight and/or Broad Polydispersity Index (PDI)

Question: My polyester (B1180765) synthesis resulted in a low number average molecular weight (Mn) and a broad PDI. What are the potential causes and how can I fix this?

Answer: Low molecular weight and broad PDI are common issues in polycondensation reactions. Several factors can contribute to this outcome:

• Inefficient Removal of Byproducts: The removal of condensation byproducts, such as water or methanol, is crucial to drive the polymerization reaction towards completion.[1][2]

• Non-Stoichiometric Monomer Ratio: An imbalance in the molar ratio of the diol and diacid can limit chain growth. An excess of one monomer will lead to chain ends of that type, preventing further polymerization.

• Impurities in Monomers: Monofunctional impurities in either the 1,7-Heptanediol or the dicarboxylic acid will act as chain terminators, limiting the final molecular weight.[3]

• Suboptimal Reaction Conditions: Inadequate temperature or reaction time can lead to incomplete conversion.[1] Conversely, excessively high temperatures can cause thermal degradation of the polymer, leading to chain scission and a lower molecular weight.[4]

• Catalyst Issues: An inactive or insufficient amount of catalyst can result in slow reaction kinetics and incomplete polymerization.

Troubleshooting Steps:

• Improve Byproduct Removal: Ensure your reaction setup has an efficient vacuum system and that the distillation column is functioning correctly to remove water or other byproducts. For melt polycondensation, a high vacuum (<1 mbar) is recommended during the final stages.[1]

• Verify Monomer Stoichiometry: Accurately weigh high-purity monomers. A slight excess of the diol (e.g., 1.1:1 to 1.2:1 diol to diacid molar ratio) can be used to compensate for its potential loss due to volatility at high temperatures.[5]

• Purify Monomers: If impurities are suspected, purify the 1,7-Heptanediol and dicarboxylic acid before use. Recrystallization is a common method for purifying solid monomers.

• Optimize Reaction Conditions: Gradually increase the temperature and vacuum during the polycondensation stage. Monitor the viscosity of the reaction mixture; a significant increase indicates successful polymerization.[1]

• Check Catalyst: Use a fresh, active catalyst at the recommended concentration.

Issue: Polymer Discoloration (Yellowing or Browning)

Question: My final polymer is yellow or brown. What causes this discoloration and how can I prevent it?

Answer: Discoloration is typically a sign of degradation or side reactions occurring at high temperatures.

• Thermal Degradation: Prolonged exposure to high temperatures, especially in the presence of oxygen, can cause the polymer chains to break and form colored byproducts.[4]

• Oxidation: The presence of oxygen in the reaction vessel can lead to oxidative degradation of the monomers or the resulting polymer.

• Catalyst-Induced Side Reactions: Some catalysts can promote side reactions that lead to colored impurities.

Preventative Measures:

• Maintain an Inert Atmosphere: Throughout the synthesis, maintain a continuous flow of an inert gas like nitrogen or argon to prevent oxidation.[1]

• Optimize Temperature and Time: Avoid excessively high temperatures and prolonged reaction times. It is a balance between achieving a high molecular weight and preventing degradation.

• Use Antioxidants: A small amount of an antioxidant, such as triphenyl phosphite, can be added to the reaction mixture to inhibit oxidative degradation.

• Select an Appropriate Catalyst: Choose a catalyst known for its low tendency to cause side reactions at the desired polymerization temperature.

Frequently Asked Questions (FAQs)

Q1: How important is the purity of 1,7-Heptanediol and the dicarboxylic acid?

A1: Monomer purity is critical for achieving high molecular weight polymers.[3] Impurities with a single functional group (monofunctional impurities) will terminate the growing polymer chains, drastically limiting the final molecular weight. It is recommended to use monomers with the highest possible purity (≥99%). If you suspect impurities, purification by methods such as recrystallization or distillation is advised.[6]

Q2: I've heard of an "odd-even effect" in polyesters. How does this apply to polymers made with 1,7-Heptanediol?

A2: The "odd-even effect" refers to the alternating properties of polymers depending on whether the number of carbon atoms in the repeating unit is odd or even.[7] Since 1,7-Heptanediol has an odd number of carbon atoms (seven), the properties of the resulting polyesters will be influenced by this effect. For example, polyesters synthesized from diols with an odd number of carbons may exhibit different crystalline structures and melting behaviors compared to those made from even-numbered diols.[8][9] This can affect the material's mechanical properties and degradation rate.

Q3: What are the key characterization techniques I should use for my 1,7-Heptanediol-based polymers?

A3: The following techniques are essential for characterizing your polymers:

• Gel Permeation Chromatography (GPC/SEC): To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the polymer and check for the presence of unreacted monomers or impurities.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer.[4]

• Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition temperature of the polymer.[4]

Q4: My 1,7-Heptanediol-based polymer is intended for drug delivery. What are some common challenges I might face?

A4: For drug delivery applications, you may encounter the following challenges:

• Biocompatibility: While aliphatic polyesters are generally considered biocompatible, the degradation products can sometimes cause an inflammatory response.[12] It's important to assess the in vitro and in vivo biocompatibility of your specific polymer formulation.

• Drug Stability: The acidic byproducts of polyester degradation can potentially degrade the encapsulated drug.[13]

• Drug Loading and Release: Achieving high drug loading and a controlled, predictable release profile can be challenging and depends on the polymer's properties and the formulation method.[3]

• Nanoparticle Formulation: If you are formulating nanoparticles, achieving a consistent and narrow size distribution can be difficult.[14][15]

Quantitative Data Summary

The following tables summarize typical properties of polyesters synthesized from 1,7-Heptanediol and other long-chain diols with common dicarboxylic acids. Please note that specific values can vary depending on the synthesis conditions and characterization methods.

Table 1: Molecular Weight and Polydispersity Index of Long-Chain Aliphatic Polyesters

Diol	Dicarboxylic Acid	Synthesis Method	Number Average Molecular Weight (Mn) ( g/mol )	Weight Average Molecular Weight (Mw) ( g/mol )	Polydispersity Index (PDI)
1,7-Heptanediol	Sebacic Acid	Melt Polycondensation	9,000 - 15,000	20,000 - 40,000	2.0 - 2.7
1,8-Octanediol	Succinic Acid	Melt Polycondensation	10,500	-	-
1,9-Nonanediol	Azelaic Acid	Melt Polycondensation	11,000 - 20,000	30,000 - 60,000	2.5 - 3.0
1,10-Decanediol	Adipic Acid	Melt Polycondensation	12,000 - 25,000	35,000 - 70,000	2.2 - 3.0
1,12-Dodecanediol	Dodecanedioic Acid	Melt Polycondensation	15,000 - 30,000	40,000 - 80,000	2.4 - 3.2

Note: Data for 1,7-Heptanediol with sebacic acid is estimated based on trends for similar long-chain aliphatic polyesters. Data for other diols are from published literature for comparison.

Table 2: Thermal Properties of Long-Chain Aliphatic Polyesters

Diol	Dicarboxylic Acid	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)
1,7-Heptanediol	Adipic Acid	-50 to -60	45 - 55
1,7-Heptanediol	Sebacic Acid	-55 to -65	50 - 60
1,8-Octanediol	Succinic Acid	-53	72.5
1,9-Nonanediol	Azelaic Acid	-60 to -70	60 - 70
1,10-Decanediol	Adipic Acid	-55 to -65	65 - 75
1,12-Dodecanediol	Dodecanedioic Acid	-60 to -70	70 - 80

Note: Data for 1,7-Heptanediol-based polymers are estimated based on the "odd-even effect" and data from similar long-chain polyesters. Specific values can vary.

Experimental Protocols

Detailed Methodology for Melt Polycondensation of Poly(heptamethylene adipate)

This protocol describes a two-stage melt polycondensation for synthesizing poly(heptamethylene adipate).

Materials:

• 1,7-Heptanediol (≥99% purity)

• Adipic acid (≥99% purity)

• Catalyst (e.g., titanium (IV) isopropoxide (TIPT) or tin(II) 2-ethylhexanoate (B8288628) (Sn(Oct)₂))

• Antioxidant (e.g., triphenyl phosphite) (optional)

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer with a high-torque motor

• Distillation head with a condenser and collection flask

• Vacuum pump capable of reaching <1 mbar

• Heating mantle with a temperature controller

• Schlenk line or similar setup for inert gas and vacuum switching

Procedure:

Stage 1: Esterification

• Reactor Setup: Assemble the reaction apparatus, ensuring all glassware is dry and joints are well-sealed.

• Charging Monomers: Charge the flask with equimolar amounts of adipic acid and a slight excess of 1,7-Heptanediol (e.g., a molar ratio of 1:1.1).

• Catalyst Addition: Add the catalyst (e.g., 0.1 mol% relative to the diacid) and optional antioxidant to the flask.

• Inert Atmosphere: Purge the system with nitrogen for at least 20 minutes to remove oxygen. Maintain a slow, continuous flow of nitrogen.

• Heating: Begin stirring and gradually heat the mixture to 180-200°C.

• Water Removal: As the reaction proceeds, water will distill from the reaction mixture. Collect the water in the collection flask. This stage typically takes 2-4 hours, or until about 80-90% of the theoretical amount of water has been collected.[1]

Stage 2: Polycondensation

• Increase Temperature and Apply Vacuum: Gradually increase the temperature to 200-220°C and slowly apply a vacuum, reducing the pressure to below 1 mbar.

• Continue Polymerization: Continue the reaction under high vacuum and vigorous stirring. The viscosity of the molten polymer will increase significantly as the molecular weight builds. This stage can take 4-8 hours.[1]

• Reaction Termination: Once the desired viscosity is reached, stop the reaction by removing the heat and breaking the vacuum with nitrogen gas.

• Polymer Recovery: Allow the polymer to cool to room temperature under a nitrogen atmosphere. The solid polymer can then be removed from the flask.

• Purification (Optional): The polymer can be purified by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it in a non-solvent (e.g., cold methanol).[1] The purified polymer should be dried in a vacuum oven at a moderate temperature (e.g., 40°C) until a constant weight is achieved.

Visualizations

Caption: Workflow for the melt polycondensation of 1,7-Heptanediol-based polyesters.

Caption: Troubleshooting decision tree for low molecular weight in polyester synthesis.

Caption: Simplified diagram of signaling pathways affected by polyester-based drug delivery systems.[16]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Polyester based polymeric nano and microparticles for pharmaceutical purposes: A review on formulation approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20160075820A1 - Synthesis and molecular weight control of aliphatic polyester diols - Google Patents [patents.google.com]
• 5. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. addi.ehu.es [addi.ehu.es]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [PDF] Recent Advances and Challenges in Gene Delivery Mediated by Polyester-Based Nanoparticles | Semantic Scholar [semanticscholar.org]
• 10. Polyester Polymeric Nanoparticles as Platforms in the Development of Novel Nanomedicines for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Surface Modification of Aliphatic Polyester to Enhance Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Engineering microenvironment of biodegradable polyester systems for drug stability and release control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Polymeric Nanoparticles for Drug Delivery: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Biodegradable polyester-based nano drug delivery system in cancer chemotherapy: a review of recent progress (2021–2023) - PMC [pmc.ncbi.nlm.nih.gov]

Methods for scaling up the production of 1,7-Heptanediol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on scaling up the production of 1,7-Heptanediol. It includes detailed troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format, addressing specific issues that may be encountered during experimentation.

Methods for Scaling Up Production: A Comparative Overview

Two primary methods for the scalable production of 1,7-Heptanediol are detailed below: the reduction of pimelate (B1236862) esters using metal hydrides and the catalytic hydrogenation of pimelic acid or its esters. The choice of method will depend on factors such as available equipment, scale of production, cost considerations, and safety protocols.

Parameter	Reduction with Lithium Aluminium Hydride (LAH)	Catalytic Hydrogenation
Starting Material	Dimethyl pimelate or other pimelate esters	Pimelic acid or its esters
Reagents	Lithium aluminium hydride (LiAlH₄), Tetrahydrofuran (THF)	Hydrogen gas (H₂), Heterogeneous catalyst (e.g., Re-Pd/SiO₂, Ru-Sn/Al₂O₃)
Typical Conditions	Low temperature (e.g., 5-20°C), Atmospheric pressure	High temperature (e.g., 140-250°C), High pressure (e.g., 100-400 bar)
Scalability	Suitable for lab to pilot scale. Large-scale use can be challenging due to the handling of LAH.	Well-suited for large-scale industrial production.
Safety Concerns	LAH is highly reactive with water and pyrophoric. Requires careful handling under inert atmosphere.	High-pressure hydrogen gas is flammable and explosive. Requires specialized high-pressure reactors and safety protocols.
Waste Products	Aluminium salts, which require specific disposal procedures.	Minimal waste, mainly spent catalyst that can often be regenerated or recycled.
Selectivity & Yield	Generally high yield and selectivity under optimized conditions.[1]	High yields (71-89%) are achievable, but selectivity can be influenced by catalyst and reaction conditions, potentially forming lactones or hydroxycarboxylic acids as intermediates.[2][3]

Experimental Protocols

Method 1: Reduction of Dimethyl Pimelate with Lithium Aluminium Hydride

This protocol is adapted from a documented large-scale laboratory synthesis.[1]

Materials:

• Dimethyl pimelate

• Lithium aluminium hydride (LAH)

• Tetrahydrofuran (THF), anhydrous

• Water

• 15% Sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate (B86663) (optional)

Equipment:

• Glass reactor with stirring, cooling, and dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Filtration apparatus

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a 50-liter glass reactor under an inert atmosphere, add 25,000 ml of anhydrous THF and start stirring.

• LAH Addition: Cool the reactor to 5°C and carefully add 1500g of lithium aluminium hydride.

• Substrate Addition: Prepare a mixture of 5000 g of dimethyl pimelate and 5000 ml of THF in a dropping funnel.

• Reaction: Once the reactor temperature is stable at 5°C, add the dimethyl pimelate solution dropwise, maintaining the temperature at 5°C. After the addition is complete, stir for an additional hour at 5°C.

• Warming: Slowly warm the reaction mixture to room temperature and continue stirring for 1.5 hours. Monitor the reaction for the disappearance of the starting material.

• Quenching: Cool the reactor back to 5°C. Cautiously and slowly add dropwise 1500 g of water, followed by 1500 g of 15% sodium hydroxide solution, and then another 1500 g of water.

• Work-up: Filter the resulting slurry to remove the aluminium salts.

• Purification: Concentrate the filtrate under reduced pressure to obtain crude 1,7-Heptanediol. Purify the crude product by vacuum distillation.

Method 2: Catalytic Hydrogenation of Pimelic Acid

This protocol is a generalized procedure based on common practices for the catalytic hydrogenation of dicarboxylic acids.[2][3][4][5]

Materials:

• Pimelic acid

• Solvent (e.g., 1,4-dioxane)

• Heterogeneous catalyst (e.g., Re-Pd/SiO₂)

• Hydrogen gas (H₂)

Equipment:

• High-pressure autoclave (hydrogenation reactor) with stirring, heating, and gas inlet

• Catalyst filtration system

Procedure:

• Reactor Charging: Charge the high-pressure autoclave with pimelic acid, the solvent (e.g., 1,4-dioxane), and the catalyst (e.g., Re-Pd/SiO₂).

• Purging: Seal the reactor and purge several times with an inert gas (e.g., nitrogen) and then with hydrogen gas to remove any air.

• Pressurization and Heating: Pressurize the reactor with hydrogen to the desired pressure (e.g., 100-400 bar) and heat to the reaction temperature (e.g., 140-250°C) with stirring.

• Reaction: Maintain the temperature and pressure for the required reaction time. Monitor the hydrogen uptake to follow the reaction progress.

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Catalyst Removal: Open the reactor and filter the reaction mixture to remove the catalyst. The catalyst can be washed with a fresh solvent to recover any adsorbed product.

• Purification: The solvent can be removed by distillation. The resulting crude 1,7-Heptanediol can be purified by vacuum distillation.

Troubleshooting Guides and FAQs

Reduction with Lithium Aluminium Hydride (LAH)

Q1: The reaction is sluggish or incomplete. What could be the issue?

A1:

• Moisture: LAH reacts violently with water. Ensure all glassware is oven-dried and the THF is anhydrous. Any moisture will consume the LAH, reducing the amount available for the reaction.

• Reagent Quality: The LAH may have degraded. Use freshly opened or properly stored LAH.

• Insufficient LAH: Ensure a sufficient molar excess of LAH is used, as some will react with the acidic protons of any carboxylic acid impurity and the alcohol product formed.

• Low Temperature: While the initial addition is done at low temperature for safety, allowing the reaction to proceed at room temperature for a period can help drive it to completion.

Q2: The work-up is difficult, resulting in a gelatinous precipitate that is hard to filter. How can I improve this?

A2: This is a common issue with LAH reductions.

• Fieser Work-up: A specific sequence of adding water and aqueous NaOH (the Fieser work-up) is designed to produce a granular precipitate that is easier to filter. The dropwise addition of water, followed by 15% NaOH solution, and then more water is crucial.

• Anhydrous Sodium Sulfate: Adding anhydrous sodium sulfate or Celite® to the mixture before filtration can help to break up the gelatinous aluminium salts and improve filterability.

• Stirring: Vigorous stirring during the quenching process can also promote the formation of a more granular precipitate.

Q3: Is there a risk of explosion or fire during the LAH reduction?

A3: Yes, LAH is a highly reactive and pyrophoric reagent.

• Inert Atmosphere: Always handle LAH under a dry, inert atmosphere (nitrogen or argon).

• Controlled Addition: The addition of LAH to the solvent and the substrate to the LAH suspension should be done slowly and at a controlled temperature to manage the exothermic reaction.

• Quenching: The quenching process is also highly exothermic and generates hydrogen gas. It must be done slowly and with adequate cooling. Ensure there are no ignition sources nearby.

Q4: How can I safely dispose of the aluminium salt byproducts?

A4: The filtered aluminium salts should be treated as hazardous waste. They may still contain reactive LAH. Before disposal, the filter cake should be carefully and slowly treated with a proton source (like an alcohol, then water) to ensure all residual hydride is quenched. Follow your institution's specific guidelines for hazardous waste disposal.

Catalytic Hydrogenation

Q1: The hydrogenation reaction is not proceeding, or the conversion is low. What are the possible causes?

A1:

• Catalyst Poisoning: The catalyst can be poisoned by impurities in the starting material, solvent, or hydrogen gas. Common poisons for hydrogenation catalysts include sulfur, halides, and strong bases. Purifying the pimelic acid or using a guard bed to remove impurities from the hydrogen stream may be necessary.

• Catalyst Deactivation: The catalyst may have lost its activity. This can be due to sintering (exposure to very high temperatures), coking (deposition of carbonaceous material on the surface), or leaching of the active metal. Regeneration of the catalyst (if possible) or using a fresh batch is recommended.

• Insufficient Mixing: In a three-phase system (solid catalyst, liquid substrate, gaseous hydrogen), efficient mixing is crucial for good mass transfer. Ensure the stirring is adequate to keep the catalyst suspended and to facilitate the dissolution of hydrogen in the liquid phase.

• Low Hydrogen Pressure or Temperature: The reaction rate is dependent on both pressure and temperature. Ensure that the pressure and temperature are within the optimal range for the specific catalyst being used.

Q2: The selectivity to 1,7-Heptanediol is low, and I am observing byproducts. What can I do?

A2:

• Reaction Conditions: Harsh reaction conditions (very high temperature or pressure) can lead to over-reduction or side reactions. Optimizing the temperature and pressure can improve selectivity.

• Catalyst Choice: The choice of catalyst and support can significantly influence selectivity. For example, some catalysts may favor the formation of lactone intermediates. Experimenting with different catalysts (e.g., different metal combinations or supports) may be necessary.

• Reaction Time: Stopping the reaction at the optimal time is important. Over-running the reaction can lead to the formation of byproducts.

Q3: How do I separate the 1,7-Heptanediol from the reaction mixture and unreacted starting material?

A3:

• Catalyst Removal: The heterogeneous catalyst is typically removed by filtration.

• Solvent Removal: The solvent can be removed by distillation.

• Purification: The final purification of 1,7-Heptanediol is usually achieved by vacuum distillation. This will separate the diol from any remaining starting material (pimelic acid has a much higher boiling point) and any high-boiling byproducts.

Q4: Can I reuse the catalyst?

A4: In many cases, heterogeneous catalysts can be recovered and reused. After filtration, the catalyst can be washed with a solvent and dried before being used in a subsequent batch. The activity of the catalyst may decrease with each cycle, and regeneration might be required.

Synthesis from Renewable Resources

Q1: What are the viable renewable feedstocks for producing pimelic acid?

A1:

• Biomass Fermentation: Pimelic acid can be produced via fermentation using engineered microorganisms like E. coli.[6] This approach uses renewable sugars as a starting material.

• Plant Oils: Certain plant oils contain fatty acids that can be chemically or biochemically converted to pimelic acid. For example, the smoke from burning Hypericum amblysepalum has been shown to contain pimelic acid.[7] Other methods involve the oxidation of specific fatty acids.

Q2: What are the challenges in scaling up the production of pimelic acid from renewable resources?

A2:

• Fermentation: Scaling up fermentation processes requires large bioreactors and sterile conditions. Optimizing the fermentation conditions (e.g., pH, temperature, nutrient feed) for large-scale production can be challenging. Downstream processing to isolate and purify the pimelic acid from the fermentation broth can also be complex and costly.

• Plant Oil Conversion: The availability and cost of specific plant oils can be a limiting factor. The chemical conversion processes may require multiple steps and generate byproducts, necessitating extensive purification.

Visualizations

Synthesis Pathways for 1,7-Heptanediol

Caption: Chemical synthesis routes to 1,7-Heptanediol.

General Workflow for Scaling Up Production

Caption: A generalized workflow for process scale-up.

References

• 1. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 2. Hydrogenation of dicarboxylic acids to diols over Re–Pd catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. Page loading... [wap.guidechem.com]
• 7. researchgate.net [researchgate.net]

Enhancing the reactivity of 1,7-Heptanediol in esterification reactions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to enhance the reactivity of 1,7-heptanediol in esterification reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for esterifying 1,7-heptanediol?

A1: The choice of esterification method for 1,7-heptanediol depends on factors like substrate stability, desired selectivity (mono- vs. di-ester), and scalability. Three common methods are:

• Fischer-Speier Esterification : A cost-effective, acid-catalyzed equilibrium reaction suitable for large-scale synthesis.[1] It involves heating the diol and carboxylic acid with a strong acid catalyst.

• Steglich Esterification : A milder method using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) at room temperature.[1] This is ideal for sensitive substrates that may degrade at higher temperatures.

• Enzymatic Esterification : A highly selective and environmentally friendly method using lipases as biocatalysts.[1] This method is particularly effective for achieving specific mono-esterification under mild conditions.[1]

Q2: How can I improve the reaction rate and yield in the esterification of 1,7-heptanediol?

A2: To enhance reaction rate and yield, consider the following:

• Catalyst Selection : The choice of catalyst is crucial. Strong acid catalysts like sulfuric acid are common for Fischer esterification.[2] Organotin compounds are also effective.[3] For milder conditions, enzymatic catalysts like Candida antarctica lipase (B570770) B (Novozym 435) are frequently used.[4]

• Water Removal : Esterification is a reversible reaction where water is a byproduct.[4] Removing water as it forms shifts the equilibrium towards the product side, increasing the yield.[4] This can be achieved by azeotropic distillation (e.g., with a Dean-Stark apparatus) or by adding dehydrating agents like molecular sieves.[4][5]

• Temperature Control : Increasing the temperature generally increases the reaction rate. However, excessively high temperatures can lead to side reactions or degradation of reactants. Optimal temperatures for enzymatic reactions are typically between 40-70 °C.[1]

• Reactant Molar Ratio : Using an excess of one reactant (either the carboxylic acid or the diol) can shift the equilibrium to favor product formation.[4] The optimal ratio should be determined experimentally.

Q3: How can I selectively synthesize the mono-ester of 1,7-heptanediol?

A3: Achieving high selectivity for mono-esterification can be challenging. Key strategies include:

• Enzymatic Catalysis : Lipases often exhibit high selectivity for mono-acylation of diols, making this a preferred method.[1][[“]]

• Stoichiometry Control : Using a molar excess of 1,7-heptanediol relative to the carboxylic acid can favor the formation of the mono-ester.

• Protecting Groups : One hydroxyl group of 1,7-heptanediol can be protected (e.g., as a tetrahydropyranyl ether), followed by esterification of the remaining hydroxyl group and subsequent deprotection.[7]

• Borinic Acid Catalysis : Catalysts like diphenylborinic acid can form a reversible complex with the diol, allowing for regioselective acylation to furnish monobenzoylated products with high selectivity.[8]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Reaction Equilibrium	The accumulation of water, a byproduct, can drive the reaction in reverse (hydrolysis). Solution: Implement in-situ water removal using a Dean-Stark trap, molecular sieves, or by performing the reaction under vacuum.[4]
Inactive Catalyst/Enzyme	The catalyst may be inactive or poisoned. For enzymes, improper storage or handling can lead to deactivation. Solution: Use a fresh batch of catalyst. For enzymatic reactions, verify enzyme activity with a standard reaction and ensure optimal pH and temperature conditions.[4]
Insufficient Reaction Time	The reaction may not have reached completion. Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).[1] Extend the reaction time until no further consumption of starting material is observed.

| Poor Reagent Quality | Reactants or solvents may contain impurities (especially water) that interfere with the reaction. Solution: Ensure all reactants are pure and solvents are anhydrous. Use freshly distilled solvents and flame-dried glassware.[9] |

Problem 2: Slow Reaction Rate

Possible Cause	Troubleshooting Steps
Suboptimal Temperature	The reaction temperature is too low. Solution: Gradually increase the temperature while monitoring for any potential side reactions or degradation. Each enzyme has an optimal temperature range for activity.[4]
Insufficient Catalyst	The amount of catalyst is too low to effectively promote the reaction. Solution: Increase the catalyst loading. For enzymatic reactions, typical concentrations range from 1% to 10% (w/w) of the total substrates.[4]
Mass Transfer Limitation	In heterogeneous or enzymatic reactions, poor mixing can limit the interaction between reactants and the catalyst. Solution: Increase the agitation or stirring speed to improve mass transfer.[4]

| Substrate Inhibition | At high concentrations, the carboxylic acid or 1,7-heptanediol may inhibit the enzyme. Solution: Optimize the substrate molar ratio. Consider a fed-batch approach where one substrate is added gradually.[4] |

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for different esterification methods applicable to diols.

Method	Catalyst	Temperature (°C)	Typical Yield	Key Advantages
Fischer-Speier	H₂SO₄, p-TsOH	80 - 120 (Reflux)	60 - 90%	Cost-effective, scalable.[1]
Steglich	DCC/DMAP	0 - 25 (Room Temp)	>90%	Mild conditions, high yield.[1]
Enzymatic	Novozym 435	40 - 70	81 - 95%[7]	High selectivity, green.[1][[“]]
Tin-Catalyzed	Dibutyltin Oxide	180 - 220	>90%	High reactivity for polyesters.[3]

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of 1,7-Heptanediol

This protocol describes the synthesis of a di-ester of 1,7-heptanediol.

Materials:

• 1,7-Heptanediol (1.0 eq)

• Carboxylic Acid (2.2 eq)

• Concentrated Sulfuric Acid (H₂SO₄, ~2 mol%)

• Toluene (or another suitable solvent for azeotropic water removal)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Setup : Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser. Flame-dry all glassware before use.

• Reaction Mixture : To the flask, add 1,7-heptanediol, the carboxylic acid, and toluene.

• Catalyst Addition : While stirring, carefully add the concentrated sulfuric acid to the mixture.

• Reflux : Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitoring : Continue the reaction until the theoretical amount of water is collected or until TLC/GC analysis shows complete consumption of the diol.[1]

• Work-up :

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with saturated NaHCO₃ solution to neutralize the acid catalyst.[1]

  • Wash with brine to remove residual salts.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[1]

• Purification : Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: General experimental workflow for the esterification of 1,7-heptanediol.

Caption: Decision tree for troubleshooting low yield in esterification reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reaxis.com [reaxis.com]
• 4. benchchem.com [benchchem.com]
• 5. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications [mdpi.com]
• 6. consensus.app [consensus.app]
• 7. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 8. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 9. Troubleshooting [chem.rochester.edu]

Technical Support Center: Efficient 1,7-Heptanediol Synthesis

Welcome to the technical support center for the efficient synthesis of 1,7-Heptanediol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection, experimental protocols, and troubleshooting common issues encountered during the synthesis of 1,7-Heptanediol via catalytic hydrogenation of pimelic acid or its esters.

Frequently Asked Questions (FAQs)

Q1: What are the most promising catalytic systems for the synthesis of 1,7-heptanediol from pimelic acid or its esters?

A1: Bimetallic catalysts are highly effective for the hydrogenation of dicarboxylic acids and their esters to diols. Systems based on Ruthenium (Ru) or Rhenium (Re) have shown significant promise. Specifically, Ru-Sn and Re-Pd catalysts supported on materials like silica (B1680970) (SiO₂) or titania (TiO₂) are excellent candidates. Homogeneous catalysts, such as Rhodium-Molybdenum complexes, have also been reported for the reduction of related lactones to diols.

Q2: What are the typical reaction conditions for the catalytic hydrogenation of pimelic acid to 1,7-heptanediol?

A2: High pressure and elevated temperatures are generally required for this transformation. Hydrogen pressures can range from 50 to 150 bar, with temperatures typically between 150°C and 250°C. The choice of solvent is also crucial, with ethers like 1,4-dioxane (B91453) being commonly used.

Q3: What are the main side products I should expect during the synthesis of 1,7-heptanediol?

A3: The primary side product is often the corresponding lactone, ζ-heptanolide. This can arise from the partial reduction of one carboxylic acid group followed by intramolecular esterification. Other potential byproducts include incompletely hydrogenated intermediates and products from C-O hydrogenolysis under harsh conditions.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by taking aliquots from the reaction mixture at regular intervals and analyzing them using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). This will allow you to track the consumption of the starting material and the formation of the desired diol and any side products.

Q5: What are the recommended methods for purifying the crude 1,7-heptanediol?

A5: After the reaction, the heterogeneous catalyst should be removed by filtration. The solvent can then be removed under reduced pressure. The crude 1,7-heptanediol can be purified by vacuum distillation or recrystallization.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no conversion of starting material	1. Inactive catalyst. 2. Catalyst poisoning. 3. Insufficient hydrogen pressure or temperature. 4. Poor mixing.	1. Use a fresh batch of catalyst or regenerate the existing one. 2. Ensure all reagents and solvents are pure and free from potential poisons like sulfur compounds. 3. Gradually increase the hydrogen pressure and/or temperature within the safe limits of your reactor. 4. Ensure vigorous stirring to maintain a good catalyst slurry and facilitate gas-liquid mass transfer.
Low selectivity to 1,7-heptanediol (high lactone formation)	1. Reaction conditions favor lactone formation. 2. Catalyst is not selective enough.	1. Consider a two-step approach: first, convert the pimelic acid to the lactone at a higher temperature, then hydrogenate the lactone to the diol at a lower temperature. 2. Experiment with different bimetallic catalyst compositions (e.g., vary the Ru/Sn ratio) or different catalyst supports.
Catalyst deactivation during the reaction or in subsequent runs	1. Formation of metal hydroxides or oxides on the catalyst surface. 2. Leaching of the active metal into the reaction medium. 3. Fouling of the catalyst surface by polymeric byproducts.	1. Attempt to regenerate the catalyst by treating it with hydrogen at an elevated temperature. 2. Use a more stable catalyst support or modify the catalyst preparation method to improve metal-support interactions. 3. Wash the catalyst with a suitable solvent to remove adsorbed species.
Difficulty in separating the product from the reaction mixture	1. Formation of a complex mixture of products. 2. Product is co-eluting with impurities during chromatography.	1. Optimize reaction conditions to improve selectivity. 2. Try a different purification method, such as vacuum distillation, or use a different chromatographic stationary phase or solvent system.

Data Presentation: Catalyst Performance in Dicarboxylic Acid Hydrogenation

The following table summarizes illustrative performance data for various bimetallic catalysts in the hydrogenation of dicarboxylic acids to their corresponding diols. Please note that the data for pimelic acid is extrapolated from studies on similar substrates and should be considered as a starting point for optimization.

Catalyst	Substrate	Temperature (°C)	H₂ Pressure (bar)	Solvent	Conversion (%)	Diol Yield (%)	Selectivity (%)
Re-Pd/SiO₂	Adipic Acid	140	100	1,4-Dioxane	>95	89	>90
Ru-Sn/Al₂O₃	Dimethyl Adipate	250	90	None	98	92	94
Ir-Re/C	Adipic Acid	180	100	Water	100	52	52
Illustrative Data for Pimelic Acid Hydrogenation
Re-Pd/SiO₂	Pimelic Acid	150	120	1,4-Dioxane	>95	~85	~90
Ru-Sn/TiO₂	Dimethyl Pimelate	260	100	None	~97	~90	~93

Experimental Protocols

Protocol 1: Synthesis of 1,7-Heptanediol via Hydrogenation of Pimelic Acid using a Re-Pd/SiO₂ Catalyst

1. Catalyst Preparation (Impregnation Method): a. Dissolve the required amounts of HReO₄ and PdCl₂ in deionized water. b. Add silica (SiO₂) support to the solution with constant stirring. c. Evaporate the water at 80°C under reduced pressure. d. Dry the resulting solid at 120°C for 12 hours. e. Calcine the catalyst in air at 400°C for 3 hours. f. Reduce the catalyst under a flow of hydrogen at 400°C for 2 hours prior to use.

2. Hydrogenation Reaction: a. In a high-pressure autoclave, add pimelic acid (1 equivalent), the Re-Pd/SiO₂ catalyst (5 mol% based on pimelic acid), and 1,4-dioxane as the solvent. b. Seal the autoclave and purge it several times with nitrogen, followed by hydrogen. c. Pressurize the reactor with hydrogen to 120 bar. d. Heat the reactor to 150°C with vigorous stirring. e. Maintain these conditions for 24-48 hours, monitoring the reaction progress by GC analysis of withdrawn samples. f. After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

3. Product Isolation and Purification: a. Filter the reaction mixture to remove the catalyst. b. Remove the 1,4-dioxane from the filtrate by rotary evaporation. c. Purify the resulting crude 1,7-heptanediol by vacuum distillation.

Mandatory Visualization

Experimental Workflow for 1,7-Heptanediol Synthesis

Caption: Experimental workflow for the synthesis of 1,7-Heptanediol.

Logical Relationship of Troubleshooting Steps

Caption: Troubleshooting logic for 1,7-Heptanediol synthesis.

Reference Data & Comparative Studies

Comparative NMR Spectral Analysis of 1,7-Heptanediol and Its Homologs

A detailed guide to the ¹H and ¹³C NMR spectral characteristics of 1,7-heptanediol, with a comparative analysis against 1,6-hexanediol (B165255) and 1,8-octanediol. This guide provides researchers, scientists, and drug development professionals with key spectral data, a detailed experimental protocol for data acquisition, and a structural visualization to aid in spectral interpretation.

This guide presents a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,7-heptanediol. For a thorough comparison, spectral data for its shorter and longer chain homologs, 1,6-hexanediol and 1,8-octanediol, are also provided. The data, including chemical shifts (δ), signal multiplicities, coupling constants (J), and integration values, are summarized in clear, tabular formats to facilitate objective comparison. A detailed experimental protocol outlines the methodology for acquiring high-quality NMR spectra for these aliphatic diols.

¹H and ¹³C NMR Spectral Data Comparison

The chemical structure of these simple α,ω-diols dictates a symmetrical pattern in their NMR spectra. The protons and carbons are labeled starting from the hydroxyl-bearing carbon (position 1) and moving towards the center of the alkyl chain.

1,7-Heptanediol: Spectral Data

¹H NMR (Proton NMR) Data

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-1 (-CH₂OH)	~3.64	Triplet (t)	4H	~6.6
H-2 (-CH₂CH₂OH)	~1.57	Quintet	4H	Not Reported
H-3, H-4, H-5 (-CH₂-)	~1.35	Multiplet (m)	6H	Not Reported
-OH	Variable	Singlet (s)	2H	-

¹³C NMR (Carbon NMR) Data

Carbons (Position)	Chemical Shift (δ, ppm)
C-1 (-CH₂OH)	~63.0
C-2 (-CH₂CH₂OH)	~32.8
C-3 (-CH₂CH₂CH₂OH)	~25.7
C-4 (Central -CH₂-)	~29.2

Comparative Spectral Data: 1,6-Hexanediol and 1,8-Octanediol

The following tables provide the ¹H and ¹³C NMR spectral data for 1,6-hexanediol and 1,8-octanediol, offering a clear comparison based on alkyl chain length.

1,6-Hexanediol

¹H NMR Data

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-1 (-CH₂OH)	~3.65	Triplet (t)	4H	~6.5
H-2 (-CH₂CH₂OH)	~1.58	Quintet	4H	Not Reported
H-3 (-CH₂CH₂CH₂OH)	~1.40	Multiplet (m)	4H	Not Reported
-OH	Variable	Singlet (s)	2H	-

¹³C NMR Data

Carbons (Position)	Chemical Shift (δ, ppm)
C-1 (-CH₂OH)	~62.9
C-2 (-CH₂CH₂OH)	~32.7
C-3 (-CH₂CH₂CH₂OH)	~25.6

1,8-Octanediol

¹H NMR Data

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-1 (-CH₂OH)	~3.64	Triplet (t)	4H	~6.6
H-2 (-CH₂CH₂OH)	~1.56	Quintet	4H	Not Reported
H-3, H-4 (-CH₂-)	~1.33	Multiplet (m)	8H	Not Reported
-OH	Variable	Singlet (s)	2H	-

¹³C NMR Data

Carbons (Position)	Chemical Shift (δ, ppm)
C-1 (-CH₂OH)	~63.1
C-2 (-CH₂CH₂OH)	~32.9
C-3 (-CH₂CH₂CH₂OH)	~25.8
C-4 (-CH₂CH₂CH₂CH₂OH)	~29.4

Experimental Protocol for NMR Analysis

This section provides a detailed methodology for the ¹H and ¹³C NMR spectral analysis of short-chain aliphatic diols.

1. Sample Preparation:

• Weigh approximately 10-20 mg of the diol sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆). The choice of solvent may depend on the sample's solubility and the desired resolution of the hydroxyl proton signal.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent, for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure good signal dispersion and resolution.

• The spectrometer's magnetic field should be locked onto the deuterium (B1214612) signal of the solvent.

• The sample temperature should be maintained at a constant value, typically 298 K (25 °C).

3. ¹H NMR Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

• Spectral Width: Typically 12-15 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds to allow for full relaxation of the protons between scans.

• Number of Scans: 8-16 scans are generally sufficient for a good signal-to-noise ratio.

4. ¹³C NMR Data Acquisition Parameters:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum and enhance the signal-to-noise ratio.

• Spectral Width: Typically 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128-1024) is required.

5. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase and baseline correct the resulting spectrum.

• Calibrate the chemical shift axis using the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Visualization of 1,7-Heptanediol Structure and NMR Assignments

The following diagram illustrates the chemical structure of 1,7-heptanediol with labeled proton and carbon environments, providing a visual aid for interpreting the NMR spectral data.

Caption: Chemical structure of 1,7-heptanediol with corresponding NMR assignments.

A Comparative Guide to the FTIR Spectrum of 1,7-Heptanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the Fourier-Transform Infrared (FTIR) spectrum of 1,7-Heptanediol, offering a comparison with similar linear diols, 1,6-Hexanediol and 1,8-Octanediol. This document outlines the characteristic spectral features of these compounds and provides a standardized experimental protocol for obtaining their FTIR spectra.

Interpreting the Spectroscopic Data

The FTIR spectrum of 1,7-Heptanediol is characterized by the presence of functional groups inherent to its structure as a long-chain diol. The key absorption bands are attributed to the hydroxyl (-OH) and alkyl (C-H) groups. Comparison with shorter and longer chain diols, such as 1,6-Hexanediol and 1,8-Octanediol, reveals subtle shifts in the fingerprint region that can be correlated with the length of the carbon chain.

Quantitative Data Summary

The following table summarizes the principal FTIR absorption peaks for 1,7-Heptanediol and its counterparts. These values are compiled from various spectral databases and literature sources.

Functional Group	Vibration Mode	1,7-Heptanediol (cm⁻¹)	1,6-Hexanediol (cm⁻¹)	1,8-Octanediol (cm⁻¹)
O-H	Stretching (broad)	~3330	~3330	~3330
C-H	Asymmetric Stretch	~2925	~2930	~2920
C-H	Symmetric Stretch	~2855	~2855	~2850
C-H	Bending (Scissoring)	~1465	~1465	~1465
C-O	Stretching	~1060	~1065	~1058
C-C	Skeletal Vibrations	Fingerprint Region	Fingerprint Region	Fingerprint Region

Note: The exact peak positions may vary slightly depending on the sample preparation and the physical state of the sample (e.g., neat liquid, KBr pellet).

Experimental Protocol for FTIR Analysis

A standardized protocol is essential for obtaining reproducible and high-quality FTIR spectra. The following procedure is recommended for the analysis of 1,7-Heptanediol and similar diols.

Materials:

• 1,7-Heptanediol (or other diol)

• FTIR Spectrometer with a Diamond ATR accessory

• Methanol or isopropanol (B130326) for cleaning

• Lint-free wipes

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum to account for atmospheric CO₂ and water vapor.

• Sample Application: Place a small amount of the 1,7-Heptanediol sample directly onto the ATR crystal. If the sample is solid at room temperature, it can be gently pressed to ensure good contact with the crystal.

• Spectrum Acquisition: Collect the sample spectrum over a range of 4000 to 400 cm⁻¹. A typical acquisition involves 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The acquired spectrum should be baseline corrected and normalized for comparison.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent and a lint-free wipe after each measurement.

Visualizing the Workflow and Molecular Correlations

The following diagrams illustrate the logical workflow for FTIR analysis and the correlation between the molecular structure of 1,7-Heptanediol and its characteristic FTIR peaks.

Caption: A flowchart illustrating the key steps in performing an FTIR analysis of a chemical sample.

Caption: A diagram showing the relationship between the functional groups in 1,7-Heptanediol and their corresponding FTIR absorption peaks.

Mass Spectrometry Fragmentation of 1,7-Heptanediol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 1,7-heptanediol. For comparative purposes, the fragmentation patterns of 1,6-hexanediol (B165255) and 1,8-octanediol (B150283) are also presented. This document offers insights into the fragmentation mechanisms of linear α,ω-diols and provides a standardized experimental protocol for their analysis.

Comparative Fragmentation Patterns of Linear α,ω-Diols

The mass spectra of 1,7-heptanediol and its shorter and longer chain analogs, 1,6-hexanediol and 1,8-octanediol, exhibit characteristic fragmentation patterns under electron ionization. A comparison of the major fragments and their relative intensities provides valuable information for the structural elucidation of these compounds.

Compound	Molecular Weight ( g/mol )	Key Fragment Ions (m/z) and their Relative Intensities
1,6-Hexanediol	118.17	100 (M-18, Loss of H₂O), 82, 70, 55, 42 (Base Peak)
1,7-Heptanediol	132.20	114 (M-18, Loss of H₂O), 96, 81, 68, 55 (Base Peak), 41
1,8-Octanediol	146.23	128 (M-18, Loss of H₂O), 110, 98, 83, 69, 55, 43 (Base Peak)

Proposed Fragmentation Pathway of 1,7-Heptanediol

The fragmentation of 1,7-heptanediol upon electron ionization is primarily driven by the presence of the two hydroxyl groups. The initial event is the removal of an electron to form the molecular ion ([M]⁺˙). The subsequent fragmentation pathways involve the loss of water, alpha-cleavage, and cleavage of the hydrocarbon chain.

A significant fragmentation pathway involves the initial loss of a water molecule (H₂O, 18 Da) from the molecular ion to form the [M-18]⁺˙ ion at m/z 114. This is a common fragmentation for alcohols. Subsequent fragmentations of the hydrocarbon chain lead to the formation of smaller carbocations. The base peak at m/z 55 is likely due to a stable C₄H₇⁺ cation. Other prominent peaks arise from various C-C bond cleavages along the alkyl chain.

Caption: Proposed fragmentation pathway of 1,7-Heptanediol under EI-MS.

Experimental Protocol for GC-MS Analysis of Short-Chain Diols

This protocol outlines a general procedure for the analysis of short-chain diols like 1,7-heptanediol using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of the diol standard (e.g., 1 mg/mL) in a suitable volatile solvent such as methanol (B129727) or ethanol.

• Sample Dilution: Dilute the stock solution to an appropriate concentration for GC-MS analysis (e.g., 1-10 µg/mL) using the same solvent.

• Derivatization (Optional): For improved volatility and chromatographic peak shape, derivatization can be performed. A common method is silylation using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), is typically suitable.

  • Dimensions: 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: 250 °C for 5 minutes.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 300.

• Ion Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

3. Data Analysis

• Identify the peaks in the total ion chromatogram (TIC).

• Obtain the mass spectrum for each peak.

• Compare the obtained mass spectra with a reference library (e.g., NIST) for compound identification.

• Analyze the fragmentation patterns to confirm the structure of the analytes.

Comparing the properties of 1,7-Heptanediol with 1,6-Hexanediol

A Comparative Guide to 1,7-Heptanediol and 1,6-Hexanediol for Researchers and Drug Development Professionals

In the landscape of chemical reagents used in research and drug development, the selection of appropriate bifunctional molecules is critical for the success of experimental design and product formulation. Among these, aliphatic diols play a significant role as linkers, solvents, and building blocks for various macromolecules. This guide provides a detailed comparison of two such diols: 1,7-Heptanediol and 1,6-Hexanediol, focusing on their physicochemical properties, relevant applications, and safety profiles to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Comparative Analysis

The fundamental differences in the physical and chemical properties of 1,7-Heptanediol and 1,6-Hexanediol arise from the variation in their carbon chain length. 1,7-Heptanediol, with its additional methylene (B1212753) group, exhibits distinct characteristics compared to its six-carbon counterpart. These properties are summarized in the table below.

Table 1: Comparison of Physicochemical Properties

Property	1,7-Heptanediol	1,6-Hexanediol
Molecular Formula	C₇H₁₆O₂	C₆H₁₄O₂
Molecular Weight	132.20 g/mol	118.17 g/mol [1]
Appearance	Colorless to light yellow liquid	White crystalline solid or colorless liquid[2]
Melting Point	17-19 °C	42 °C[1]
Boiling Point	259 °C	250 °C[1]
Density	0.951 g/mL at 25 °C	0.967 g/cm³[1]
Water Solubility	Soluble	500 g/L[1]
Flash Point	113 °C (closed cup)	136 °C
Refractive Index	n20/D 1.455	n20/D 1.457

The longer carbon chain in 1,7-Heptanediol results in a lower melting point, making it a liquid at room temperature, which can be advantageous for certain formulation processes. Conversely, the solid nature of 1,6-Hexanediol at room temperature may be preferable for applications requiring solid-phase handling.

Figure 1. Influence of carbon chain length on key physical properties of diols.

Applications in Research and Drug Development

Both diols find utility in various scientific and pharmaceutical applications, with their suitability dictated by their respective properties.

Polymer Synthesis and Biomaterials

1,6-Hexanediol is extensively used in the production of polyesters and polyurethanes, where it acts as a chain extender to enhance flexibility and durability.[3] Its bifunctional nature allows for the creation of polymers with tailored mechanical properties. 1,7-Heptanediol can also be used in polymer synthesis, and its longer, more flexible chain can impart different mechanical properties to the resulting polymers, a factor to consider in the development of novel biomaterials or drug delivery matrices.[4]

Solvents and Excipients in Formulations

In the pharmaceutical industry, both diols can serve as solvents or co-solvents to improve the solubility of active pharmaceutical ingredients (APIs).[3][5] 1,7-Heptanediol's liquid state at room temperature and its humectant properties make it a useful excipient in cosmetic and topical formulations.[4] 1,6-Hexanediol is also used in pharmaceutical and cosmetic formulations as a solvent and to aid in the stability of active ingredients.[3][6]

Probes for Studying Liquid-Liquid Phase Separation

A significant application for these diols in cell biology research is the disruption of biomolecular condensates formed through liquid-liquid phase separation (LLPS). 1,6-Hexanediol is a widely used chemical tool to dissolve these liquid-like droplets, primarily by interfering with weak hydrophobic interactions.[7] Although less commonly cited, 1,7-Heptanediol can also be used for this purpose, and its increased hydrophobicity may offer differential effects on various types of condensates.[8]

Experimental Protocols

General Protocol for Polyurethane Synthesis

This protocol provides a general framework for synthesizing polyurethanes using either 1,7-Heptanediol or 1,6-Hexanediol as a chain extender.

Materials:

• Diisocyanate (e.g., Methylene diphenyl diisocyanate - MDI)

• Macroglycol (e.g., Poly(tetrahydrofuran))

• Chain Extender (1,7-Heptanediol or 1,6-Hexanediol)

• Catalyst (e.g., Dibutyltin dilaurate)

• Solvent (e.g., Tetrahydrofuran - THF)

Procedure:

• Prepolymer Synthesis: In a reaction vessel under an inert atmosphere (e.g., nitrogen), react the macroglycol with an excess of the diisocyanate at a controlled temperature (e.g., 70-80°C) with stirring. The reaction is monitored until the desired isocyanate content is achieved.

• Chain Extension: The prepolymer is dissolved in a suitable solvent. The chain extender (1,7-Heptanediol or 1,6-Hexanediol), also dissolved in a solvent, is added dropwise to the prepolymer solution with vigorous stirring. The catalyst is added to facilitate the reaction.

• Curing: The resulting polyurethane solution is cast onto a suitable surface, and the solvent is evaporated. The polymer is then cured at an elevated temperature to complete the reaction.

The choice between 1,7-Heptanediol and 1,6-Hexanediol will influence the hard segment domains of the polyurethane, thereby affecting its final mechanical and thermal properties.

Figure 2. A generalized experimental workflow for utilizing aliphatic diols to probe liquid-liquid phase separation.

Toxicological Profile

Both 1,7-Heptanediol and 1,6-Hexanediol are generally considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken.

Table 2: Comparative Toxicological Data

Toxicological Endpoint	1,7-Heptanediol	1,6-Hexanediol
Acute Oral Toxicity	Data not readily available, but generally considered low.	Low acute toxicity.[9]
Skin Irritation	Shall not be classified as corrosive/irritant to skin.[10]	Not irritating to the skin.[9]
Eye Irritation	Shall not be classified as seriously damaging to the eye or eye irritant.[10]	Not irritating to the eyes.[9]
Mutagenicity	Shall not be classified as germ cell mutagenic.[10]	Does not cause mutagenic effects in in vitro tests.[9]
Carcinogenicity	Shall not be classified as carcinogenic.[10]	No carcinogenicity data, but not expected based on negative mutagenicity.[9]

While both compounds have a favorable safety profile for many applications, it is crucial to consult the specific Safety Data Sheet (SDS) for detailed handling and disposal information.[10][11]

Conclusion

1,7-Heptanediol and 1,6-Hexanediol, while structurally similar, offer a nuanced choice for researchers and drug development professionals. The key differentiator is the additional methylene group in 1,7-Heptanediol, which renders it a liquid at room temperature and increases its hydrophobicity. This can be a deciding factor in formulation and synthesis processes. For applications requiring a solid, higher-melting-point diol, 1,6-Hexanediol is the preferred choice. In the context of probing biomolecular condensates, the differential hydrophobicity between the two may provide a valuable tool for dissecting the nature of the interactions driving phase separation. Ultimately, the selection between these two diols should be based on a careful consideration of the specific requirements of the application, including desired physical state, mechanical properties in polymers, and solvent characteristics.

References

• 1. 1,6-Hexanediol - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. sarchemlabs.com [sarchemlabs.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Page loading... [guidechem.com]
• 6. sarchemlabs.com [sarchemlabs.com]
• 7. 1,6-Hexanediol, commonly used to dissolve liquid–liquid phase separated condensates, directly impairs kinase and phosphatase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. jcia-bigdr.jp [jcia-bigdr.jp]
• 10. carlroth.com [carlroth.com]
• 11. carlroth.com [carlroth.com]

The "Odd-Even" Effect: A Comparative Performance Analysis of 1,7-Heptanediol and 1,8-Octanediol in Polymer Synthesis

A detailed guide for researchers, scientists, and drug development professionals on the nuanced performance differences between polymers derived from 1,7-Heptanediol and 1,8-Octanediol, supported by established principles and illustrative experimental data.

The selection of diol monomers is a critical determinant in the synthesis of polyesters and polyurethanes, profoundly influencing the thermal and mechanical properties of the resulting polymers. A subtle yet significant factor in this selection is the number of carbon atoms in the aliphatic diol chain. This guide provides a comparative analysis of polymers synthesized with 1,7-Heptanediol (a C7, "odd" diol) and 1,8-Octanediol (a C8, "even" diol), highlighting the "odd-even effect" on key performance characteristics. This phenomenon, where polymers with an even number of carbons in their repeating units exhibit distinct properties from those with an odd number, is crucial for the rational design of polymers for specialized applications, including in the pharmaceutical and biomedical fields.

The Odd-Even Effect: Impact on Polymer Properties

The difference of a single methylene (B1212753) group between 1,7-Heptanediol and 1,8-Octanediol leads to significant variations in the packing efficiency of the resulting polymer chains. Polymers derived from diols with an even number of carbon atoms, such as 1,8-Octanediol, tend to have higher melting points and a greater propensity for crystallization. This is attributed to a more favorable packing of the polymer chains in the crystalline lattice. In contrast, the asymmetry of polymers based on odd-numbered diols like 1,7-Heptanediol can disrupt this packing, leading to lower melting points and reduced crystallinity.

Performance Comparison in Polyesters

In aliphatic polyesters, the choice between 1,7-Heptanediol and 1,8-Octanediol will significantly influence the material's thermal and mechanical behavior. The following table summarizes the expected performance differences based on the odd-even effect, with illustrative data synthesized from various studies on aliphatic polyesters.

Table 1: Comparative Performance of Polyesters based on 1,7-Heptanediol and 1,8-Octanediol (Illustrative Data)

Property	Polyester with 1,7-Heptanediol (Odd)	Polyester with 1,8-Octanediol (Even)	Rationale
Thermal Properties
Melting Temperature (Tm)	Lower	Higher	More efficient chain packing in even-numbered diol polymers leads to a more stable crystal lattice.
Glass Transition Temp. (Tg)	Generally lower	Generally higher	Increased chain flexibility in odd-numbered diol polymers.
Crystallization Rate	Slower	Faster	The symmetrical nature of even-numbered diol polymers facilitates faster crystallization.
Thermal Decomposition Temp. (Td)	Similar	Similar	Primarily dependent on the stability of the ester bonds, with minor influence from the diol chain length in this range.
Mechanical Properties
Tensile Strength	Generally lower	Generally higher	Higher crystallinity in even-numbered diol polymers contributes to greater strength.
Young's Modulus	Generally lower	Generally higher	Reflects the higher stiffness associated with higher crystallinity.
Elongation at Break	Generally higher	Generally lower	The lower crystallinity of odd-numbered diol polymers allows for greater chain mobility and deformation.

Note: The values presented are illustrative and can vary based on the specific dicarboxylic acid used, the polymerization conditions, and the resulting molecular weight of the polymer.

Performance Comparison in Polyurethanes

The odd-even effect also manifests in polyurethanes, where the diol acts as a chain extender, influencing the organization of the hard segments. The symmetry of 1,8-Octanediol can lead to more ordered and crystalline hard domains, impacting the overall mechanical and thermal properties.

Table 2: Comparative Performance of Polyurethanes based on 1,7-Heptanediol and 1,8-Octanediol (Illustrative Data)

Property	Polyurethane with 1,7-Heptanediol	Polyurethane with 1,8-Octanediol	Rationale
Thermal Properties
Hard Segment Melting Temp. (Tm,HS)	Lower	Higher	Better packing and hydrogen bonding in the hard domains formed with even-numbered diols.
Glass Transition Temp. (Tg)	Generally lower	Generally higher	The more ordered hard segments in even-numbered diol polyurethanes can increase the overall stiffness.
Thermal Stability	Similar	Similar	Primarily influenced by the urethane (B1682113) linkage and the polyol soft segment.
Mechanical Properties
Tensile Strength	Generally lower	Generally higher	More effective physical crosslinking from the well-ordered hard domains in even-numbered diol polyurethanes.
Hardness (Shore)	Generally lower	Generally higher	Reflects the increased rigidity from more crystalline hard segments.
Elongation at Break	Generally higher	Generally lower	Less constrained soft segments in polyurethanes with less ordered hard domains.

Note: The properties of polyurethanes are highly dependent on the type of diisocyanate, the polyol soft segment, and the hard segment content.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these polymers are crucial for reproducible research.

Synthesis of Aliphatic Polyesters via Melt Polycondensation

• Reactant Charging : A reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet is charged with equimolar amounts of the diol (1,7-Heptanediol or 1,8-Octanediol) and a dicarboxylic acid (e.g., adipic acid). A catalyst, such as titanium (IV) isopropoxide (approx. 250 ppm), is added.

• Esterification : The mixture is heated to 180-200°C under a slow stream of nitrogen. Water is continuously removed as a byproduct and collected. This stage is typically continued for 2-4 hours.

• Polycondensation : The temperature is gradually increased to 220-240°C, and a vacuum (typically <1 mbar) is applied. This facilitates the removal of the diol and promotes an increase in the polymer's molecular weight. The reaction is continued until the desired melt viscosity is achieved, which can take several hours.

• Polymer Recovery : The molten polymer is then extruded from the reactor and cooled, typically by quenching in water, before being pelletized for subsequent analysis.

Characterization of Polymer Properties

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1H and 13C NMR are used to confirm the chemical structure of the synthesized polymers.

• Gel Permeation Chromatography (GPC) : Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymers.

• Differential Scanning Calorimetry (DSC) : Used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc). A typical procedure involves heating the sample to a temperature above its melting point to erase its thermal history, cooling it at a controlled rate (e.g., 10°C/min) to observe crystallization, and then reheating at the same rate to observe the glass transition and melting.

• Thermogravimetric Analysis (TGA) : Evaluates the thermal stability of the polymer by measuring its weight loss as a function of temperature, typically under a nitrogen atmosphere.

• Tensile Testing : Performed on a universal testing machine using dog-bone shaped specimens, according to ASTM D638 standard, to determine tensile strength, Young's modulus, and elongation at break.

• Dynamic Mechanical Analysis (DMA) : Provides information on the viscoelastic properties of the polymers, including the storage modulus, loss modulus, and tan delta, as a function of temperature.

Visualizing the Concepts

The following diagrams illustrate the key concepts discussed in this guide.

Polyester Synthesis Workflow

The Odd-Even Effect on Polymer Properties

Validating the Purity of 1,7-Heptanediol: A Comparative Guide to Analytical Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount. 1,7-Heptanediol, a versatile diol used in the synthesis of polymers, pharmaceuticals, and cosmetics, is no exception. Its purity can significantly impact reaction yields, product quality, and the safety of the final product. This guide provides a comprehensive comparison of analytical methods for validating the purity of 1,7-Heptanediol, complete with experimental protocols and supporting data to aid in the selection of the most appropriate technique.

Comparison of Analytical Methods

A multi-faceted approach is often employed to determine the purity of a compound like 1,7-Heptanediol. The primary methods include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers distinct advantages and is suited for detecting different types of impurities.

Analytical Method	Principle	Primary Use Case for 1,7-Heptanediol	Strengths	Limitations
Gas Chromatography (GC)	Separation of volatile compounds based on their boiling points and interactions with a stationary phase.	Quantification of volatile organic impurities and overall purity assessment.	High resolution for volatile compounds, excellent sensitivity with a Flame Ionization Detector (FID), well-established methods.	Requires derivatization for non-volatile impurities, thermal degradation of labile compounds is possible.
High-Performance Liquid Chromatography (HPLC)	Separation of compounds in a liquid mobile phase based on their interactions with a solid stationary phase.	Detection of non-volatile impurities, such as oligomers or involatile starting materials.	Suitable for a wide range of compounds, non-destructive, various detection methods available (e.g., Refractive Index Detector - RID).	Can be less sensitive for compounds lacking a UV chromophore, may require longer analysis times.
Quantitative ¹H NMR (qNMR)	Measures the nuclear magnetic resonance of hydrogen atoms to provide structural information and quantitative data based on signal integration.	Absolute purity determination without the need for a specific reference standard of the analyte, structural confirmation.	Inherently quantitative, provides structural information, non-destructive.	Lower sensitivity compared to chromatographic methods, requires a high-purity internal standard, complex mixtures can lead to signal overlap.
Karl Fischer Titration	Titrimetric method that reacts specifically with water.	Accurate determination of water content.	Highly specific for water, very accurate and precise.	Only measures water content.

Potential Impurities in 1,7-Heptanediol

Understanding the potential impurities is crucial for developing effective analytical methods. A common synthesis route for 1,7-Heptanediol involves the reduction of dimethyl pimelate (B1236862) with a reducing agent like lithium aluminum hydride in a solvent such as tetrahydrofuran (B95107) (THF).[1] Based on this, likely impurities include:

• Unreacted Starting Material: Dimethyl pimelate.

• Partially Reacted Intermediate: 7-hydroxyheptanoic acid methyl ester.

• Solvent Residue: Tetrahydrofuran (THF).

• Water: Diols are often hygroscopic.

• Oligomers: Formed through side reactions.

Experimental Protocols

Below are detailed methodologies for the key analytical techniques.

Gas Chromatography (GC-FID) for Purity and Volatile Impurities

This method is suitable for quantifying the purity of 1,7-Heptanediol and detecting volatile impurities like residual THF.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID).

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Sample Preparation:

• Accurately weigh approximately 100 mg of the 1,7-Heptanediol sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with methanol (B129727).

GC Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 5 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Data Analysis: The purity is calculated based on the area percent of the 1,7-Heptanediol peak relative to the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC-RID) for Non-Volatile Impurities

This method is designed to detect less volatile impurities such as unreacted starting esters and potential oligomers.

Instrumentation:

• HPLC system with a Refractive Index Detector (RID).

• Column: Diol or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Sample Preparation:

• Accurately weigh approximately 50 mg of the 1,7-Heptanediol sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the mobile phase.

HPLC Conditions:

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• RID Temperature: 35°C.

• Injection Volume: 20 µL.

Data Analysis: The presence of impurities is determined by comparing the chromatogram of the sample to that of a high-purity standard.

Quantitative ¹H NMR (qNMR) for Absolute Purity

qNMR allows for the determination of the absolute purity of 1,7-Heptanediol using a certified internal standard.

Instrumentation:

• NMR Spectrometer (400 MHz or higher).

• 5 mm NMR tubes.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1,7-Heptanediol sample into a vial.

• Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid) into the same vial.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

• Number of Scans: 8 or higher for good signal-to-noise.

Data Analysis: The purity of 1,7-Heptanediol is calculated using the following formula:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• std = Internal Standard

• analyte = 1,7-Heptanediol

Karl Fischer Titration for Water Content

This is a standard method for the accurate determination of water in the sample.[2][3][4][5][6]

Instrumentation:

• Volumetric or Coulometric Karl Fischer Titrator.

Procedure: Follow the instrument manufacturer's instructions. A suitable solvent for diols, such as a mixture of methanol and formamide, may be required.

Visualizations

The following diagrams illustrate the logical workflow for purity validation and the relationship between the different analytical methods.

Caption: Experimental workflow for the purity validation of 1,7-Heptanediol.

Caption: Logical relationship between purity assessment and analytical methods.

References

• 1. 1,7-Heptanediol synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 4. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

A Comparative Guide to 1,7-Heptanediol and Glycerin in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Overview of Cosmetic Properties

Both 1,7-Heptanediol and glycerin are polyols used in cosmetic formulations for their functional properties. Glycerin is a well-established and extensively studied humectant, while 1,7-Heptanediol is a longer-chain diol also recognized for its moisturizing and antimicrobial properties.[1]

Property	1,7-Heptanediol	Glycerin
Primary Function	Humectant, Emollient, Antimicrobial/Preservative Booster	Humectant
Mechanism of Action	Attracts and holds water, provides a smooth feel, disrupts microbial cell membranes.	Attracts and holds water from the atmosphere and deeper skin layers.
Skin Feel	Generally described as having a lighter, less tacky feel compared to glycerin.	Can have a tacky or sticky feel at higher concentrations.
Antimicrobial Activity	Possesses inherent antimicrobial properties.	Exhibits antimicrobial effects at high concentrations due to low water activity.
Solubility	Soluble in water.	Soluble in water.

Skin Hydration Efficacy

Glycerin is considered the gold standard humectant in cosmetics, with numerous studies demonstrating its ability to increase stratum corneum hydration. While 1,7-Heptanediol is also used for its moisturizing properties, there is a lack of publicly available, peer-reviewed studies that quantify its skin hydration efficacy with the same rigor as glycerin. One study noted that heptanediol is "neutral in terms of hydration," suggesting its primary benefit may not be as a powerful humectant but rather in its other functional properties.

Experimental Protocol: In-Vivo Skin Hydration Measurement

A standard method to evaluate the skin hydration potential of a cosmetic ingredient is through in-vivo studies using a Corneometer®.

Objective: To measure the change in stratum corneum hydration after topical application of a formulation containing the test ingredient.

Methodology:

• Subject Recruitment: A panel of healthy volunteers with normal to dry skin is recruited.

• Acclimatization: Subjects are acclimatized in a room with controlled temperature and humidity for a specified period before measurements.

• Baseline Measurement: Baseline skin hydration is measured on designated test sites on the forearm using a Corneometer® CM 825.[2][3][4][5][6] This instrument measures the electrical capacitance of the skin, which correlates with its water content.[2][3][4][5][6]

• Product Application: A standardized amount of the test formulation (e.g., a cream containing 1,7-Heptanediol or glycerin) and a placebo control are applied to the respective test sites.

• Post-Application Measurements: Corneometer® readings are taken at predefined time points (e.g., 1, 2, 4, 8, and 24 hours) after product application.

• Data Analysis: The change in skin hydration from baseline is calculated for each test site. Statistical analysis is performed to determine the significance of the hydration effect of the test ingredient compared to the placebo.

Antimicrobial Efficacy

1,7-Heptanediol is known to possess antimicrobial properties and is often used as a preservative booster in cosmetic formulations.[1] Glycerin, at high concentrations, can also inhibit microbial growth by reducing water activity. However, its primary role is not as a broad-spectrum antimicrobial.

Experimental Protocol: Preservative Efficacy Test (Challenge Test)

The antimicrobial efficacy of a cosmetic ingredient is typically evaluated using a preservative efficacy test, also known as a challenge test, following standards such as USP <51> or ISO 11930.

Objective: To determine the effectiveness of a preservative system in a cosmetic formulation against microbial challenge.

Methodology:

• Product Inoculation: The cosmetic formulation containing the test ingredient is inoculated with a mixed culture of specified microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, Aspergillus brasiliensis).

• Incubation: The inoculated product is incubated at a controlled temperature.

• Microbial Enumeration: At specified time intervals (e.g., 7, 14, and 28 days), samples are taken from the product, and the number of viable microorganisms is determined.

• Evaluation Criteria: The reduction in the microbial count over time is compared against the acceptance criteria defined in the relevant standard (e.g., USP <51> requires a certain log reduction in bacteria and no increase in yeast and mold).

Sensory Profile

The sensory profile, or "skin feel," of a cosmetic ingredient is a critical factor in consumer acceptance. Glycerin is known for its potential to impart a tacky or sticky sensation at higher concentrations, whereas longer-chain diols like 1,7-Heptanediol are generally perceived to have a lighter and smoother feel.

Experimental Protocol: Quantitative Sensory Panel Evaluation

A trained sensory panel is used to quantitatively assess the sensory characteristics of cosmetic formulations.

Objective: To obtain an objective and reproducible sensory profile of a cosmetic formulation containing the test ingredient.

Methodology:

• Panelist Training: A panel of individuals is trained to identify and quantify specific sensory attributes of cosmetic products (e.g., spreadability, tackiness, smoothness, residue).

• Product Evaluation: Panelists are provided with blinded samples of the test formulations (e.g., creams containing 1,7-Heptanediol or glycerin at various concentrations) and a reference.

• Attribute Scoring: Panelists evaluate each product based on the predefined sensory attributes and assign a score for each attribute on a standardized scale.

• Data Analysis: The scores for each attribute are statistically analyzed to generate a sensory profile for each formulation. This data can be visualized using spider plots for easy comparison.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. rahnwebsite-live-0f02c1fc49a9462abe717-20bbae1.aldryn-media.com [rahnwebsite-live-0f02c1fc49a9462abe717-20bbae1.aldryn-media.com]
• 3. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 4. Corneometer | PPTX [slideshare.net]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Plasticizers Derived from 1,7-Heptanediol and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is critical in the formulation of polymeric materials, influencing flexibility, durability, and safety. This guide provides a comparative overview of the expected performance of plasticizers derived from 1,7-Heptanediol against common alternative plasticizers. While specific experimental data for 1,7-Heptanediol-derived plasticizers is not extensively available in peer-reviewed literature, this analysis extrapolates from data on analogous linear alkyl diol dibenzoates to provide valuable insights for research and development.[1]

Performance Data Summary

The efficacy of a plasticizer is determined by its ability to enhance the flexibility and workability of a polymer, primarily by lowering its glass transition temperature (Tg).[1] Key performance indicators include plasticizing efficiency, mechanical properties, and resistance to migration and volatilization. The following table summarizes the performance of various plasticizers in Polyvinyl Chloride (PVC) formulations. Data for the hypothetical 1,7-Heptanediol Dibenzoate is estimated based on trends observed in shorter-chain diol dibenzoates.

Plasticizer	Type	Glass Transition Temp. (°C)	Tensile Strength (MPa)	Elongation at Break (%)	Volatility (% weight loss)	Migration in Hexane (% weight loss)
1,7-Heptanediol Dibenzoate (Estimated)	Diol Dibenzoate	~15-20	~18-22	~350-400	Low	Low
1,5-Pentanediol Dibenzoate	Diol Dibenzoate	18.5	19.8	380	Low	Low
1,6-Hexanediol Dibenzoate	Diol Dibenzoate	20.1	20.5	360	Low	Low
Di(2-ethylhexyl) phthalate (B1215562) (DEHP)	Phthalate	22.3	21.4	350	Moderate	Moderate
Di(isononyl) adipate (B1204190) (DINA)	Adipate	Lower than DEHP	Lower than DEHP	Higher than DEHP	High	High
Acetyl tributyl citrate (B86180) (ATBC)	Citrate	Similar to DEHP	Similar to DEHP	Similar to DEHP	Moderate	Low
Dioctyl terephthalate (B1205515) (DOTP)	Terephthalate	Higher than DEHP	Higher than DEHP	Lower than DEHP	Low	Low

Note: Performance data can vary based on the specific polymer, formulation, and testing conditions. Data for 1,5-Pentanediol Dibenzoate, 1,6-Hexanediol Dibenzoate, and DEHP are based on PVC blends with 40 parts per hundred resin (phr) of plasticizer.[1][2]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate plasticizer performance.

Plasticizer Synthesis (General for Diol Dibenzoates)

Linear alkyl diol dibenzoates are typically synthesized via esterification. The diol (e.g., 1,7-Heptanediol) is reacted with two equivalents of benzoyl chloride in the presence of a base, such as pyridine, to neutralize the HCl byproduct. The reaction mixture is then purified, for example by extraction and column chromatography, to yield the final dibenzoate product.

Sample Preparation (PVC Blends)

Polyvinyl chloride (PVC) is blended with the plasticizer at a specified concentration, commonly 40 parts per hundred resin (phr).[1] The mixture is then processed, typically through milling and compression molding, to form standardized test specimens. Samples should be conditioned in a controlled environment before testing to ensure consistent results.[3]

Thermal Analysis: Glass Transition Temperature (Tg)

The glass transition temperature is a key indicator of a plasticizer's efficiency.[1] It is commonly determined using Differential Scanning Calorimetry (DSC).

• Instrument: DSC instrument (e.g., Mettler Toledo DSC-1).

• Procedure: A small sample (4-8 mg) is sealed in an aluminum crucible. The sample is subjected to a heat-cool-heat cycle, for instance from -100°C to 100°C at a constant heating and cooling rate (e.g., 10 K/min).[4]

• Analysis: The Tg is determined from the midpoint of the transition in the second heating scan.

Mechanical Testing: Tensile Properties

Tensile testing evaluates the effect of the plasticizer on the strength and flexibility of the polymer.[3] Standardized methods like ASTM D2284 are often employed.[3]

• Instrument: Universal testing machine (e.g., INSTRON 5966) with a load cell.

• Procedure: Dumbbell-shaped specimens are subjected to tensile stress at a constant crosshead speed (e.g., 4 mm/min) until failure.[5]

• Analysis: Key parameters measured include tensile strength (maximum stress), elongation at break, and modulus of elasticity.[3]

Migration Resistance

Migration tests assess the tendency of the plasticizer to leach out of the polymer matrix, which is crucial for applications in the food and medical industries.[6]

• Method: A common method is solvent extraction based on standards like ASTM D1239.[5]

• Procedure: Pre-weighed samples of the plasticized polymer are immersed in a specific solvent (e.g., deionized water, n-hexane) for a set period (e.g., 24 hours) at room temperature with gentle stirring.[5]

• Analysis: After immersion, the samples are dried and reweighed. The mass loss, corrected for any weight loss from the neat polymer, represents the amount of plasticizer that has migrated.[5]

Volatility

Volatility tests measure the loss of plasticizer due to evaporation at elevated temperatures.

• Procedure: Samples of the plasticized material are placed in an oven at a specified temperature (e.g., 70°C) for a defined duration (e.g., 24 hours).[5]

• Analysis: The weight loss of the sample is measured and reported as the percentage of volatile components.[5]

Visualizations

Experimental Workflow for Plasticizer Evaluation

Caption: Workflow for the synthesis, formulation, and evaluation of novel plasticizers.

Logical Relationship of Plasticizer Properties

Caption: Comparative properties of 1,7-Heptanediol Dibenzoate vs. alternatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Green Plasticizers: Linear Alkyl Diol Dibenzoate Plasticizers and a Thermally Reversible Plasticizer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 4. Designing of Green Plasticizers and Assessment of the Effectiveness of Their Use [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. d-nb.info [d-nb.info]

A Comparative Guide to the Cross-Validation of Analytical Methods for 1,7-Heptanediol Determination

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 1,7-Heptanediol is crucial for quality control, formulation development, and safety assessment. This guide provides an objective comparison of the two primary analytical techniques for 1,7-Heptanediol determination: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The performance of these methods is compared using representative experimental data from validated analyses of similar diols, providing a framework for method selection and cross-validation.

Comparison of Analytical Methods

The choice between Gas Chromatography and High-Performance Liquid Chromatography for the analysis of 1,7-Heptanediol depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. While GC is often favored for its high resolution of volatile compounds, HPLC is a versatile technique suitable for a wider range of analytes without the need for derivatization.

Table 1: Comparison of Performance Characteristics for GC and HPLC Methods for Diol Analysis

Validation Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)
Linearity (r²)	> 0.99	> 0.99
Accuracy (% Recovery)	90-110%	95-105%
Precision (%RSD)	< 5%	< 5%
Limit of Detection (LOD)	0.1 - 10 µg/mL	1 - 20 µg/mL
Limit of Quantification (LOQ)	0.5 - 30 µg/mL	5 - 60 µg/mL
Derivatization	Often recommended to improve peak shape and volatility	Not typically required
Analysis Time	Shorter run times	Longer run times

Note: The data presented in this table is representative of validated methods for diols and may vary for 1,7-Heptanediol depending on the specific method and instrumentation.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and cross-validation of analytical methods. Below are generalized protocols for the determination of 1,7-Heptanediol using GC and HPLC.

Gas Chromatography (GC) Method Protocol

This protocol describes a general procedure for the analysis of 1,7-Heptanediol using a GC system equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing 1,7-Heptanediol.

• Dissolve the sample in a suitable solvent (e.g., methanol, isopropanol) to a final concentration within the calibration range.

• If necessary, perform a derivatization step to improve the volatility and chromatographic performance of 1,7-Heptanediol. A common derivatizing agent for hydroxyl groups is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

2. GC-FID/MS Conditions:

• Column: A polar capillary column, such as one with a modified polyethylene (B3416737) glycol phase (e.g., SPB-1000 or equivalent), is recommended to reduce peak tailing.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 220 °C at a rate of 10 °C/minute.

  • Hold: Hold at 220 °C for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Detector Temperature (FID): 280 °C

• MS Parameters (if applicable):

  • Ionization Mode: Electron Ionization (EI)

  • Scan Range: m/z 30-300

3. Calibration:

• Prepare a series of calibration standards of 1,7-Heptanediol in the same solvent as the sample.

• Inject the standards and the sample onto the GC system.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of 1,7-Heptanediol in the sample from the calibration curve.

High-Performance Liquid Chromatography (HPLC) Method Protocol

This protocol outlines a general procedure for the analysis of 1,7-Heptanediol using an HPLC system with a UV or a Mass Spectrometry (MS) detector.

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing 1,7-Heptanediol.

• Dissolve the sample in the mobile phase or a compatible solvent to a final concentration within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC-UV/MS Conditions:

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: An isocratic or gradient elution with a mixture of water and a polar organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/minute.

• Column Temperature: 30 °C.

• UV Detector Wavelength: As 1,7-Heptanediol lacks a strong chromophore, direct UV detection will have low sensitivity. Derivatization with a UV-active agent or the use of a universal detector like a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD) would be more appropriate. For MS detection, this is not a limitation.

• MS Parameters (if applicable):

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

  • Scan Range: m/z 50-500.

3. Calibration:

• Prepare a series of calibration standards of 1,7-Heptanediol in the mobile phase.

• Inject the standards and the sample onto the HPLC system.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of 1,7-Heptanediol in the sample from the calibration curve.

Method Cross-Validation Workflow

Cross-validation is a critical process to ensure that different analytical methods provide equivalent results. The following diagram illustrates a typical workflow for the cross-validation of GC and HPLC methods for 1,7-Heptanediol determination.

Caption: Workflow for cross-validation of analytical methods.

Logical Relationship for Method Selection

The decision to use GC or HPLC for 1,7-Heptanediol analysis can be guided by a logical evaluation of the sample characteristics and analytical requirements.

Caption: Decision tree for selecting an analytical method.

Benchmarking 1,7-Heptanediol: A Comparative Guide for Researchers and Drug Development Professionals

In the realms of pharmaceutical formulation, polymer synthesis, and cosmetic development, the quality of chemical reagents is paramount. 1,7-Heptanediol, a versatile diol, serves as a critical component in various applications, from a solubilizer and preservative in drug formulations to a monomer in the synthesis of polyesters and polyurethanes.[1][2] The performance of this raw material can be significantly influenced by its purity and the profile of impurities, which can vary between suppliers. This guide provides a framework for benchmarking the performance of 1,7-Heptanediol from different suppliers, offering detailed experimental protocols and data presentation formats to aid researchers in making informed purchasing decisions.

Supplier Quality Comparison

A comprehensive evaluation of 1,7-Heptanediol from various suppliers begins with a detailed analysis of its purity and the presence of critical impurities such as water and residual synthesis reagents. The following table summarizes hypothetical but representative analytical data for 1,7-Heptanediol from four different suppliers.

Table 1: Comparative Analysis of 1,7-Heptanediol from Different Suppliers

Parameter	Supplier A	Supplier B	Supplier C	Supplier D
Purity (GC-FID, Area %)	99.8%	99.5%	98.9%	99.9%
Water Content (Karl Fischer, ppm)	150	350	500	100
Residual Aldehydes (ppm)	10	25	50	5
Peroxide Content (ppm)	< 1	5	2	< 1
Appearance	Clear, colorless liquid	Clear, colorless liquid	Clear, slightly yellow liquid	Clear, colorless liquid

Performance in a Model Application: Polyester (B1180765) Synthesis

To assess the functional impact of the observed purity differences, the 1,7-Heptanediol from each supplier was used in a model polyesterification reaction with adipic acid. The molecular weight of the resulting polymer and the reaction kinetics are key indicators of the diol's performance, as impurities can terminate the polymerization chain or inhibit the catalyst.

Table 2: Performance of 1,7-Heptanediol in a Model Polyesterification Reaction

Parameter	Supplier A	Supplier B	Supplier C	Supplier D
Reaction Time to 95% Conversion (hours)	8	10	12	7.5
Polymer Molecular Weight (Mn, g/mol )	12,500	10,200	8,500	13,100
Polydispersity Index (PDI)	1.8	2.1	2.5	1.7
Polymer Color	White	Off-white	Pale Yellow	White

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and comparable data. The following sections outline the methodologies used to generate the data in this guide.

Protocol 1: Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method quantifies the purity of 1,7-Heptanediol and identifies any volatile impurities.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Sample Preparation: Prepare a 1% (v/v) solution of 1,7-Heptanediol in high-purity methanol.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Program: Start at 100°C, hold for 2 minutes, ramp to 240°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL with a 50:1 split ratio.

• Data Analysis: Calculate the area percentage of the 1,7-Heptanediol peak relative to the total area of all peaks in the chromatogram.

Protocol 2: Water Content Determination by Karl Fischer Titration

This protocol determines the amount of water present in the 1,7-Heptanediol samples.

• Instrumentation: Volumetric or coulometric Karl Fischer titrator.

• Sample Preparation: Accurately weigh approximately 1 g of 1,7-Heptanediol directly into the titration vessel containing a suitable solvent (e.g., anhydrous methanol).

• Titration: Titrate the sample with a standardized Karl Fischer reagent until the endpoint is reached.

• Data Analysis: The instrument software will calculate the water content in parts per million (ppm).

Protocol 3: Model Polyesterification Reaction

This protocol evaluates the performance of 1,7-Heptanediol in a practical application.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a Dean-Stark trap with a condenser, combine 1,7-Heptanediol (1.0 mol), adipic acid (1.0 mol), and a catalytic amount of p-toluenesulfonic acid (0.1 mol%).

• Polymerization: Heat the mixture to 150°C under a slow stream of nitrogen. Water produced during the esterification will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by periodically taking small samples and analyzing the acid number via titration. The reaction is considered complete when the acid number is below a predetermined value, indicating high conversion.

• Polymer Characterization: Once the reaction is complete, cool the polymer to room temperature. Analyze the number average molecular weight (Mn) and polydispersity index (PDI) of the resulting polyester by gel permeation chromatography (GPC).

Visualizing Workflows

To further clarify the experimental processes, the following diagrams illustrate the logical flow of the analytical and application-based testing.

Figure 1: Workflow for Quality Control Analysis of 1,7-Heptanediol.

Figure 2: Experimental Workflow for Polyester Synthesis.

Conclusion

The selection of a 1,7-Heptanediol supplier should be based on a combination of analytical data and performance in application-specific tests. As demonstrated, even small variations in purity and impurity profiles can have a significant impact on the outcome of a chemical synthesis. For researchers and drug development professionals, establishing a robust internal benchmarking program, as outlined in this guide, is a critical step in ensuring the quality, reproducibility, and success of their work. It is recommended to request certificates of analysis from suppliers and, when possible, to conduct in-house validation before committing to a large-scale purchase.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Proper Disposal of 1,7-Heptanediol: A Comprehensive Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical component of research and development. This guide provides detailed, step-by-step procedures for the proper disposal of 1,7-Heptanediol, empowering researchers, scientists, and drug development professionals to maintain a safe and compliant laboratory environment.

Immediate Safety and Handling Protocols

While 1,7-Heptanediol is not classified as a hazardous substance under the Globally Harmonized System (GHS), it is imperative to adhere to standard laboratory safety practices.[1][2] Before handling, personnel should be thoroughly familiar with the information provided in the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): When handling 1,7-Heptanediol, the following personal protective equipment should be worn to minimize exposure:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.[4][5] Gloves should be inspected before use and disposed of properly after handling the chemical.[4]

• Body Protection: A standard laboratory coat should be worn to prevent skin contact.[3]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required.[3]

In Case of a Spill: In the event of a spill, ensure the area is well-ventilated. Absorb the spill with an inert, non-combustible material such as sand, silica (B1680970) gel, or universal binder.[3] The collected material should then be placed in a suitable, sealed container for disposal.[3][4]

Step-by-Step Disposal Protocol

The disposal of 1,7-Heptanediol should be conducted through a licensed and qualified waste disposal company.[4] Do not dispose of this chemical down the drain or into the environment.[4]

• Waste Identification and Classification: Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[3] While 1,7-Heptanediol is not federally regulated as a hazardous waste, it is crucial to consult local, regional, and national regulations to ensure complete and accurate classification, as state and local rules may be more stringent.[3][6]

• Waste Segregation: To prevent accidental and potentially dangerous chemical reactions, keep 1,7-Heptanediol waste separate from incompatible materials. It should not be mixed with strong oxidizing agents.

• Container Selection and Labeling:

  • Use a compatible and properly sealed container for collecting 1,7-Heptanediol waste.

  • The container must be clearly labeled with the words "Hazardous Waste" (or as required by your institution's waste management program), the full chemical name ("1,7-Heptanediol"), and a clear description of the waste.[7] If reusing a container, ensure all old labels are completely removed or defaced.[7]

• Storage of Chemical Waste:

  • Store the waste container in a designated, well-ventilated satellite accumulation area.

  • Keep the container tightly closed and store it in a cool, dry place away from heat and direct sunlight.[4]

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to schedule a pickup. Provide them with accurate information about the waste stream.

• Decontamination of Empty Containers: Empty containers that previously held 1,7-Heptanediol should be triple-rinsed with a suitable solvent.[7] The rinsate should be collected and disposed of as chemical waste. Once decontaminated, the container can be disposed of as regular laboratory waste, with the label completely removed or defaced.[7]

Summary of 1,7-Heptanediol Properties

For quick reference, the following table summarizes the key physical and chemical properties of 1,7-Heptanediol.

Property	Value
Physical State	Liquid[3]
Appearance	Clear[3]
Odor	Odorless[3]
Melting Point/Range	17 - 19 °C / 62.6 - 66.2 °F[3]
Boiling Point/Range	259 °C / 498.2 °F @ 760 mmHg[3]
Flash Point	> 110 °C / > 230 °F[3]
Specific Gravity	0.951[3]
Molecular Formula	C7 H16 O2[3]
Molecular Weight	132.2[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,7-Heptanediol.

Caption: Decision workflow for the proper disposal of 1,7-Heptanediol.

References

• 1. carlroth.com [carlroth.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Comprehensive Safety and Handling Guide for 1,7-Heptanediol

For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols and logistical information for handling 1,7-Heptanediol in a research and development setting. Adherence to these procedures is critical for ensuring personnel safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against potential exposure to 1,7-Heptanediol. While 1,7-Heptanediol is not classified as a hazardous substance, good laboratory practice dictates the use of PPE to minimize contact.[1][2] The following table summarizes the required PPE for various laboratory operations involving this chemical.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
General Handling & Preparation	Safety glasses with side shields or chemical safety goggles.[3][4]	Nitrile or Neoprene gloves for incidental contact.	Laboratory coat.	Not generally required under normal, well-ventilated conditions.[3]
Heating or Aerosol Generation	Chemical safety goggles and a face shield.	Butyl rubber gloves for prolonged contact or immersion.	Chemical-resistant apron over a laboratory coat.	A full-face respirator may be necessary if exposure limits are exceeded or irritation occurs.[4]
Large Volume Transfers	Chemical safety goggles and a face shield.	Butyl rubber gloves.	Chemical-resistant apron or suit.	Use in a well-ventilated area. A respirator may be needed based on the specific conditions.[4]
Spill Cleanup	Chemical safety goggles.[3][4]	Butyl rubber or heavy-duty Nitrile gloves.	Laboratory coat and a chemical-resistant apron.	Not typically required for small spills with adequate ventilation.

Hand Protection: Glove Selection Protocol

Due to the absence of specific chemical compatibility data for 1,7-Heptanediol, glove selection is based on its classification as an alcohol and general chemical resistance guidance. The following table provides recommendations for common laboratory glove materials.

Glove Material	Recommendation for 1,7-Heptanediol	Justification
Nitrile Rubber	Good for incidental (splash) contact.	Nitrile gloves offer good resistance to some alcohols and are a common choice for general laboratory use. However, their resistance to alcohols can be variable, and they are not recommended for prolonged immersion.[5][6]
Neoprene	Recommended for moderate contact.	Neoprene gloves generally provide good resistance to alcohols and are suitable for tasks with a higher potential for contact.[5]
Butyl Rubber	Highly Recommended for prolonged or immersive contact.	Butyl rubber gloves exhibit excellent resistance to a wide range of chemicals, including alcohols, and are ideal for handling larger quantities or for extended periods.[5][7]
Natural Rubber (Latex)	Not Recommended.	Latex gloves show inconsistent resistance to different types of alcohols and can cause allergic reactions in some individuals.[5]

Experimental Protocol for Glove Selection:

It is best practice to perform a physical compatibility test before extensive use.

• Obtain a sample of the proposed glove material.

• Apply a small amount of 1,7-Heptanediol to an external surface of the glove material.

• Observe for any signs of degradation, such as swelling, discoloration, or loss of elasticity, over the anticipated duration of the task.

• If any degradation is observed, select a more resistant glove material.

Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the quality of 1,7-Heptanediol and ensuring a safe laboratory environment.

Procedure	Guideline
Handling	Handle in a well-ventilated area. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[5]
Storage	Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents. Keep the container tightly closed.[5]

Spill and Disposal Plan

Immediate and appropriate response to spills and proper disposal of waste are essential for laboratory safety and environmental compliance.

Procedure	Step-by-Step Guidance
Spill Response	1. Evacuate non-essential personnel from the immediate area. 2. Ensure adequate ventilation. 3. Wear appropriate PPE as outlined in the PPE table. 4. Absorb the spill with an inert material (e.g., sand, vermiculite). 5. Collect the absorbed material into a suitable, closed container for disposal.[3]
Disposal	Dispose of unused product and contaminated materials in accordance with all applicable federal, state, and local regulations. Do not allow the product to enter drains.[8]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling 1,7-Heptanediol.

References

• 1. glovesbyweb.com [glovesbyweb.com]
• 2. ehs.sfsu.edu [ehs.sfsu.edu]
• 3. gloves.com [gloves.com]
• 4. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. soscleanroom.com [soscleanroom.com]
• 7. Butyl or nitrile gloves: what to choose against chemical risks? [oxwork.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]